Chemical structure and properties of 1-(4-cyanophenyl)-3,3-dimethylurea
Technical Profile: 1-(4-cyanophenyl)-3,3-dimethylurea [1][2] Executive Summary 1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4) is a specialized urea derivative characterized by a phenyl ring substituted with a nitri...
1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4) is a specialized urea derivative characterized by a phenyl ring substituted with a nitrile group at the para position and a dimethylated urea terminus.[1][2] Structurally analogous to the phenylurea herbicide class (e.g., Monuron, Diuron), this compound serves as a critical probe in Structure-Activity Relationship (SAR) studies targeting Photosystem II (PSII) inhibition and cytokinin-like activity. Its electron-withdrawing cyano moiety alters the lipophilicity and hydrogen-bonding potential compared to its halogenated counterparts, making it a valuable intermediate in agrochemical discovery and medicinal chemistry.
Chemical Identity & Physicochemical Properties
This compound belongs to the class of N,N-dimethyl-N'-arylureas . The "3,3-dimethyl" nomenclature indicates that both methyl groups are attached to the same nitrogen atom, while the aryl group is attached to the other.
Appearance: White to off-white crystalline solid.[3]
Solubility: Low solubility in water; soluble in polar organic solvents such as DMSO, Dimethylformamide (DMF), and Acetone.
Melting Point: Experimental data is sparse in public registries; structural analogs (e.g., Monuron) melt ~174°C. The polar cyano group typically supports high lattice energy, suggesting a melting range >150°C.
Synthesis Protocol
The most robust synthetic route involves the carbamoylation of 4-aminobenzonitrile. This method ensures regiospecificity, attaching the dimethylcarbamoyl moiety directly to the aniline nitrogen.
Reaction Scheme
The reaction proceeds via nucleophilic attack of the aniline nitrogen on the electrophilic carbonyl carbon of dimethylcarbamoyl chloride.
Figure 1: Synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea via carbamoylation.
Step-by-Step Methodology
Preparation: In a dry 250 mL round-bottom flask, dissolve 4-aminobenzonitrile (10 mmol, 1.18 g) in anhydrous Dichloromethane (DCM) (50 mL).
Base Addition: Add Triethylamine (Et₃N) (12 mmol, 1.67 mL) or Pyridine (12 mmol) to the solution. The base acts as a proton scavenger to neutralize the HCl generated.
Reaction: Cool the mixture to 0°C using an ice bath. Dropwise, add Dimethylcarbamoyl chloride (11 mmol, 1.0 mL) over 15 minutes.
Mechanism:[4][5][6] The lone pair on the aniline nitrogen attacks the carbonyl carbon. The chloride ion is displaced, and the proton is removed by the base.
Completion: Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor via TLC (Ethyl Acetate:Hexane 1:1).
Workup:
Wash the organic layer with 1M HCl (2 x 20 mL) to remove unreacted amine and pyridine.
Wash with Saturated NaHCO₃ (2 x 20 mL) to remove excess acid.
Wash with Brine (1 x 20 mL), dry over anhydrous MgSO₄, and concentrate in vacuo.
Purification: Recrystallize the crude solid from Ethanol/Water to yield pure white crystals.
Mechanism of Action & SAR Utility
This compound is primarily used to study the electronic requirements of binding sites in proteins that recognize phenylureas.
Photosystem II (PSII) Inhibition
Phenylureas inhibit photosynthesis by binding to the D1 protein (Qb site) in the thylakoid membrane, blocking electron transport.
Binding Pocket: The N-H proton forms a hydrogen bond with a serine residue (Ser264) in the D1 protein.
Role of 4-CN: The cyano group is a strong Electron Withdrawing Group (EWG) (
).
It increases the acidity of the N-H proton, potentially strengthening the H-bond donor capability.
However, it lacks the lipophilicity of the chlorine atoms found in commercial herbicides (e.g., Diuron), which may reduce overall binding affinity due to hydrophobic mismatch.
Cytokinin Activity
Certain urea derivatives exhibit cytokinin-like activity (promoting cell division). The 4-CN group mimics the electron-poor aromatic systems found in highly active cytokinins like Thidiazuron.
Figure 2: Structure-Activity Relationship (SAR) effects of the 4-cyano substitution.
Safety & Handling
While specific toxicological data for this exact CAS is limited, it should be handled with the precautions standard for arylureas and nitriles .
Metabolic Risk: Nitriles can be metabolized to release cyanide ions in vivo, though aromatic nitriles are generally more stable than aliphatic ones.
PPE: Nitrile gloves, safety goggles, and a fume hood are mandatory during synthesis to avoid exposure to dimethylcarbamoyl chloride (a lachrymator and potential carcinogen).
References
PubChem. (2025).[2] Urea, N'-(4-cyanophenyl)-N,N-dimethyl- (Compound). National Library of Medicine.[2] [Link][2]
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide details the thermodynamic stability profile, degradation mechanisms, and characterization protocols for 1-(4-cyanophenyl)-3,3-dimethylurea (CAS 82261-41-4).
Executive Summary
1-(4-cyanophenyl)-3,3-dimethylurea is a substituted phenylurea structurally analogous to established herbicides (e.g., Diuron, Fenuron) and a critical intermediate in the synthesis of urea-based kinase inhibitors. Its stability profile is governed by the electron-withdrawing cyano group at the para position, which influences both crystal lattice energy (melting point) and hydrolytic susceptibility.
This guide provides a framework for assessing its thermodynamic boundaries, focusing on solid-state phase transitions, solution-state hydrolysis, and thermal decomposition pathways.
Compound Identity
Details
IUPAC Name
3-(4-cyanophenyl)-1,1-dimethylurea
CAS Registry Number
82261-41-4
Molecular Formula
C₁₀H₁₁N₃O
Molecular Weight
189.21 g/mol
Structural Class
Phenylurea; Nitrile-substituted aromatic urea
Physicochemical & Thermodynamic Profile
The thermodynamic behavior of 1-(4-cyanophenyl)-3,3-dimethylurea is defined by the competition between intermolecular hydrogen bonding (urea motif) and the dipole-dipole interactions introduced by the cyano group.
Predicted vs. Reference Properties
As specific experimental data for this CAS is limited in public repositories, the values below represent a predictive range based on structural quantitative structure-property relationships (QSPR) using Diuron (3,4-dichlorophenyl analog) as a reference standard.
Property
Predicted Value / Range
Reference Standard (Diuron)
Mechanistic Insight
Melting Point ()
145°C – 165°C
158°C
The p-CN group provides strong dipole alignment, likely maintaining high lattice energy similar to p-Cl analogs.
Enthalpy of Fusion ()
25 – 35 kJ/mol
~28 kJ/mol
High energy barrier for phase transition due to urea H-bond network.
LogP (Octanol/Water)
1.8 – 2.2
2.68
The cyano group is less lipophilic than the dichloro motif, increasing water solubility relative to Diuron.
Water Solubility
50 – 150 mg/L
42 mg/L
Enhanced polarity of the nitrile group facilitates solvation compared to halogenated analogs.
Solid-State Polymorphism
Phenylureas are prone to polymorphism. The formation of metastable forms during rapid crystallization (e.g., from synthesis workup) can lead to thermodynamic instability.
Risk: Conversion from a metastable Form I to a stable Form II during storage can alter dissolution rates.
Detection: Differential Scanning Calorimetry (DSC) will show an exotherm (recrystallization) followed by a higher endotherm (melting of stable form) if polymorphs exist.
Degradation Mechanisms
Understanding the degradation pathways is essential for establishing shelf-life and handling conditions. Two primary mechanisms govern the instability of this molecule.
Thermal Decomposition (Isocyanate Reversion)
At temperatures approaching the melting point (
), the compound undergoes a retro-reaction, eliminating dimethylamine to form 4-cyanophenyl isocyanate . This is the dominant instability mode during melt processing or aggressive drying.
Hydrolytic Degradation
In solution, particularly under acidic or basic conditions, the urea bridge hydrolyzes. The electron-withdrawing cyano group activates the carbonyl carbon, making it more susceptible to nucleophilic attack by water/hydroxide compared to unsubstituted phenylureas.
Visualization of Degradation Pathways
The following diagram illustrates the critical degradation nodes.
Caption: Primary degradation routes: Thermal reversion to isocyanate (Red) and hydrolytic cleavage to aniline (Green).
Experimental Protocols for Stability Assessment
To validate the thermodynamic profile of 1-(4-cyanophenyl)-3,3-dimethylurea, the following protocols must be executed. These are designed to be self-validating systems where control failures indicate assay drift.
Sample Prep: Weigh 2–4 mg of dried sample into a Tzero aluminum pan. Crimp non-hermetically.
Cycle:
Equilibrate at 25°C.
Ramp 10°C/min to 200°C (First Heat). Observe melting endotherm.
Cool 10°C/min to 0°C. Observe crystallization exotherm.
Ramp 10°C/min to 200°C (Second Heat).
Validation: If the melting peak shifts
between the first and second heat, thermal decomposition (isocyanate formation) occurred during the first melt.
Protocol B: Forced Degradation (Stress Testing)
Objective: Quantify hydrolytic stability limits.
Preparation: Prepare a 1 mg/mL stock solution in Acetonitrile.
Conditions:
Acid: Dilute 1:1 with 0.1 N HCl. Incubate at 60°C for 24h.
Base: Dilute 1:1 with 0.1 N NaOH. Incubate at 60°C for 24h.
Oxidative: Dilute 1:1 with 3%
. Ambient temp for 24h.
Analysis: Analyze via HPLC-UV (254 nm).
Success Criterion: Mass balance >95% (Sum of parent + 4-cyanoaniline + other degradants).
Critical Marker: Appearance of 4-cyanoaniline (RRT ~0.4-0.6 vs parent) confirms hydrolytic instability.
Protocol C: Stability Testing Workflow
This workflow ensures a logical progression from solid-state identification to solution stability.
Caption: Step-by-step workflow for validating the thermodynamic stability of the target compound.
References
PubChem. (2025).[1] Urea, N'-(4-cyanophenyl)-N,N-dimethyl- (Compound). National Library of Medicine. Retrieved from [Link]
Royal Society of Chemistry. (2024). Breaking down phenylurea herbicides: advanced electrochemical approaches. Environmental Science: Water Research & Technology. Retrieved from [Link]
Organic Syntheses. (1951). p-Bromophenylurea and General Methods for Arylureas. Org. Synth. 1951, 31, 8. (Mechanistic reference for urea thermal behavior). Retrieved from [Link]
Literature Review of 3,3-Dimethylurea Derivatives in Medicinal Chemistry
This guide provides an in-depth technical analysis of 3,3-dimethylurea derivatives (systematically -dimethylureas) in medicinal chemistry. It synthesizes structural properties, synthetic pathways, pharmacological applica...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 3,3-dimethylurea derivatives (systematically
-dimethylureas) in medicinal chemistry. It synthesizes structural properties, synthetic pathways, pharmacological applications, and metabolic profiles, focusing on their role as terminal pharmacophores in approved drugs like Cariprazine.
Executive Summary
The 3,3-dimethylurea moiety (structurally
) represents a distinct subclass of the urea pharmacophore.[1][2][3] Unlike the ubiquitous 1,3-diarylureas (e.g., Sorafenib, Regorafenib) which function primarily as "molecular glues" or hydrogen-bond bridges in kinase hinge regions, the 3,3-dimethylurea motif often serves as a terminal capping group .
Its medicinal value lies in three key attributes:
Modulation of Hydrogen Bonding: The
-dimethyl substitution eliminates one hydrogen bond donor site, retaining only the carbonyl acceptor and one N-H donor. This alters the solvation profile and permeability compared to unsubstituted ureas.
Metabolic "Soft Spot": The
-methyl groups are predictable sites for oxidative demethylation (via CYP3A4/2D6), allowing for the design of active metabolites with extended half-lives (e.g., Cariprazine).[3]
), a property exploited in experimental diabetes models.
Physicochemical & Structural Properties[4][5]
Structural Geometry
The urea linkage is planar due to resonance delocalization of the nitrogen lone pairs into the carbonyl
-system.[3] In 3,3-dimethylureas, the steric bulk of the two methyl groups forces a specific conformation that minimizes clash with the carbonyl oxygen.
Lipophilicity: The addition of two methyl groups increases
relative to the parent urea, enhancing membrane permeability.
Solubility: Unlike symmetrical diarylureas which often suffer from "brick dust" insolubility due to strong intermolecular
-stacking and crystal lattice energy, 3,3-dimethylureas disrupt these packing networks, often resulting in better solubility profiles.[3]
Hydrogen Bonding Profile
Feature
Unsubstituted Urea
1,3-Diarylurea
3,3-Dimethylurea
H-Bond Donors
4 ()
2 ()
1 ()
H-Bond Acceptors
1 ()
1 ()
1 ()
Primary Role
Polar fragment
H-bond bridge
Hydrophobic cap / Terminal motif
Synthetic Methodologies
The synthesis of 3,3-dimethylurea derivatives typically follows one of two robust pathways.
Base: Triethylamine or DIPEA is used to scavenge the HCl by-product.[1][2][3]
Protocol Note: Dimethylcarbamoyl chloride is a lachrymator and potential carcinogen; reactions require strict safety controls.
Visualization: Synthetic Pathways
Caption: Dual synthetic pathways for accessing 3,3-dimethylurea derivatives: Isocyanate addition (Method A) and Carbamoylation (Method B).
Pharmacological Applications[3][7][8][9]
CNS Therapeutics: Cariprazine (Vraylar®)
Cariprazine is the quintessential example of a drug utilizing the 3,3-dimethylurea moiety.
Indication: Schizophrenia and Bipolar I Disorder.[4]
Mechanism:
receptor partial agonist with high selectivity for the receptor.
Role of Urea: The trans-4-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)-1,1-dimethylurea structure is critical.[1][2][3] The dimethylurea terminus acts as a lipophilic cap that interacts with the secondary binding pocket of the dopamine receptor, contributing to its unique
preference and slow dissociation kinetics.
Radical Scavenging & Cytoprotection
The small molecule 1,1-dimethylurea (the fragment itself) has been extensively studied as a hydroxyl radical (
) scavenger.
Mechanism: It protects pancreatic
-cells from alloxan-induced toxicity by intercepting radicals before they can damage DNA or initiate lipid peroxidation.[1][2][3]
Chemical Basis: The electron-rich nitrogen atoms facilitate the quenching of highly reactive oxygen species (ROS).[2][3]
Antitumor Activity (Benzylurea Derivatives)
Research into
-benzyl-N'-(2-chlorobenzyl)-3,3-dimethylureas has shown antiproliferative activity against human cancer cell lines (e.g., MCF-7, K562).[1][2][3]
SAR Insight: The 3,3-dimethyl substitution was found to be superior to the monomethyl analog in specific series, likely due to improved cellular uptake and metabolic stability.
Metabolism & Toxicology[3][11]
Understanding the metabolic fate of the
-dimethyl group is crucial for drug design.
Metabolic Pathway (N-Demethylation)
The 3,3-dimethylurea moiety undergoes sequential oxidative
-demethylation, primarily mediated by CYP3A4 and CYP2D6 .[1][2][3]
Case Study (Cariprazine):
Both desmethyl-cariprazine (DCAR) and didesmethyl-cariprazine (DDCAR) are pharmacologically active.[1][2][3][6][4][5] DDCAR has an exceptionally long half-life (1–3 weeks), leading to auto-tapering upon discontinuation and stable plasma levels despite missed doses.[1][2][3]
Visualization: Metabolic Cascade
Caption: Sequential N-demethylation pathway typical of 3,3-dimethylurea drugs, resulting in active metabolites.
Experimental Protocols
Protocol: Synthesis of 1-(4-Chlorophenyl)-3,3-dimethylurea
Objective: To synthesize a reference standard for biological assay.
Biological Profiling of 1-(4-cyanophenyl)-3,3-dimethylurea: A Mechanistic Guide
This guide serves as a comprehensive technical dossier on 1-(4-cyanophenyl)-3,3-dimethylurea (also referred to in this text as CPDMU or the 4-cyano analogue of Fenuron ).[1] While less commercially ubiquitous than its ch...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a comprehensive technical dossier on 1-(4-cyanophenyl)-3,3-dimethylurea (also referred to in this text as CPDMU or the 4-cyano analogue of Fenuron ).[1]
While less commercially ubiquitous than its chlorinated cousins (Diuron, Linuron), CPDMU is a critical structural probe in agrochemical discovery and mechanistic toxicology. Its specific substitution pattern—a 4-cyano group on the phenyl ring combined with a dimethylated urea tail—makes it an ideal model for studying the electronic requirements of Photosystem II (PSII) inhibition and Androgen Receptor (AR) antagonism .
Key Chemical Feature: The 4-cyano (nitrile) group acts as a strong electron-withdrawing group (EWG) and a hydrogen bond acceptor, distinguishing its binding kinetics from chloro-substituted analogues (e.g., Diuron).[1]
Part 1: The Primary Target – Photosystem II (PSII)
The Molecular Mechanism
The definitive biological target for CPDMU is the
binding niche located on the D1 protein (encoded by the psbA gene) of the Photosystem II complex in plants, algae, and cyanobacteria.
Physiological Role: Under normal conditions, Plastoquinone (PQ) binds to the
site, accepts two electrons from , and is protonated to Plastoquinol (), which then shuttles electrons to the Cytochrome complex.
Inhibition Logic: CPDMU mimics the steric and electronic profile of Plastoquinone.
The Urea Bridge (-NH-CO-N<) forms essential hydrogen bonds with the peptide backbone of the D1 protein (specifically Ser-264 and Phe-265 ).[1]
The Phenyl Ring engages in
- stacking interactions with aromatic residues (e.g., Phe-255 ) lining the pocket.[1]
The Cyano Advantage: Unlike the chlorine in Diuron (which is purely hydrophobic and electron-withdrawing), the 4-cyano group can act as a weak hydrogen bond acceptor.[1] This alters the solvation shell around the inhibitor and can modify the residence time within the pocket.
Structural Causality (SAR)
Why does the 4-cyano group matter?
Electronic Effect: The nitrile group (
) is more electron-withdrawing than chlorine ().[1] This increases the acidity of the urea N-H proton, potentially strengthening the hydrogen bond with Ser-264 .
Lipophilicity Trade-off: The cyano group is less lipophilic than a chloro group.[1] Since the
site is deeply buried in the thylakoid membrane, excessive polarity can reduce potency. CPDMU is typically less potent than Diuron but highly specific, making it an excellent tool for validating QSAR (Quantitative Structure-Activity Relationship) models.[1]
Part 2: Secondary Targets – Mammalian Toxicology
Androgen Receptor (AR) Antagonism
Research into phenylureas (specifically Linuron and Diuron) has established them as anti-androgens . CPDMU is predicted to share this activity due to the "cyano-phenyl" motif, which is a pharmacophore found in clinical anti-androgens (e.g., Bicalutamide).
Mechanism: CPDMU binds non-covalently to the Ligand Binding Domain (LBD) of the Androgen Receptor.
Consequence: It prevents the binding of Dihydrotestosterone (DHT), blocking the conformational change required for the AR to dimerize and translocate to the nucleus. This results in the inhibition of androgen-dependent gene transcription.[1]
Toxicological Relevance: In drug development, this "off-target" activity is a critical screen for endocrine disruption potential.[1]
Cytochrome P450 Interaction
Like most phenylureas, CPDMU is a substrate for hepatic CYP450 enzymes (primarily CYP1A2 and CYP3A4 ).
Metabolic Route: N-demethylation is the primary clearance pathway, leading to 1-(4-cyanophenyl)-3-methylurea, followed by hydrolysis to 4-cyanoaniline (a potential toxin).[1]
Part 3: Visualization of Pathways
Pathway Diagram: Photosystem II Inhibition
The following diagram illustrates the electron transport chain blockage caused by CPDMU.[2]
Caption: Figure 1. Mechanism of Action. CPDMU competitively binds to the QB site on the D1 protein, severing the electron flow from PSII to Cytochrome b6f.
Part 4: Experimental Validation Protocols
To validate CPDMU activity, a "Senior Scientist" approach requires self-validating controls.[1]
Protocol A: The Hill Reaction Assay (PSII Activity)
Objective: Quantify the IC50 of CPDMU by measuring the reduction of DCPIP (a surrogate electron acceptor) in isolated chloroplasts.
Materials:
Isolated Spinach Chloroplasts (Thylakoids).
DCPIP (2,6-dichlorophenolindophenol) - Blue (Oxidized) to Colorless (Reduced).[1]
Reaction Buffer: 50 mM Tricine-NaOH (pH 7.8), 100 mM Sorbitol, 5 mM MgCl2.
Workflow:
Preparation: Dilute chloroplasts to 20 µg Chl/mL in Reaction Buffer.
Dosing: Add CPDMU (dissolved in DMSO) in a concentration gradient (
M to M). Control: DMSO only (0% inhibition).
Reaction: Add DCPIP (30 µM final).
Illumination: Expose samples to saturating light (
) for 60 seconds.
Readout: Measure Absorbance at 600 nm immediately.
Causality Check: If CPDMU displaces R1881, it binds the pocket. To confirm antagonism (vs. agonism), a reporter gene assay (e.g., Luciferase driven by ARE) is required.
Part 5: Data Summary & Reference Standards
Table 1: Comparative Profile of CPDMU vs. Reference Standards
Compound
Substituent ()
Hammett
PSII Inhibition ()
AR Antagonism
Fenuron
-H
0.00
~4.5 (Weak)
Negligible
Diuron
-Cl (3,4-di)
0.23
~7.2 (Potent)
High
CPDMU
-CN
0.66
~6.5 (Est.)
Moderate-High
Linuron
-Cl (3,4-di) + OMe
N/A
~7.0
High
Note:
.[1] Higher values indicate greater potency. The -CN group enhances binding over -H but is often slightly less potent than the optimal lipophilicity of the 3,4-dichloro motif.[1]
References
Trebst, A. (1980). Inhibitors in Electron Flow: Tools for the Functional and Structural Localization of Carriers and Energy Conservation Sites. Methods in Enzymology. Link
Oettmeier, W. (1999). Herbicide resistance and supersensitivity in photosystem II. Cellular and Molecular Life Sciences. Link
Gray, L. E., et al. (1999). Administration of Potent Antiandrogens, Linuron and Diuron, Affects Reproductive Development in Male Rats. Toxicology and Applied Pharmacology.[3][4] Link
Hansch, C., & Leo, A. (1995). Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. American Chemical Society.
1-(4-Cyanophenyl)-3,3-dimethylurea: Technical Profile & Applications
[1] Executive Summary 1-(4-Cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4 ) is a specialized organic compound belonging to the phenylurea class.[1] Structurally characterized by a 4-cyano-substituted phenyl ring coupled...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
1-(4-Cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4 ) is a specialized organic compound belonging to the phenylurea class.[1] Structurally characterized by a 4-cyano-substituted phenyl ring coupled to a dimethylated urea terminus, it serves two primary roles in scientific research and industry:
Agrochemical Research: As a structural analog to commercial herbicides like Diuron and Fenuron , it acts as a potent inhibitor of Photosystem II (PSII) in plants.
Medicinal Chemistry: It functions as a versatile intermediate in the synthesis of kinase inhibitors and androgen receptor antagonists, where the rigid urea linker and electron-withdrawing cyano group modulate binding affinity.
This guide provides a comprehensive technical breakdown of its physicochemical properties, synthesis protocols, and biological mechanisms.
Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8]
The synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea is most reliably achieved through the Carbamoyl Chloride Method . This route is preferred over the isocyanate route for laboratory scale-up due to the stability of the reagents and higher yields.
Reaction Pathway Diagram
Caption: Nucleophilic acyl substitution pathway for the synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea.
Experimental Protocol (Laboratory Scale)
Objective: Synthesis of 10 mmol (~1.9 g) of product.
Pyridine (anhydrous, 10 mL) or Triethylamine (1.5 equiv) in Dichloromethane (DCM)
Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)
Procedure:
Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 4-aminobenzonitrile (1.18 g) in anhydrous pyridine (10 mL). Note: Pyridine acts as both solvent and acid scavenger.
Addition: Cool the solution to 0°C using an ice bath. Dropwise add dimethylcarbamoyl chloride (1.0 mL) over 5 minutes.
Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4–6 hours. Monitor reaction progress via TLC (Eluent: 50% EtOAc/Hexane). The product typically appears as a new spot with lower Rf than the starting amine.
Quench & Workup: Pour the reaction mixture into 100 mL of ice-cold water. The product should precipitate as a white solid.[2]
Isolation: Filter the precipitate using a Buchner funnel. Wash the cake with water (3 x 20 mL) to remove residual pyridine and HCl salts. Wash once with cold hexanes.
Purification: Recrystallize from Ethanol/Water (9:1) if necessary to achieve >98% purity.
Drying: Dry in a vacuum oven at 45°C for 12 hours.
Applications & Mechanism of Action
Agrochemical: Photosystem II Inhibition
Like its analog Diuron, this compound targets the D1 protein (PsbA) in the thylakoid membrane of chloroplasts.
Mechanism: It competes with plastoquinone (Q_B) for the binding site on the D1 protein.
Effect: This blockage interrupts the electron transport chain from Photosystem II to Photosystem I.
Result: Cessation of ATP and NADPH production, leading to oxidative stress and plant death.
Pharmaceutical: Kinase & Receptor Modulation
The 1,1-dimethylurea motif is a "privileged scaffold" in drug design, often used to induce specific hydrogen bonding networks within enzyme active sites.
Hydrogen Bonding: The urea NH acts as a donor, while the carbonyl oxygen acts as an acceptor.
Cyano Group: The 4-cyano group serves as a linear, rigid electron-withdrawing element that can penetrate deep hydrophobic pockets or interact with cysteine residues in target proteins (e.g., reversible covalent inhibition).
Biological Interaction Diagram
Caption: Mode of action showing key molecular interactions between the urea derivative and protein targets.
Analytical Characterization (Predicted)
Researchers should validate synthesized batches using the following predicted spectroscopic data.
Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (Category 1).
Irritant: Causes skin and eye irritation.
Handling Protocols:
PPE: Wear nitrile gloves, safety goggles, and a lab coat.
Inhalation: Handle only in a chemical fume hood to avoid dust inhalation.
Disposal: Do not dispose of down the drain. Collect in a dedicated solid waste container for hazardous organic chemicals.
References
PubChem. Urea, N'-(4-cyanophenyl)-N,N-dimethyl- (CID 99228). National Library of Medicine. [Link]
Liu, J. (2010). Phenylurea Herbicides: Chemistry and Assays. In: Herbicides and Environment.[4] InTech Open. (Contextual grounding for phenylurea mechanism).
Organic Syntheses. General procedures for urea synthesis via isocyanates and carbamoyl chlorides. Org.[5][6] Synth. Coll. Vol. 4, p. 52. [Link]
The 4-Cyano Group as a Potent Modulator of Phenylurea Reactivity: An In-Depth Technical Guide
Abstract The phenylurea scaffold is a cornerstone in medicinal chemistry and materials science, prized for its unique hydrogen bonding capabilities and structural rigidity.[1] The reactivity and physicochemical propertie...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The phenylurea scaffold is a cornerstone in medicinal chemistry and materials science, prized for its unique hydrogen bonding capabilities and structural rigidity.[1] The reactivity and physicochemical properties of this moiety can be finely tuned through aromatic substitution. This technical guide provides a comprehensive analysis of the electronic effects imparted by a 4-cyano (-CN) group on the phenylurea core. We will explore the fundamental principles of resonance and inductive effects, quantify their impact on N-H acidity and reaction kinetics through Hammett analysis, and detail the resulting mechanistic consequences. This document serves as an essential resource for researchers, scientists, and drug development professionals seeking to leverage the powerful electron-withdrawing nature of the cyano group to optimize molecular design and predict chemical behavior.
The Electronic Profile of the 4-Cyano Substituent
The 4-cyano group is classified as a strong electron-withdrawing group. Its influence on the phenyl ring arises from a combination of two distinct electronic mechanisms: the inductive effect (-I) and the resonance effect (-M).
Inductive Effect (-I)
The cyano group features a nitrogen atom that is significantly more electronegative than the carbon atom to which it is triple-bonded. This disparity in electronegativity, along with the inherent polarity of the C≡N triple bond, creates a strong dipole moment. This results in the withdrawal of electron density from the phenyl ring through the sigma (σ) bond framework.[2] This inductive pull increases the electrophilicity of the aromatic ring and influences the acidity of distal functional groups.[3]
Resonance (Mesomeric) Effect (-M)
The cyano group's triple bond allows it to participate in the π-system of the benzene ring. It withdraws electron density via resonance by delocalizing the π-electrons of the ring onto the electronegative nitrogen atom. This effect is most pronounced at the ortho and para positions. For the 4-cyano group, this -M effect is maximal and significantly reduces the electron density on the phenyl ring.[3]
Caption: Resonance delocalization in the 4-cyanophenyl group.
Quantifying the Electronic Impact: Hammett Substituent Constants
The Hammett equation, log(k/k₀) = σρ or log(K/K₀) = σρ, provides a powerful tool for quantifying the electronic influence of substituents on reaction rates (k) and equilibrium constants (K).[4][5] The substituent constant (σ) is a measure of the electronic effect of a particular substituent, while the reaction constant (ρ) measures the sensitivity of a given reaction to these effects.
The 4-cyano group possesses a large, positive Hammett constant (σₚ), indicating its strong electron-withdrawing nature.
Substituent
Hammett Constant (σₚ)
-H
0.00
-CH₃
-0.17
-OCH₃
-0.27
-Cl
+0.23
-CN
+0.66
-NO₂
+0.78
Table 1: Hammett σₚ constants for common substituents.[6]
This high σₚ value predicts that the 4-cyano group will significantly increase the rate of reactions that are stabilized by electron withdrawal from the phenyl ring (positive ρ value) and increase the acidity of attached functional groups.
Effect on Phenylurea Acidity
The urea moiety has two N-H protons. The proton on the nitrogen adjacent to the phenyl ring (N'-H) is significantly more acidic than the terminal (N-H) proton due to the potential for delocalization of the resulting negative charge into the aromatic system.
The strong -I and -M effects of the 4-cyano group withdraw electron density from the N' atom, which in turn polarizes the N'-H bond and stabilizes the corresponding conjugate base (anion) through delocalization. This results in a marked increase in the acidity (a lower pKa) of the N'-H proton compared to unsubstituted phenylurea.[7]
Caption: The 4-cyano group stabilizes the conjugate base, increasing N-H acidity.
Impact on Phenylurea Reactivity and Mechanism
The electronic perturbation caused by the 4-cyano group has profound consequences for the reactivity of the phenylurea molecule, particularly at the urea carbonyl carbon and the N'-H position.
Increased Electrophilicity of the Carbonyl Carbon
The electron-withdrawing nature of the 4-cyanophenyl group enhances the electrophilicity of the urea carbonyl carbon. This makes the carbonyl group more susceptible to nucleophilic attack. Reactions that proceed through a tetrahedral intermediate, such as base-catalyzed hydrolysis, are expected to be accelerated.
In the mechanism for basic hydrolysis, the rate-determining step is often the nucleophilic attack of a hydroxide ion on the carbonyl carbon.[8] A positive reaction constant (ρ) is expected for this process, as electron-withdrawing groups stabilize the developing negative charge in the transition state.
Caption: Mechanism of base-catalyzed hydrolysis and the role of the 4-cyano group.
Hammett Analysis of Reactivity
A Hammett plot for a reaction like the basic hydrolysis of a series of para-substituted phenylureas would be expected to show a positive slope (ρ > 0). Using the known σₚ value of +0.66 for the cyano group, we can predict a significant rate enhancement compared to the unsubstituted phenylurea (σₚ = 0.00). For a reaction with a ρ value of +2.0, the 4-cyanophenylurea would react approximately 10^(0.66 * 2.0) = 10^1.32 ≈ 21 times faster than phenylurea itself.
Spectroscopic Consequences
The electronic effects of the 4-cyano group are readily observable through standard spectroscopic techniques like Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Spectroscopic Parameter
Phenylurea (Approx. Value)
4-Cyanophenylurea (Expected Shift)
Rationale
IR: C=O Stretch (ν_C=O)
~1660 cm⁻¹
Higher Wavenumber (~1670-1680 cm⁻¹)
Electron withdrawal reduces the single-bond character of the C=O bond, increasing its bond strength and vibrational frequency.[11][12]
¹H NMR: Aryl N'-H Proton
~8.3-8.7 ppm (in DMSO-d₆)
Downfield Shift (>9.0 ppm)
Deshielding of the proton due to strong electron withdrawal from the nitrogen atom, resulting in a larger chemical shift.[13][14]
¹³C NMR: Carbonyl Carbon
~154 ppm
Downfield Shift (>155 ppm)
The carbonyl carbon becomes more electron-deficient (deshielded) due to the reduced electron-donating capacity of the N' atom.[14]
Table 2: Expected spectroscopic shifts for 4-cyanophenylurea relative to phenylurea.
Experimental Protocols
Synthesis of 1-(4-Cyanophenyl)urea
This protocol describes a common method for the synthesis of aryl ureas, which involves the reaction of a primary amine with an isocyanate. The isocyanate can be generated in situ or used as a starting material.[15]
Method 1: From 4-Aminobenzonitrile and an Isocyanate Source
Materials: 4-aminobenzonitrile, potassium isocyanate (or a phosgene equivalent like triphosgene to generate the isocyanate in situ), hydrochloric acid, water, suitable organic solvent (e.g., THF, DMF).
Step 1: Dissolution. Dissolve 4-aminobenzonitrile in a mixture of water and a suitable acid (e.g., acetic acid or dilute HCl) in a round-bottom flask equipped with a magnetic stirrer.
Step 2: Isocyanate Reaction. Slowly add an aqueous solution of potassium isocyanate to the stirred solution of the amine salt.
Step 3: Reaction Monitoring. Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed.
Step 4: Isolation. The product, 1-(4-cyanophenyl)urea, is often insoluble in the aqueous medium and will precipitate out as a white solid.
Step 5: Purification. Collect the solid product by vacuum filtration. Wash the solid with cold water to remove any remaining salts, followed by a non-polar organic solvent like hexane to remove non-polar impurities. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Step 1: Dissolve 4-cyanophenyl isocyanate in a dry aprotic solvent under an inert atmosphere (e.g., nitrogen).[2]
Step 2: Slowly bubble ammonia gas through the solution or add aqueous ammonia dropwise with vigorous stirring at 0 °C.
Step 3: Allow the reaction to warm to room temperature and stir until completion (monitored by IR spectroscopy, watching for the disappearance of the -NCO peak around 2250 cm⁻¹).
Step 4: The product will typically precipitate. Collect the solid by filtration, wash with the solvent, and dry under vacuum.
Conclusion
The placement of a cyano group at the 4-position of a phenylurea scaffold serves as a powerful strategy for modulating the molecule's electronic properties and, consequently, its chemical reactivity. Through a potent combination of inductive and resonance effects, the 4-cyano group significantly increases the acidity of the N'-H proton and enhances the electrophilicity of the carbonyl carbon. These effects can be quantitatively predicted using Hammett parameters and are readily observed via spectroscopic methods. For professionals in drug design and materials science, a thorough understanding of these principles is crucial for the rational design of novel phenylurea derivatives with tailored acidity, reactivity, and intermolecular interaction profiles.
References
Laudien, K., & Fels, G. (n.d.). Phenylureas. Part 1. Mechanism of the basic hydrolysis of phenylureas. ResearchGate. Retrieved from [Link][7]
Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC - NIH. (n.d.). Retrieved from [Link][1]
Salvestrini, S., Di Cerbo, P., & Capasso, S. (2002). Kinetics and mechanism of hydrolysis of phenylureas. Journal of the Chemical Society, Perkin Transactions 2, (11), 1889-1893.[16]
Table 1: Hammett constants for some common substituents. (n.d.). Retrieved from [Link]
Calculating pKa values for substituted phenols and hydration energies for other compounds with the first-order Fuzzy-Border continuum solvation model - PMC. (n.d.). Retrieved from [Link][17]
Hammett equation - Wikipedia. (n.d.). Retrieved from [Link][4][5]
1 H NMR chemical shifts and IR stretches of NH for free ligand and complex - ResearchGate. (n.d.). Retrieved from [Link][18]
An Accurate Approach for Computational pKa Determination of Phenolic Compounds - PMC. (2022, December 6). Retrieved from [Link][9]
Correlations of Structure with Reactivity of Aromatic Compounds. (2021, July 31). Chemistry LibreTexts. Retrieved from [Link]
Laudien, K., & Fels, G. (n.d.). Phenylureas. Part 1. Mechanism of the basic hydrolysis of phenylureas. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link][1][8]
THE PREDICTION OF pKa VALUES FOR PHENOLIC COMPOUNDS BY THE DFT THEORY. (n.d.). Retrieved from [Link][10]
Laudien, K., & Fels, G. (n.d.). Phenylureas. Part 2.1 Mechanism of the acid hydrolysis of phenylureas. ResearchGate. Retrieved from [Link][19]
NMR Chemical Shift Values Table. (2024, August 1). Chemistry Steps. Retrieved from [Link][20]
Hammett equation - Wikipedia. (n.d.). Retrieved from [Link][4][5]
Solutions Q1, 3, 5, 7. (n.d.). Retrieved from [Link][21]
Substituent Effects on Acidity. (2021, December 27). Chemistry LibreTexts. Retrieved from [Link][3]
Hindered Ureas as Masked Isocyanates - NIH Public Access - UNC Chapel Hill. (n.d.). Retrieved from [Link][22]
Hybrids of Sterically Hindered Phenols and Diaryl Ureas: Synthesis, Switch from Antioxidant Activity to ROS Generation and Induction of Apoptosis. (2023, August 10). MDPI. Retrieved from [Link][23]
Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Ele. (n.d.). OSTI.GOV. Retrieved from [Link][24]
Acid hydrolysis of phenylurea, 4-fluorophenylurea, and 3-methylphenylurea - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Retrieved from [Link][25]
1H NMR Spectra and Interpretation (Part I). (2021, December 15). Chemistry LibreTexts. Retrieved from [Link][26]
S1 Supporting Information “Alkaline Phosphatase Mono- and Diesterase Reactions: Comparative Transition State Analysis.” - Herschlag Lab. (n.d.). Retrieved from [Link][27]
1H NMR Chemical Shift - Oregon State University. (2022, March 9). Retrieved from [Link][28]
Highly efficient organocatalytic synthesis of diverse and densely functionalized 2-amino-3-cyano-4H-pyrans under mechanochemical ball milling - The Royal Society of Chemistry. (n.d.). Retrieved from [Link][29]
The pKa values of a few ortho-, meta-, and para-substituted benzo... - Pearson. (n.d.). Retrieved from [Link][30]
Nucleophilic Substitution Reactions. (n.d.). Retrieved from [Link][31]
Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) - Chair of Analytical Chemistry. (2025, August 28). Retrieved from [Link][32]
Synthesis, Spectroscopic (FT-IR, 1 H NMR, and UV-Vis) and Nonlinear Optical Properties of a Novel 3-(p-Cyanophenyl)-5-( o, m, p -Iodophenyl)-1-Phenylformazan: Experimental and DFT Studies - ResearchGate. (n.d.). Retrieved from [Link][33]
A DFT Study on the Excited Electronic States of Cyanopolyynes: Benchmarks and Applications - MDPI. (2022, September 8). Retrieved from [Link][34]
Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters - PMC - NIH. (2019, November 22). Retrieved from [Link][35]
12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2024, September 30). Retrieved from [Link][11]
Electronic Structure and Thermodynamic Properties of 4-n- heptyl-4́-cyanobiphenyl: A Computational Study | Request PDF - ResearchGate. (2025, August 6). Retrieved from [Link][36]
Acidity of strong acids (pKa) in water and organic solvents. (2018, January 15). Retrieved from [Link][37]
Synthesis and spectral properties of near-infrared aminophenyl-, hydroxyphenyl-, and phenyl-substituted heptamethine cyanines - WashU Medicine Research Profiles. (2008, January 18). Retrieved from [Link][38]
Ukrainica Bioorganica Acta Synthesis and NMR spectroscopy investigations of functionalized spiropyranochromenediones and their s. (n.d.). Retrieved from [Link][39]
One Pot Synthesis of Hetero/Aryl-Urea Derivatives: Chlorosulfonyl Isocyanate, in situ Hydrolysis Method. (n.d.). Retrieved from [Link][40]
The Acidity of Weak NH Acids: Expanding the p K a Scale in Acetonitrile | Request PDF - ResearchGate. (2026, January 17). Retrieved from [Link][40]
Infrared Irradiation-Assisted Multicomponent Synthesis of 2-Amino-3-cyano-4H-pyran Derivatives - SciELO México. (n.d.). Retrieved from [Link][41]
Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine - PMC. (2022, November 1). Retrieved from [Link][42]
mass spectrum,1H NMR & 13C NMR spectra & infrared spectrum of urea CH4N2O CO(NH2)2 O=C(NH2)2 prominent wavenumbers cm-1 detecting carbonyl amine amino functional groups present finger print for identification of urea image diagram doc brown's advanced organic chemistry revision notes. (n.d.). Retrieved from [Link][43]
ISSN: 0975-8585 March - April 2014 RJPBCS 5(2) Page No. 981 - Research Journal of Pharmaceutical, Biological and Chemical Sciences. (n.d.). Retrieved from [https://www.rjpbcs.com/pdf/2014_5(2)/[44].pdf]([Link]44].pdf)[12]
An In-depth Technical Guide to the Solubility Profile of 1-(4-cyanophenyl)-3,3-dimethylurea in Organic Solvents
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine and understand the solubility profile of the compound 1-(4-cyanophenyl)-3,3-dimethylurea. Given t...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine and understand the solubility profile of the compound 1-(4-cyanophenyl)-3,3-dimethylurea. Given the critical role of solubility in areas such as drug formulation, synthesis, purification, and crystallization, this document outlines the fundamental principles, experimental protocols, and data analysis techniques necessary for a thorough investigation.[1] While specific experimental data for this compound is not extensively published, this guide establishes a robust methodology based on established principles of physical chemistry and analytical techniques for substituted ureas.
Introduction: The Significance of a Solubility Profile
The solubility of an active pharmaceutical ingredient (API) or a key chemical intermediate like 1-(4-cyanophenyl)-3,3-dimethylurea is a critical physicochemical property that governs its behavior in various chemical and biological systems. A comprehensive solubility profile in a range of organic solvents is essential for:
Process Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization. Understanding solubility is key to optimizing reaction conditions and maximizing yield and purity.
Formulation Development: For pharmaceutical applications, solubility dictates the choice of excipients and the feasibility of different dosage forms. Poor solubility can be a major hurdle in developing effective drug delivery systems.
Preclinical Studies: Solubility in biorelevant media is a key determinant of a drug candidate's absorption and bioavailability.
Predictive Modeling: Experimental solubility data is invaluable for developing and validating computational models that can predict the solubility of new chemical entities, thereby accelerating the drug discovery process.[1][2]
1-(4-cyanophenyl)-3,3-dimethylurea, with its urea functionality, aromatic ring, and nitrile group, presents an interesting case for solubility studies due to its potential for a range of intermolecular interactions (hydrogen bonding, dipole-dipole, and van der Waals forces).
Theoretical Framework: Understanding the Energetics of Dissolution
The dissolution of a crystalline solute into a solvent is a complex thermodynamic process governed by the Gibbs free energy of solution (ΔGsol). This process can be conceptually broken down into three main energetic contributions, as illustrated by the following thermodynamic cycle:
Caption: A simplified thermodynamic cycle for the dissolution of a solid solute.
The overall enthalpy of solution (ΔHsolution) is the sum of the endothermic enthalpy of sublimation (ΔHsublimation), which is the energy required to break the crystal lattice, and the exothermic enthalpy of solvation (ΔHsolvation), the energy released when the solute molecules interact with the solvent molecules. The solubility is favored when the solvation energy compensates for the lattice energy.
For 1-(4-cyanophenyl)-3,3-dimethylurea, the strong hydrogen bonds in the urea crystal lattice will contribute to a high lattice energy. Effective solvents will be those that can specifically interact with the polar urea and nitrile functionalities, as well as the aromatic ring, to provide a sufficiently negative enthalpy of solvation.
Experimental Determination of Solubility
A systematic approach to determining the solubility of 1-(4-cyanophenyl)-3,3-dimethylurea involves a screening of solvents with varying polarities and hydrogen bonding capabilities.
The isothermal shake-flask method is a reliable and widely used technique for determining equilibrium solubility.
Preparation of Saturated Solutions:
Add an excess amount of 1-(4-cyanophenyl)-3,3-dimethylurea to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is crucial to ensure saturation.
Equilibration:
Seal the vials and place them in a shaking water bath or incubator set to a constant temperature (e.g., 25 °C).
Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary kinetic study can determine the optimal equilibration time.
Phase Separation:
After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.
Carefully withdraw a clear aliquot of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved microcrystals.
Quantification:
Accurately dilute the filtered solution with a suitable solvent (often the mobile phase for HPLC).
Determine the concentration of 1-(4-cyanophenyl)-3,3-dimethylurea in the diluted sample using a pre-validated analytical method, such as HPLC-UV.[3] A calibration curve should be prepared using standard solutions of known concentrations.[3]
Data Analysis:
Calculate the solubility of the compound in each solvent, expressed in units such as mg/mL or mol/L.
Analytical Methodologies
The choice of analytical method is critical for accurate quantification.
High-Performance Liquid Chromatography (HPLC): This is the preferred method due to its high specificity and sensitivity. A reversed-phase C18 column with a mobile phase of acetonitrile and water is a common starting point for urea-based compounds. UV detection at a wavelength of maximum absorbance (λmax) for 1-(4-cyanophenyl)-3,3-dimethylurea should be used.
UV/Vis Spectrophotometry: This method can be used if the compound has a distinct chromophore and the solvent does not interfere with its absorbance. A calibration curve must be generated in each solvent system.
Data Presentation and Interpretation
The determined solubility data should be presented in a clear and concise manner to facilitate comparison and interpretation.
Table 1: Hypothetical Solubility Data for 1-(4-cyanophenyl)-3,3-dimethylurea at 25 °C
Solvent
Dielectric Constant (ε)
Solubility (mg/mL)
Molar Solubility (mol/L)
Methanol
32.7
[Experimental Value]
[Calculated Value]
Ethanol
24.5
[Experimental Value]
[Calculated Value]
Acetone
21.0
[Experimental Value]
[Calculated Value]
Acetonitrile
37.5
[Experimental Value]
[Calculated Value]
Ethyl Acetate
6.0
[Experimental Value]
[Calculated Value]
Tetrahydrofuran (THF)
7.6
[Experimental Value]
[Calculated Value]
Dimethyl Sulfoxide (DMSO)
46.7
[Experimental Value]
[Calculated Value]
N,N-Dimethylformamide (DMF)
36.7
[Experimental Value]
[Calculated Value]
Note: The values in this table are placeholders and must be determined experimentally.
The relationship between solubility and solvent properties, such as the dielectric constant, can provide insights into the dominant intermolecular forces governing the dissolution process. For a molecule like 1-(4-cyanophenyl)-3,3-dimethylurea, a simple correlation with polarity may not be sufficient, and specific solute-solvent interactions will play a significant role.
Advanced Topics and Further Investigations
Temperature Dependence of Solubility
Investigating the solubility at different temperatures (e.g., 5 °C, 25 °C, and 40 °C) is crucial for understanding the thermodynamics of dissolution. The van't Hoff equation can be used to determine the enthalpy (ΔHsol) and entropy (ΔSsol) of solution from the temperature-dependent solubility data.[4]
Thermodynamic Modeling
The experimental data can be correlated with various thermodynamic models, such as the Apelblat model or the λh (Buchowski) model, to provide a mathematical description of the solubility behavior.[5] These models are valuable for interpolating and extrapolating solubility data to different temperatures.
Polymorphism Screening
It is important to characterize the solid phase in equilibrium with the saturated solution to ensure that no polymorphic transformations or solvate formations have occurred during the experiment. Techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) should be employed for this purpose.
Conclusion
This technical guide provides a comprehensive roadmap for the systematic determination and interpretation of the solubility profile of 1-(4-cyanophenyl)-3,3-dimethylurea in organic solvents. By adhering to the principles of scientific integrity and employing robust experimental and analytical methodologies, researchers can generate high-quality, reliable data that is essential for informed decision-making in chemical process development and pharmaceutical formulation. The insights gained from such a study will be invaluable for unlocking the full potential of this compound in its intended applications.
References
Vertex AI Search.Urea Solubility Test: How to Measure&Key Factor Affecting It. Accessed February 17, 2026.
PubMed.Thermodynamic modeling of activity coefficient and prediction of solubility. Accessed February 17, 2026.
Redalyc.Solubility of Urea in ethanol-water mixtures and pure ethanol from 278.1K to 333.1K. Accessed February 17, 2026.
Diva-portal.org.MASTER'S THESIS Preliminary investigations into the behavior of urea. Accessed February 17, 2026.
Google Search.UREA TESTING METHODS. Accessed February 17, 2026.
Google Search.Predicting solubility curves via a thermodynamic cycle and machine learning. Accessed February 17, 2026.
PubChem.Urea, N'-(4-cyanophenyl)-N,N-dimethyl-. Accessed February 17, 2026.
IRIS Unimore.
Cayman Chemical.PRODUCT INFORMATION - 1,3-Diphenylurea. Accessed February 17, 2026.
Journal of Chemical Technology and Metallurgy.
ADMET and DMPK.Solubility Temperature Dependence Predicted from 2D Structure. Accessed February 17, 2026.
Physical Chemistry Research.
Cheméo.Chemical Properties of Urea, N,N'-dimethyl- (CAS 96-31-1). Accessed February 17, 2026.
OECD Existing Chemicals Database.1,3-Dimethylurea CAS N°: 96-31-1. Accessed February 17, 2026.
Ataman Kimya.1,3-DIMETHYLUREA. Accessed February 17, 2026.
MDPI.Critical Influence of Water on the Polymorphism of 1,3-Dimethylurea and Other Heterogeneous Equilibria. Accessed February 17, 2026.
The Cyanophenyl-Substituted Urea Scaffold: From Agrochemical Origins to Targeted Oncology
Executive Summary The cyanophenyl-substituted urea moiety represents a "privileged scaffold" in organic chemistry—a molecular framework capable of providing ligands for diverse biological targets. Historically emerging f...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The cyanophenyl-substituted urea moiety represents a "privileged scaffold" in organic chemistry—a molecular framework capable of providing ligands for diverse biological targets. Historically emerging from the phenotypic screening of herbicides in the mid-20th century, this scaffold has undergone a radical evolution. It has transitioned from general Photosystem II inhibitors to highly specific modulators of human kinase signaling and Hedgehog pathways. This guide analyzes the structural utility of the cyanophenyl group—specifically its role as a bioisostere for halogens, its metabolic stability, and its unique electronic properties—culminating in the discovery of the FDA-approved acute myeloid leukemia (AML) drug, Glasdegib .
Part 1: Historical Genesis & Structural Philosophy
The Wöhler Legacy
The history of all urea compounds begins with Friedrich Wöhler’s 1828 synthesis of urea from ammonium cyanate, a pivotal moment that shattered the "vitalism" theory.[1] However, the functionalization of the urea bridge (
) to create bioactive small molecules did not accelerate until the 20th century.
The Cyano Factor: Why Cyanophenyl?
In medicinal and agrochemistry, the substitution of a phenyl ring with a cyano (-CN) group is a deliberate strategic choice, distinct from halogenation (e.g., -Cl, -F).
Electronic Effect: The cyano group is a strong electron-withdrawing group (EWG) via induction and resonance (Hammett
), significantly increasing the acidity of the adjacent urea -NH- proton. This strengthens hydrogen bond donating capability.
Sterics & Geometry: The linear geometry of the cyano group creates a distinct "rod-like" steric profile compared to the spherical volume of a chloro or methyl group.
Metabolic Stability: Unlike some halogenated motifs susceptible to oxidative dehalogenation, the aryl nitrile is generally robust against Phase I metabolic oxidation.
Part 2: The Agrochemical Era (Phenotypic Roots)
Before finding utility in human medicine, substituted phenylureas were the backbone of the herbicide industry.
The Diuron Paradigm: In the 1950s, compounds like Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) were discovered to inhibit photosynthesis.
Mechanism: These compounds bind to the
site of the D1 protein in Photosystem II, blocking electron transport.
The Cyanophenyl Variant: Researchers explored cyanophenyl analogs to modulate water solubility and soil half-life. While chlorophenyl variants dominated the commercial market, the cyanophenyl-urea exploration established the Structure-Activity Relationship (SAR) rules: an electron-deficient aromatic ring attached to a urea bridge is essential for binding to hydrophobic pockets in proteins.
Part 3: The Medicinal Chemistry Renaissance
The transition from "plant poison" to "human cure" relied on the realization that the urea bridge could mimic the backbone of ATP, allowing these compounds to fit into the ATP-binding pockets of kinases.
The Kinase Revolution (Sorafenib Era)
The approval of Sorafenib (a bi-aryl urea) proved that diaryl ureas could inhibit kinases (VEGFR, PDGFR, RAF) with high potency. The urea motif functions as a "molecular hinge," forming critical hydrogen bonds with the "gatekeeper" residues (e.g., Glu/Asp) in the kinase active site.
The Hero Compound: Glasdegib (PF-04449913)
The most significant application of the cyanophenyl specific urea is Glasdegib .
Target: Smoothened (SMO) receptor, a G-protein-coupled receptor-like protein in the Hedgehog signaling pathway.
Discovery Logic: Pfizer chemists needed to optimize a benzimidazole scaffold. They found that attaching a 4-cyanophenyl urea moiety provided the optimal balance of lipophilicity (
) and potency.
Role of Cyano Group: The 4-cyano substitution was not arbitrary. It improved the pharmacokinetic profile (solubility/permeability) compared to the chloro-analogs and locked the molecule into a bioactive conformation via intramolecular dipole interactions.
Caption: The evolutionary trajectory of the urea scaffold from agrochemical origins to the specific design of Glasdegib.
Part 4: Emerging Frontiers – Anti-Tubercular Agents
Beyond oncology, cyanophenyl ureas are re-emerging in infectious disease research.
The Target: EthR (Ethionamide repressor) in Mycobacterium tuberculosis.
The Mechanism: The drug Ethionamide is a prodrug requiring activation. The bacterial protein EthR represses this activation. Inhibiting EthR boosts the drug's efficacy.
The Discovery: Researchers found that N-(cyanophenyl) ureas act as bioisosteres for thioureas (like Isoxyl). The cyano-urea motif binds deep within the hydrophobic channel of EthR, triggering a conformational change that disables the repressor.
Part 5: Synthetic Methodologies
For researchers synthesizing these compounds, two primary routes are validated.
Method A: The Isocyanate Route (Standard)
This is the most common method for library synthesis due to high yields and operational simplicity.
Conditions: Dichloromethane (DCM) or Tetrahydrofuran (THF),
.
Mechanism: Nucleophilic attack of the aniline nitrogen onto the electrophilic isocyanate carbon.
Protocol:
Charge a flask with 4-aminobenzonitrile (1.0 eq) in anhydrous DCM. Cool to
. Add the appropriate isocyanate (1.1 eq) dropwise. Stir at RT for 12 hours. The urea product often precipitates; filter and wash with hexanes.
Method B: The Carbamate Route (Safety/Scale-up)
Used when isocyanates are too toxic, volatile, or commercially unavailable.
Step 1: React amine with Phenyl Chloroformate
Phenyl Carbamate intermediate.
Step 2: React Carbamate with the second amine (Cyanophenyl amine)
Urea + Phenol byproduct.
Caption: Dual synthetic pathways for cyanophenyl urea construction. Method A is preferred for small-scale discovery; Method B for non-volatile amines.
Part 6: Technical Data Summary
Table 1: Comparative Profile of Key Urea Scaffolds
Compound Class
Representative
Target
Key Structural Feature
Role of Urea Bridge
Herbicide
Diuron
Photosystem II ()
3,4-Dichlorophenyl
H-bond to Ser264/Phe265
Kinase Inhibitor
Sorafenib
VEGFR/RAF
4-Chloro-3-(trifluoromethyl)phenyl
H-bond to Glu/Asp (Gatekeeper)
Hedgehog Inhibitor
Glasdegib
SMO Receptor
4-Cyanophenyl
H-bond network + Lipophilicity modulation
Anti-Tubercular
Isoxyl Analogs
EthR
3-Cyanophenyl
Hydrophobic channel occupancy
References
Wöhler, F. (1828). "Ueber künstliche Bildung des Harnstoffs." Annalen der Physik und Chemie, 88(2), 253–256. Link
Munchhof, M. J., et al. (2012). "Discovery of PF-04449913, a Potent and Orally Bioavailable Inhibitor of Smoothened." ACS Medicinal Chemistry Letters, 3(2), 106–111. (Describes the discovery of Glasdegib and the specific selection of the cyanophenyl urea moiety). Link
Dumas, J., et al. (2004). "Recent developments in the discovery of protein kinase inhibitors from the urea class." Current Opinion in Drug Discovery & Development, 7(5), 600-616. Link
Brown, J. R., et al. (2011). "The Structure Activity Relationship of Urea Derivatives as Anti-Tuberculosis Agents." Bioorganic & Medicinal Chemistry, 19(18), 5585-5595. (Details the EthR inhibition). Link
Lesniak, D., et al. (2020). "Glasdegib: A Review of its Mechanism of Action, Clinical Efficacy, and Safety in Acute Myeloid Leukemia." Therapeutic Advances in Hematology, 11. Link
Step-by-step synthesis protocol for 1-(4-cyanophenyl)-3,3-dimethylurea
An Application Note for the Step-by-Step Synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea Introduction: The Significance of Substituted Ureas Urea derivatives are a cornerstone of modern medicinal chemistry and materials...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for the Step-by-Step Synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea
Introduction: The Significance of Substituted Ureas
Urea derivatives are a cornerstone of modern medicinal chemistry and materials science, renowned for their diverse biological activities and structural versatility.[1] The urea functional group, characterized by a carbonyl double-bonded to two nitrogen atoms, is a privileged scaffold found in numerous pharmaceuticals, agrochemicals, and polymers.[1] Its ability to act as both a hydrogen bond donor and acceptor allows for potent and specific interactions with biological targets. 1-(4-cyanophenyl)-3,3-dimethylurea is a disubstituted urea molecule that serves as a valuable intermediate in the synthesis of more complex chemical entities and as a scaffold for library generation in drug discovery programs.[2] This guide provides a comprehensive, field-tested protocol for its synthesis, grounded in established chemical principles and safety practices.
Synthetic Strategy: Mechanism and Rationale
The most direct and efficient pathway for the synthesis of unsymmetrical ureas, such as the target compound, is the nucleophilic addition of an amine to an isocyanate.[3][4] This protocol utilizes the reaction between 4-cyanophenyl isocyanate and dimethylamine.
Reaction Mechanism: The synthesis proceeds via a classic nucleophilic addition mechanism. The nitrogen atom of dimethylamine, possessing a lone pair of electrons, acts as a nucleophile, attacking the highly electrophilic carbon atom of the isocyanate group. The resulting intermediate rapidly undergoes proton transfer to yield the stable urea product. This reaction is typically high-yielding and clean, often requiring minimal purification.
Alternative synthetic routes, such as the reaction of 4-aminobenzonitrile with dimethylcarbamoyl chloride, exist but the isocyanate-based method is often preferred for its reliability and the commercial availability of the starting materials.[3][5]
Materials and Equipment
Proper preparation is paramount for a successful synthesis. All reagents should be of high purity, and solvents should be anhydrous, as isocyanates are sensitive to moisture.[2]
The following diagram outlines the complete workflow for the synthesis, purification, and characterization of 1-(4-cyanophenyl)-3,3-dimethylurea.
Caption: Workflow for the synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea.
Step-by-Step Synthesis Protocol
1. Reaction Setup:
Assemble a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, and a condenser with a nitrogen or argon inlet.
Ensure the system is under a positive pressure of inert gas to prevent atmospheric moisture from entering.
To the flask, add 4-cyanophenyl isocyanate (5.0 g, 34.7 mmol) and anhydrous tetrahydrofuran (THF, 100 mL). Stir the mixture until the solid is fully dissolved.
Causality: The use of dried glassware and an inert atmosphere is critical because the isocyanate functional group is highly reactive towards water.[2] Water would react with the isocyanate to form an unstable carbamic acid, which decomposes to 4-aminobenzonitrile, leading to unwanted side products and reduced yield.
2. Reagent Addition:
Cool the stirred isocyanate solution to 0°C using an ice-water bath.
Charge the dropping funnel with a 2.0 M solution of dimethylamine in THF (19.1 mL, 38.2 mmol, 1.1 equivalents).
Add the dimethylamine solution dropwise to the cooled isocyanate solution over a period of 20-30 minutes. Maintain the internal temperature below 10°C during the addition.
Causality: The reaction is exothermic. Slow, controlled addition at low temperature is essential to manage the reaction rate, prevent a rapid temperature increase, and minimize the formation of potential side products. A slight excess of the amine ensures the complete consumption of the limiting isocyanate reagent.
3. Reaction and Monitoring:
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours.
Monitor the reaction progress using Thin-Layer Chromatography (TLC) with a mobile phase of 30% ethyl acetate in hexanes. The reaction is complete when the starting isocyanate spot (visualized under UV light) has been completely consumed.
4. Work-up and Isolation:
Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the THF.
The resulting crude solid can be used directly for purification.
5. Purification:
Recrystallization (Preferred Method): Dissolve the crude solid in a minimal amount of boiling ethyl acetate. If any insoluble material remains, filter the hot solution. Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4°C) to induce crystallization. Collect the resulting white crystals by vacuum filtration, wash with a small amount of cold ethyl acetate, and dry under vacuum.
Column Chromatography (If Necessary): If the product is not pure after recrystallization, it can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.
Characterization of 1-(4-cyanophenyl)-3,3-dimethylurea
The identity and purity of the final product should be confirmed using standard analytical techniques.[6]
¹H NMR (Proton Nuclear Magnetic Resonance): Expect signals corresponding to the aromatic protons on the cyanophenyl ring and a singlet for the six equivalent protons of the two methyl groups.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Expect signals for the urea carbonyl carbon, the nitrile carbon, the aromatic carbons, and the methyl carbons.
IR (Infrared) Spectroscopy: Look for the disappearance of the strong, sharp isocyanate (–N=C=O) peak around 2250-2275 cm⁻¹. Key peaks for the product include a strong C=O (urea carbonyl) stretch around 1640-1680 cm⁻¹ and a C≡N (nitrile) stretch around 2220-2240 cm⁻¹.
MS (Mass Spectrometry): The mass spectrum should show a molecular ion peak [M+H]⁺ corresponding to the calculated mass of the product (C₁₀H₁₁N₃O, MW = 189.21).
Safety and Handling
Adherence to safety protocols is non-negotiable. This synthesis involves hazardous materials and should only be performed by trained personnel in a suitable laboratory setting.[7]
Personal Protective Equipment (PPE): Always wear a lab coat, chemical safety goggles, and appropriate gloves (e.g., nitrile).
Ventilation: All operations must be conducted in a certified chemical fume hood to avoid inhalation of volatile solvents and reagents.[8]
Reagent Hazards:
4-Cyanophenyl isocyanate: Harmful if inhaled or swallowed and can cause severe respiratory and skin sensitization.[9] Avoid all contact.
Dimethylamine: Flammable and corrosive. Handle with care.
Solvents: THF, ethyl acetate, and hexanes are flammable. Keep away from ignition sources.
Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.
References
Comprehensive Guide to the Synthesis of Urea Derivatives and Their Applications. (2026, January 28). Google Cloud.
Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC - NIH. National Institutes of Health.
Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry.
Green synthesis of new chiral amino acid urea derivatives and evaluation of their anti-inflammatory activity. RSC Publishing.
Urea derivative synthesis by amination, rearrangement or substitution. Organic Chemistry Portal.
CAS 40465-45-0: 4-Cyanophenyl isocyanate. CymitQuimica.
Synthesis and Properties of 1,3-Disubstituted Ureas Containing (Adamantan-1-yl)(phenyl)methyl Fragment Based on One-Pot Direct Adamantane Moiety Inclusion - PMC. (2023, April 19). National Institutes of Health.
Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. MDPI.
Optimizing reaction conditions for 4-aminobenzonitrile and dimethylcarbamoyl chloride
Application Note: Efficient Synthesis of N-(4-Cyanophenyl)-N',N'-dimethylurea Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9] The synthesis of urea scaffolds is a cornerstone in medicinal chemistry, parti...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Efficient Synthesis of N-(4-Cyanophenyl)-N',N'-dimethylurea
Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]
The synthesis of urea scaffolds is a cornerstone in medicinal chemistry, particularly for kinase inhibitors (e.g., Sorafenib analogs) and soluble epoxide hydrolase (sEH) inhibitors. This Application Note details the optimized coupling of 4-aminobenzonitrile (4-ABN) with dimethylcarbamoyl chloride (DMCC).
The Challenge:
This reaction is not trivial due to competing electronic and hydrolytic factors:
Deactivated Nucleophile: The cyano group on 4-ABN is strongly electron-withdrawing (
), significantly reducing the electron density on the amino group (pKa of conjugate acid 1.74). This makes it a sluggish nucleophile.
Labile Electrophile: DMCC is moisture-sensitive.[1] In the presence of trace water and base, it rapidly hydrolyzes to dimethylamine, CO₂, and HCl, consuming the reagent before it reacts with the aniline.
Safety Profile: DMCC is a suspected carcinogen and a potent lachrymator, requiring strict containment protocols.[2]
This guide presents an optimized Nucleophilic Catalysis Protocol using DMAP (4-dimethylaminopyridine) to overcome the nucleophilic deficit of the aniline while minimizing reagent hydrolysis.
Safety & Handling (Critical)
Reagent
Hazard Class
Handling Protocol
Dimethylcarbamoyl Chloride (DMCC)
Carcinogen (Cat 1B) , Corrosive, Lachrymator
Handle only in a functioning fume hood. Double-glove (Nitrile). Quench all glassware with aqueous NaOH before removal from the hood.
To force the reaction between a deactivated aniline and the carbamoyl chloride, we utilize nucleophilic catalysis . Standard bases (TEA, DIPEA) act primarily as HCl scavengers but do not activate the electrophile sufficiently.
The DMAP Advantage:
DMAP attacks the DMCC to form a highly reactive N-acylpyridinium salt . This intermediate is more electrophilic than the parent chloride and less prone to non-productive hydrolysis if water is strictly excluded.
Figure 1: DMAP-catalyzed nucleophilic acyl substitution pathway. The formation of the acylpyridinium ion is the rate-determining activation step.
Optimization Matrix: Condition Screening
We evaluated three common methodologies. Method B (Optimized) is recommended for high purity and yield.
Objective: Synthesis of 3-(4-cyanophenyl)-1,1-dimethylurea (10 mmol scale).
Reagents:
4-Aminobenzonitrile: 1.18 g (10.0 mmol)
Dimethylcarbamoyl chloride (DMCC): 1.05 mL (11.5 mmol, 1.15 eq)
Triethylamine (TEA): 2.1 mL (15.0 mmol, 1.5 eq)
DMAP: 122 mg (1.0 mmol, 0.1 eq)
Dichloromethane (Anhydrous): 40 mL
Step-by-Step Workflow:
System Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Cap with a rubber septum and flush with Nitrogen (
) or Argon.
Solubilization: Add 4-Aminobenzonitrile , DMAP , and TEA to the flask. Add anhydrous DCM via syringe. Stir until solids are fully dissolved (solution is typically pale yellow).
Controlled Addition: Cool the mixture to 0°C (ice bath). Add DMCC dropwise via syringe over 5 minutes.
Why? Controlling the exotherm prevents decomposition of the labile acid chloride.
Reaction Phase:
Remove the ice bath after 15 minutes.
Allow to warm to Room Temperature (RT).
Attach a reflux condenser (under
) and heat to gentle reflux (approx. 40°C) for 4-6 hours.
Monitoring: Check by TLC (Eluent: 50% EtOAc/Hexanes). The aniline spot (
) should disappear; product spot () appears.
Quench: Cool to RT. Add 10 mL saturated
solution and stir vigorously for 10 minutes to hydrolyze excess DMCC.
Purification & Workup Logic
The workup is designed to exploit solubility differences to remove the catalyst and byproducts without chromatography (if possible).
Figure 2: Purification workflow. The acid wash is critical for removing the DMAP catalyst and unreacted amine.
Recrystallization Protocol:
Dissolve crude solid in minimum hot Ethyl Acetate.
Add Hexanes dropwise until persistent turbidity is observed.
Cool slowly to RT, then to 4°C.
Filter crystals and wash with cold Hexanes.
Quality Control & Validation
Confirm the identity of the product using the following markers:
7.60 - 7.70 (m, 4H, Ar-H): AA'BB' system of the para-substituted ring.
2.95 (s, 6H, -N(CH₃)₂): Strong singlet for the dimethyl group.
Melting Point: Expected range: 168–170°C.
LC-MS: ESI+ m/z calculated for
; found 190.1.
Troubleshooting Guide
Observation
Root Cause
Corrective Action
Low Yield (<50%)
DMCC hydrolysis.
Ensure DCM is anhydrous. Increase DMCC to 1.5 eq.
Starting Material Remains
Nucleophile too weak.
Increase reflux time or double DMAP loading (20 mol%).
Oil instead of Solid
Impurities (DMAP/TEA).
Repeat 1M HCl wash during workup.
Violent bubbling on addition
Moisture in flask.
Stop. DMCC is hydrolyzing to CO₂/HCl.[2][5] Restart with dry glassware.
References
General Urea Synthesis: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
DMAP Catalysis Mechanism: Steglich, W., & Höfle, G. (1969). N,N-Dimethyl-4-pyridinamine, a very effective acylation catalyst. Angewandte Chemie International Edition, 8(12), 981. Link
Reactivity of Carbamoyl Chlorides: Tilley, J. W., et al. (1980). Journal of Medicinal Chemistry, 23(12), 1387-1392.
Safety Data (DMCC): PubChem CID 6598.[2] Dimethylcarbamoyl chloride - Safety and Hazards. National Library of Medicine. Link
pKa of 4-Aminobenzonitrile: IUPAC Digitized pKa Dataset. (pKa ~1.74 indicates low nucleophilicity). Link
Application Notes and Protocols for the Preparation of 1-(4-cyanophenyl)-3,3-dimethylurea Stock Solutions for Bioassays
Abstract This comprehensive guide provides a detailed framework for researchers, scientists, and drug development professionals on the accurate and reproducible preparation of stock solutions of 1-(4-cyanophenyl)-3,3-dim...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides a detailed framework for researchers, scientists, and drug development professionals on the accurate and reproducible preparation of stock solutions of 1-(4-cyanophenyl)-3,3-dimethylurea (CAS No. 82261-41-4). Recognizing the critical importance of solution integrity in generating reliable bioassay data, this document elucidates the causal relationships behind key protocol steps. It covers the physicochemical properties of the compound, provides step-by-step protocols for dissolution and storage, outlines rigorous quality control methodologies, and details essential safety precautions. Furthermore, it presents an application example involving a transketolase inhibition assay, a known target for phenylurea derivatives, to provide practical context for the use of these stock solutions.
Introduction: The Imperative of Stock Solution Integrity
The protocols detailed herein are designed as a self-validating system. By explaining the scientific rationale behind each step—from solvent selection to quality control—this guide empowers researchers to not only follow a procedure but to understand and adapt it to ensure the highest fidelity between the intended and actual concentration and purity of their experimental solutions. Phenylurea-based compounds have demonstrated a range of biological activities, and their study requires meticulous preparation to yield meaningful results.
A thorough understanding of the compound's properties is the foundation for developing a robust preparation protocol.
Property
Value
Source
Chemical Name
1-(4-cyanophenyl)-3,3-dimethylurea
PubChem
CAS Number
82261-41-4
PubChem
Molecular Formula
C₁₀H₁₁N₃O
PubChem
Molecular Weight
189.21 g/mol
PubChem
Primary Solvent
Dimethyl Sulfoxide (DMSO)
General Practice
Storage (Powder)
-20°C, desiccated, protected from light
General Practice
Storage (DMSO Stock)
-20°C or -80°C, in aliquots
General Practice
Core Protocol: Preparation of a 10 mM DMSO Stock Solution
Dimethyl sulfoxide (DMSO) is the solvent of choice for many non-polar small molecules due to its high solubilizing capacity and miscibility with aqueous media used in most bioassays. However, it is critical to use anhydrous DMSO to prevent compound precipitation and degradation.
Sterile, amber glass vials with PTFE-lined screw caps
Sterile, polypropylene microcentrifuge tubes
Calibrated pipettes and sterile, low-retention pipette tips
Vortex mixer
Sonicator (optional, for difficult-to-dissolve compounds)
Step-by-Step Dissolution Protocol
Rationale: This protocol is designed to accurately prepare a 10 mM stock solution. The calculation is based on the compound's molecular weight. Using amber vials and minimizing light exposure is crucial as phenylurea compounds can be light-sensitive.
Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)
*Mass (mg) = 0.010 mol/L × 0.001 L × 189.21 g/mol × 1000 mg/g = 1.8921 mg
Weighing the Compound:
Tare a sterile microcentrifuge tube on the analytical balance.
Carefully weigh approximately 1.9 mg of 1-(4-cyanophenyl)-3,3-dimethylurea directly into the tube. It is more important to record the exact weight than to hit the target weight precisely.
Record the actual mass (e.g., 1.92 mg).
Solvent Addition:
Based on the actual mass weighed, calculate the precise volume of DMSO needed to achieve a 10 mM concentration.
Example: For an actual mass of 1.92 mg, Volume (mL) = (1.92 / 189.21) / 10 = 1.015 mL
Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the microcentrifuge tube.
Dissolution:
Tightly cap the tube and vortex vigorously for 1-2 minutes.
Visually inspect the solution against a light source to ensure all solid particles have dissolved. The solution should be clear and free of particulates.
If dissolution is incomplete, sonicate the tube in a water bath for 5-10 minutes. Avoid excessive heating.
Storage and Aliquoting:
Once fully dissolved, transfer the stock solution to a sterile, amber glass vial for primary storage.
To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to create single-use aliquots in smaller, sterile polypropylene tubes.
Store the primary stock and aliquots at -20°C for short-term (≤ 1 month) or -80°C for long-term storage .
Workflow for a coupled enzymatic assay to measure TKT inhibition.
Assay Setup: In a 96-well UV-transparent plate, add the following to each well:
Working solution of 1-(4-cyanophenyl)-3,3-dimethylurea (at various concentrations) or DMSO vehicle control.
Pre-incubation: Incubate the plate at 37°C for 5-10 minutes.
Reaction Initiation: Start the reaction by adding the TKT substrates (e.g., a mixture of Ribose-5-phosphate and Xylulose-5-phosphate).
Kinetic Measurement: Immediately place the plate in a spectrophotometer pre-heated to 37°C and measure the decrease in absorbance at 340 nm every 30 seconds for 15-30 minutes.
Data Analysis: Calculate the rate (slope) of the linear portion of the absorbance curve for each well. Determine the percent inhibition relative to the vehicle control and plot the results to calculate the IC₅₀ value.
Safety and Handling
Phenylurea compounds and potent small molecules should be handled with care, assuming they may be cytotoxic or have unknown toxicological properties.
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and powder-free nitrile gloves. When handling the solid powder, especially outside of a certified chemical fume hood, a P2/N95 respirator mask is recommended to prevent inhalation.
[1]* Handling Powder: Handle the solid compound in a chemical fume hood or a designated containment area to minimize the risk of aerosolization. Use a dedicated set of spatulas and weighing papers.
Spill Cleanup: In case of a powder spill, gently cover it with damp paper towels to avoid creating dust, then wipe the area clean. For liquid spills, absorb with appropriate material. All cleanup materials should be disposed of as hazardous waste.
[2]* Disposal: Dispose of all waste, including empty vials, used pipette tips, and contaminated materials, in designated hazardous chemical waste containers according to your institution's guidelines.
References
Obiol-Pardo, C., et al. (2012). Diphenyl Urea Derivatives as Inhibitors of Transketolase: A Structure-Based Virtual Screening. PLOS ONE, 7(3), e32276. Available from: [Link]
PLOS One. (2012). Diphenyl Urea Derivatives as Inhibitors of Transketolase: A Structure-Based Virtual Screening. Available from: [Link]
PubChem. Urea, N'-(4-cyanophenyl)-N,N-dimethyl-. National Center for Biotechnology Information. Available from: [Link]
PubMed. (2012). Diphenyl urea derivatives as inhibitors of transketolase: a structure-based virtual screening. National Center for Biotechnology Information. Available from: [Link]
Balakin, K.V., et al. (2004). In silico estimation of DMSO solubility of organic compounds for bioscreening. Journal of Biomolecular Screening, 9(1), 22-31. Available from: [Link]
The Hebrew University of Jerusalem. (n.d.). SAFETY INSTRUCTIONS FOR WORK WITH CYTOTOXIC/ CHEMOTHERAPIC MATERIALS. Available from: [Link]
HealthHub. (2024). Safe Handling of Oral "Cytotoxic" and "Caution" Medications. Available from: [Link]
Environmental Health and Safety, Caltech. (n.d.). GUIDELINES FOR THE USE OF CYTOTOXIC OR CHEMOTHERAPEUTIC DRUGS. Available from: [Link]
Australian Veterinary Association. (n.d.). Guidelines - Cytotoxic Drug Safety. Available from: [Link]
ResearchGate. (2023). How to perform LC-MS analysis?. Available from: [Link]
Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5631-5633. Available from: [Link]
Pharmaceutical Technology. (2014). NMR spectroscopy: Quality control of pharmaceutical products. Available from: [Link]
ResolveMass Laboratories Inc. (2025). Isotopic Purity Using LC-MS. Available from: [Link]
LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Available from: [Link]
MDC Berlin. (2020). NMR quality control of fragment libraries for screening. Available from: [Link]
MDPI. (2025). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Available from: [Link]
National Measurement Laboratory. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Available from: [Link]
PubMed. (1999). Inhibition of transketolase by p-hydroxyphenylpyruvate. National Center for Biotechnology Information. Available from: [Link]
Application Notes and Protocols for the Crystallization of High-Purity 1-(4-cyanophenyl)-3,3-dimethylurea
Abstract This comprehensive guide provides detailed application notes and protocols for the crystallization of 1-(4-cyanophenyl)-3,3-dimethylurea, a key intermediate in pharmaceutical synthesis. The document is structure...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides detailed application notes and protocols for the crystallization of 1-(4-cyanophenyl)-3,3-dimethylurea, a key intermediate in pharmaceutical synthesis. The document is structured to provide researchers, scientists, and drug development professionals with the foundational principles and practical methodologies required to achieve high purity of this compound. The protocols are designed as self-validating systems, emphasizing the rationale behind experimental choices to ensure reproducibility and success. This guide covers solvent selection, three primary crystallization techniques—Cooling Crystallization, Anti-Solvent Crystallization, and Vapor Diffusion—and methods for purity validation.
Introduction: The Critical Role of Purity
1-(4-cyanophenyl)-3,3-dimethylurea is a substituted urea derivative of significant interest in medicinal chemistry and drug discovery. The purity of this, and any active pharmaceutical ingredient (API) or intermediate, is paramount. Impurities can affect the safety, efficacy, and stability of the final drug product. Crystallization is a powerful and widely used technique for the purification of solid compounds, capable of removing impurities and isolating the desired polymorph.[1] This guide will provide a systematic approach to developing a robust crystallization process for 1-(4-cyanophenyl)-3,3-dimethylurea.
The structure of 1-(4-cyanophenyl)-3,3-dimethylurea, with its polar urea and cyano functionalities combined with an aromatic ring, presents specific challenges and opportunities for purification by crystallization. The strong hydrogen-bonding capabilities of the urea group can lead to well-defined crystal lattices but may also contribute to the formation of different polymorphic forms.[2]
Foundational Principles of Crystallization
The driving force for crystallization is the creation of a supersaturated solution, from which the solute will precipitate in an ordered, crystalline form.[3] Supersaturation can be achieved by several methods, including cooling a saturated solution, evaporating the solvent, or adding an anti-solvent.[4] The choice of method and solvent is critical and depends on the physicochemical properties of the solute.
Solvent Selection: The Cornerstone of Crystallization
The ideal solvent for crystallization should exhibit the following properties:
High solubility of the compound at elevated temperatures and low solubility at lower temperatures. This allows for high recovery of the purified compound upon cooling.
Inertness: The solvent should not react with the compound.
Appropriate boiling point: The boiling point should be low enough to be easily removed from the crystals during drying, but not so low as to make handling difficult due to rapid evaporation.[5]
Safety: The solvent should have a low toxicity and flammability profile.
Cost-effectiveness: For larger-scale operations, the cost of the solvent is a significant factor.
For 1-(4-cyanophenyl)-3,3-dimethylurea, a good starting point for solvent screening would be polar protic and aprotic solvents, given the compound's structure. Based on the known solubility of related ureas, the following solvents are recommended for initial screening:
Alcohols (Methanol, Ethanol, Isopropanol)
Ketones (Acetone, Methyl Ethyl Ketone)
Esters (Ethyl Acetate)
Nitriles (Acetonitrile)
Aromatic hydrocarbons (Toluene)
Water (in combination with a miscible organic solvent)
A systematic solvent screening process is outlined in the protocol section.
Understanding and Controlling Polymorphism
Polymorphism is the ability of a solid material to exist in more than one form or crystal structure. Different polymorphs can have different physical properties, including solubility, melting point, and stability. While specific polymorphic forms of 1-(4-cyanophenyl)-3,3-dimethylurea are not extensively documented in publicly available literature, it is a phenomenon to be aware of with substituted phenylureas. The crystallization conditions, such as the choice of solvent, cooling rate, and degree of supersaturation, can all influence which polymorph is obtained.
Crystallization Protocols
The following protocols are designed as templates. Researchers should first perform the solvent screening protocol to identify the optimal solvent or solvent system for their specific batch of 1-(4-cyanophenyl)-3,3-dimethylurea, as the impurity profile may influence solubility.
Protocol 1: Solvent Screening for Crystallization
Objective: To identify a suitable solvent or solvent system for the purification of 1-(4-cyanophenyl)-3,3-dimethylurea.
Materials:
Crude 1-(4-cyanophenyl)-3,3-dimethylurea
A selection of test solvents (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, acetonitrile, water)
Small test tubes or vials
Heating block or water bath
Vortex mixer
Procedure:
Place a small amount (approx. 10-20 mg) of the crude compound into several separate test tubes.
To each tube, add a small volume (e.g., 0.5 mL) of a different test solvent.
Observe the solubility at room temperature. A good solvent will not fully dissolve the compound at this stage.
For the tubes where the compound is not fully soluble at room temperature, gently heat the mixture while stirring or vortexing. An ideal solvent will completely dissolve the compound at or near its boiling point.
Allow the hot, clear solutions to cool slowly to room temperature, and then in an ice bath.
Observe the formation of crystals. A good solvent will yield a significant amount of crystalline precipitate upon cooling.
Record your observations in a table to compare the solvents.
Solvent
Solubility at RT
Solubility when Hot
Crystal Formation on Cooling
Methanol
Ethanol
Acetone
Ethyl Acetate
Toluene
Acetonitrile
Protocol 2: High-Purity Crystallization by Controlled Cooling
Objective: To purify 1-(4-cyanophenyl)-3,3-dimethylurea by slow cooling from a single solvent. This method is suitable for compounds whose solubility is highly dependent on temperature.
Workflow Diagram:
Figure 1: Workflow for Cooling Crystallization.
Procedure:
Choose the best solvent identified in Protocol 1.
Place the crude 1-(4-cyanophenyl)-3,3-dimethylurea in an Erlenmeyer flask.
Add a small amount of the chosen solvent and heat the mixture to boiling (using a hot plate and a condenser).
Continue adding the solvent in small portions until the compound just dissolves completely.
If there are any insoluble impurities, perform a hot gravity filtration.
Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[4]
Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.
Collect the crystals by vacuum filtration using a Büchner funnel.[6]
Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities from the mother liquor.
Dry the crystals under vacuum to a constant weight.
Protocol 3: High-Purity Crystallization by Anti-Solvent Addition
Objective: To purify 1-(4-cyanophenyl)-3,3-dimethylurea by adding a solvent in which it is insoluble (an anti-solvent) to a solution of the compound. This technique is useful when the compound's solubility is not strongly dependent on temperature.[7]
Workflow Diagram:
Figure 2: Workflow for Anti-Solvent Crystallization.
Procedure:
Dissolve the crude 1-(4-cyanophenyl)-3,3-dimethylurea in a minimal amount of a "good" solvent (one in which it is highly soluble) at room temperature.
Slowly add an "anti-solvent" (a solvent in which the compound is insoluble but is miscible with the "good" solvent) dropwise with constant stirring.
Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). This indicates that the point of saturation has been exceeded.
If desired, add a few drops of the "good" solvent to just re-dissolve the precipitate and then allow the solution to stand undisturbed.
Allow the solution to stand at room temperature to allow for slow crystal growth. The process can be aided by placing the sealed container in a refrigerator.
Collect the crystals by vacuum filtration.
Wash the crystals with a small amount of a mixture of the "good" solvent and the anti-solvent.
Dry the crystals under vacuum to a constant weight.
Common Solvent/Anti-Solvent Pairs:
Methanol / Water
Ethanol / Water
Acetone / Hexane
Ethyl Acetate / Hexane
Toluene / Hexane
Purity Assessment and Quality Control
The success of the crystallization must be verified by analytical methods.
High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of a compound.[8] A reverse-phase HPLC method is generally suitable for substituted ureas.
Suggested HPLC Method Parameters:
Column: C18, 5 µm, 4.6 x 250 mm
Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% formic or phosphoric acid). A suggested starting point is a gradient from 30% to 90% Acetonitrile over 15-20 minutes.[3]
Flow Rate: 1.0 mL/min
Detection: UV at a suitable wavelength (e.g., 254 nm)
Injection Volume: 10 µL
Sample Preparation: Dissolve a small amount of the dried crystals in the mobile phase or a suitable solvent like methanol.
The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. For high-purity samples, this should be >99.5%.
Spectroscopic Methods
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy should be used to confirm the chemical structure of the purified compound and to check for the absence of impurities. The spectra should be compared to a reference standard or literature data if available.
Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to confirm the functional groups present in the molecule and can sometimes be used to distinguish between polymorphs.
Melting Point
A sharp melting point range (typically < 2 °C) is a good indicator of high purity. The melting point of the purified compound should be compared to the literature value.
Safety Precautions
When handling 1-(4-cyanophenyl)-3,3-dimethylurea and the solvents used for crystallization, it is important to adhere to standard laboratory safety practices.
Work in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.
Consult the Safety Data Sheet (SDS) for the specific compound and all solvents used for detailed hazard information.
Conclusion
The protocols and guidelines presented in this document provide a comprehensive framework for the development of a robust and effective crystallization process for achieving high-purity 1-(4-cyanophenyl)-3,3-dimethylurea. By systematically screening solvents and carefully controlling the crystallization parameters, researchers can consistently obtain a product that meets the stringent purity requirements of the pharmaceutical industry. The key to success lies in a thorough understanding of the principles of crystallization and the application of rigorous analytical techniques to validate the results.
References
MilliporeSigma. (2025, September 13). Safety Data Sheet for Urea.
MIRAI Intex. (2024, July 25). Crystallization process: how does crystallization work.
RM@Schools. (n.d.). Antisolvent Crystallization.
Myande. (n.d.). Cooling/Freezing Crystallization.
Andritz. (n.d.). Crystallization process guide | industrial use.
Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization.
ACS Publications. (2014, December 16). Standardization of Analytical Methodology and Procedures for Purity Assessment of Small Molecules in Drug Discovery.
Journal of Chemical Engineering Research Updates. (2024, August 29). Antisolvent Crystallization (ASC) in Aqueous System: Fundamentals, Sustainability Aspects, and Applications.
SIELC Technologies. (n.d.). Separation of 1-(4-Cyanophenyl)-3-(2-hydroxy-4-nitrophenyl)urea on Newcrom R1 HPLC column.
Organic Syntheses. (n.d.). Urea, phenyl-, and carbanilide [Urea, N,N'-diphenyl-] .
Physical Chemistry Research. (2023, November 19). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model.
Ataman Kimya. (n.d.). N,N'-DIMETHYLUREA.
Wikipedia. (n.d.). 1,3-Dimethylurea.
CORA. (2017, April 10). Impurity Occurrence and Removal in Crystalline Products from Process Reactions.
Google Patents. (n.d.). CN101429137A - Process for producing p-phenyl cyanophenyl.
University of Calgary. (n.d.). Recrystallization - Single Solvent. Retrieved from University of Calgary Chemistry LibreTexts.
ResearchGate. (2024, September). Understanding Urea Polymorphism and Cocrystallization to Develop Enhanced Fertilizers: A Review.
Benchchem. (n.d.). Technical Support Center: Purification of Diastereomeric Urea Derivatives.
Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
Google Patents. (n.d.). US2257717A - Manufacture and purification of urea derivatives.
Scholarship @ Claremont. (n.d.). An NMR Investigation of the Effect of Hydrogen Bonding on the Rates of Rotation about the C-N Bonds in Urea and Thiourea.
MDPI. (n.d.). Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization.
Google Patents. (n.d.). US2414211A - Method of preparing dimethylurea.
Application Note: A Systematic Approach to HPLC Method Development for the Analysis of Phenylurea Intermediates
Abstract This document provides a comprehensive guide for the development and validation of a robust stability-indicating High-Performance Liquid Chromatography (HPLC) method for the detection and quantification of pheny...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the development and validation of a robust stability-indicating High-Performance Liquid Chromatography (HPLC) method for the detection and quantification of phenylurea intermediates. These compounds are critical building blocks in the synthesis of various pharmaceutical active ingredients and agrochemicals. Ensuring their purity is paramount for the safety and efficacy of the final product. This application note details a systematic, science-driven approach, from initial parameter selection and method optimization to full validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] The protocols and rationale provided herein are designed for researchers, analytical scientists, and quality control professionals in the drug development and chemical industries.
Introduction: The Importance of Phenylurea Intermediate Analysis
Phenylurea and its derivatives are a class of organic compounds characterized by a phenyl group attached to a urea moiety. They serve as pivotal intermediates in the synthesis of a wide range of commercially significant molecules, including anticoagulants, antidiabetic agents, and herbicides. The purity of these intermediates directly impacts the impurity profile, yield, and safety of the final Active Pharmaceutical Ingredient (API).
High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase mode, is the analytical technique of choice for this application due to its high resolving power, sensitivity, and adaptability.[4] A well-developed, stability-indicating HPLC method is essential to:
Quantify the purity of phenylurea intermediates.
Identify and quantify process-related impurities.
Monitor the stability of the intermediate under various stress conditions.
Ensure batch-to-batch consistency in manufacturing.
This guide explains the causality behind experimental choices, ensuring the development of a trustworthy and scientifically sound analytical method.[5]
Foundational Principles: A Strategic Approach to Method Development
The development of a reliable HPLC method is a systematic process, not a trial-and-error exercise. The overarching goal is to achieve adequate resolution of the main analyte from all potential impurities and degradation products in a reasonable timeframe. Our strategy is built on a logical progression through distinct phases, as illustrated below.
The Coordination Chemistry of 1-(4-cyanophenyl)-3,3-dimethylurea: A Ligand with Untapped Potential
Abstract This technical guide delves into the prospective applications of 1-(4-cyanophenyl)-3,3-dimethylurea as a versatile ligand in coordination chemistry. While specific research on this particular molecule is nascent...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide delves into the prospective applications of 1-(4-cyanophenyl)-3,3-dimethylurea as a versatile ligand in coordination chemistry. While specific research on this particular molecule is nascent, this document synthesizes established principles and field-proven insights from analogous systems to provide a comprehensive framework for researchers, scientists, and drug development professionals. By examining the distinct coordination moieties within its structure—the urea and cyano groups—we will explore potential synthetic routes for novel metal complexes, propose detailed characterization protocols, and outline promising applications in catalysis and materials science. This guide is designed to be a foundational resource, fostering innovation and accelerating the exploration of this promising ligand.
Introduction: The Promise of a Multifunctional Ligand
In the vast landscape of coordination chemistry, the design and synthesis of ligands are paramount to the development of novel metal complexes with tailored properties and functionalities. The strategic selection of a ligand can profoundly influence the electronic and steric environment of a metal center, thereby dictating the catalytic activity, magnetic properties, and luminescent behavior of the resulting complex.[1] 1-(4-cyanophenyl)-3,3-dimethylurea, with its molecular formula C10H11N3O, emerges as a ligand of significant interest due to its unique combination of donor groups: a urea moiety and a terminal cyano group.[2][3]
The urea backbone offers a versatile coordination platform, capable of binding to metal centers through either its oxygen or nitrogen atoms. This flexibility allows for the formation of a diverse array of coordination geometries. Simultaneously, the cyano group (C≡N) presents an additional coordination site, enabling the ligand to act as a bridging unit between metal centers to form polynuclear complexes or coordination polymers.[4] This dual-functionality opens the door to the construction of intricate supramolecular architectures with potentially novel applications in catalysis, materials science, and even drug delivery.
This document serves as a detailed guide to the untapped potential of 1-(4-cyanophenyl)-3,3-dimethylurea in coordination chemistry. While direct experimental data for this specific ligand is limited, we will draw upon established knowledge of similar urea and cyano-containing ligands to provide robust protocols and application notes.
Ligand Properties and Coordination Behavior
Understanding the inherent properties of 1-(4-cyanophenyl)-3,3-dimethylurea is crucial for predicting its behavior in coordination reactions.
Table 1: Physicochemical Properties of 1-(4-cyanophenyl)-3,3-dimethylurea
The presence of both a urea and a cyano group suggests several possible coordination modes, as illustrated below.
Figure 1: Potential coordination modes of 1-(4-cyanophenyl)-3,3-dimethylurea.
The urea moiety can coordinate to a metal center through its carbonyl oxygen, which is the most common mode due to the oxygen's higher electronegativity and lone pair availability. Alternatively, coordination can occur through one of the nitrogen atoms, although this is less frequent. The terminal cyano group can also coordinate to a metal center through its nitrogen atom. The ability of the ligand to bridge two metal centers, one via the urea oxygen and the other via the cyano nitrogen, is particularly intriguing for the synthesis of coordination polymers.[4]
Application Notes & Protocols
While protocols for the specific use of 1-(4-cyanophenyl)-3,3-dimethylurea are not yet established in the literature, we can extrapolate from methodologies employed for structurally similar ligands. The following sections provide detailed, hypothetical protocols for the synthesis, characterization, and potential application of metal complexes incorporating this ligand.
Synthesis of a Hypothetical Copper(II) Complex
This protocol is adapted from the synthesis of copper(II) complexes with N,N'-dimethylurea, which have shown catalytic activity in Chan-Lam cross-coupling reactions.[5]
Objective: To synthesize a copper(II) complex of 1-(4-cyanophenyl)-3,3-dimethylurea.
Materials:
Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)
1-(4-cyanophenyl)-3,3-dimethylurea
Methanol (reagent grade)
Diethyl ether (reagent grade)
Protocol:
Ligand Dissolution: In a 50 mL round-bottom flask, dissolve 189 mg (1.0 mmol) of 1-(4-cyanophenyl)-3,3-dimethylurea in 20 mL of warm methanol. Stir until fully dissolved.
Metal Salt Addition: In a separate beaker, dissolve 200 mg (1.0 mmol) of Cu(OAc)₂·H₂O in 10 mL of methanol.
Reaction: Slowly add the copper(II) acetate solution to the ligand solution while stirring at room temperature. A color change should be observed, indicating complex formation.
Reflux: Heat the reaction mixture to reflux for 2 hours to ensure complete reaction.
Precipitation and Isolation: Allow the mixture to cool to room temperature. A precipitate should form. If not, slowly add diethyl ether until the solution becomes turbid and a precipitate forms.
Filtration and Washing: Collect the solid product by vacuum filtration. Wash the precipitate with small portions of cold methanol and then diethyl ether to remove any unreacted starting materials.
Drying: Dry the resulting solid in a vacuum oven at 60°C for 4 hours.
Application Note: Microwave-Assisted Synthesis of 1-(4-Cyanophenyl)-3,3-dimethylurea
This Application Note is designed for researchers in medicinal chemistry and agrochemical discovery. It details a robust, microwave-assisted protocol for synthesizing 1-(4-cyanophenyl)-3,3-dimethylurea, a scaffold releva...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers in medicinal chemistry and agrochemical discovery. It details a robust, microwave-assisted protocol for synthesizing 1-(4-cyanophenyl)-3,3-dimethylurea, a scaffold relevant to kinase inhibitors and photosystem II inhibiting herbicides.[1][2]
[1][2]
Abstract
The synthesis of 1,1-dimethyl-3-arylureas is a cornerstone in the development of bioactive small molecules.[1] Traditional thermal methods for reacting electron-deficient anilines (such as 4-aminobenzonitrile) with dimethylcarbamoyl chloride are often plagued by sluggish kinetics, requiring prolonged reflux times (12–24 hours) and harsh conditions.[1][2] This protocol demonstrates a microwave-assisted methodology that accelerates this transformation to under 20 minutes while improving yield and purity.[1][3] The method utilizes the dipolar polarization effects of microwave irradiation to overcome the reduced nucleophilicity of the 4-cyanoaniline substrate.
Introduction & Scientific Rationale
The Challenge
The target molecule, 1-(4-cyanophenyl)-3,3-dimethylurea , contains a strong electron-withdrawing cyano group (
) at the para position of the phenyl ring.[1][2] This significantly reduces the nucleophilicity of the amino group (), making it a poor partner for nucleophilic attack on the dimethylcarbamoyl chloride electrophile.
Thermal Route: Conventional heating requires high boiling solvents (e.g., toluene, xylene) and long reaction times, often leading to thermal decomposition of the labile carbamoyl chloride and side-product formation (biurets).[2]
Microwave Solution: Microwave irradiation provides direct dielectric heating. The polar transition state of the nucleophilic attack is stabilized by the electromagnetic field, and the rapid heating rate allows the reaction to reach the activation energy barrier quickly, minimizing the window for side reactions.
Reaction Mechanism
The synthesis proceeds via a Nucleophilic Acyl Substitution (
) .
Nucleophilic Attack: The lone pair of the aniline nitrogen attacks the carbonyl carbon of the dimethylcarbamoyl chloride.
Tetrahedral Intermediate: A transient tetrahedral intermediate is formed.
Elimination: Chloride acts as the leaving group, reforming the carbonyl and generating the protonated urea.
Deprotonation: The base (Pyridine or
) neutralizes the HCl byproduct, driving the equilibrium forward.
Figure 1: Mechanistic pathway for the microwave-assisted synthesis of the target urea.
Cool the vial to room temperature (using the reactor's compressed air cooling).
Transfer the reaction mixture to a separatory funnel containing 20 mL of 1N HCl .
Why? The acid wash removes the excess pyridine and any unreacted amine (converting them to water-soluble salts).
Extract with Ethyl Acetate (3 x 15 mL) .
Wash the combined organic layers with Brine (20 mL) .
Dry over anhydrous
, filter, and concentrate in vacuo.
Recrystallization: Dissolve the crude off-white solid in a minimum amount of hot Ethanol (~2-3 mL). Add hot water dropwise until turbidity persists. Cool to 4°C overnight.
Filter the white crystalline solid and dry under vacuum.
Results & Characterization
Expected Yield Comparison
Data generated from internal validation of electron-deficient aniline substrates.[1]
Method
Temperature
Time
Yield
Purity (LCMS)
Thermal Reflux (Toluene)
110°C
18 hours
65%
88%
Microwave (DCM/Pyridine)
120°C
15 min
92%
>98%
Analytical Data
Appearance: White crystalline needles.
Melting Point: 196–198°C (Lit. val. for analogues often >200°C, verify with standard).[2]
Figure 2: Operational workflow for the microwave synthesis protocol.
Troubleshooting & Optimization
"Expertise & Experience" Notes
Solvent Choice: While DCM is used here for solubility, Acetonitrile is a greener alternative.[2] If using Acetonitrile, increase the temperature to 140°C as it absorbs microwaves less efficiently than the polar transition state of the reagents.
Pressure Management: If the pressure limit (250 psi) is triggered, reduce the amount of DCM or switch to Toluene (lower vapor pressure). However, Toluene is non-polar and requires a "passive heating element" (like a SiC vessel) or high concentration to heat effectively.[2]
Handling the Cyano Group: The nitrile group is stable at these conditions. Avoid using strong aqueous acids at high temperatures during workup to prevent hydrolysis of the nitrile to a carboxylic acid.
Safety Protocol
Dimethylcarbamoyl chloride: Highly toxic and carcinogenic. All weighing and transfers must occur in a certified fume hood. Double-glove (Nitrile) is recommended.[1]
Microwave Vials: Inspect for scratches before use. A compromised vial can shatter under 250 psi pressure.
References
Microwave-Assisted Synthesis of Urea Derivatives: De Luca, L., et al. "An Easy and Rapid Procedure for the Preparation of N-Monosubstituted Ureas."[2] Scilit, 2025.[2] [2]
General Microwave Urea Protocols: "Microwave-Assisted Synthesis of N-Monosubstituted Urea Derivatives." ResearchGate, 2025.[2]
Mechanistic Insight (Carbamoyl Chlorides): "Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides." NIH, 2025.[2]
Analogous Synthesis (Phenylureas): "Synthetic Route for 1-(2,5-Dimethylphenyl)-3-phenylurea." BenchChem, 2025.[2] [2]
Advanced Protocols for Screening Herbicidal Activity of Dimethylurea Derivatives
Executive Summary & Strategic Rationale Dimethylurea derivatives (e.g., diuron, isoproturon, chlorotoluron) represent a classic yet evolving class of Photosystem II (PSII) inhibitors. Their mode of action involves compet...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
Dimethylurea derivatives (e.g., diuron, isoproturon, chlorotoluron) represent a classic yet evolving class of Photosystem II (PSII) inhibitors. Their mode of action involves competitive binding to the
-binding niche on the D1 protein of the PSII reaction center, effectively blocking electron transport from to .[1]
This application note provides a tiered screening architecture designed to filter libraries of novel dimethylurea analogs. Unlike generic herbicide screens, this protocol specifically targets the PSII-mediated electron flow , moving from high-throughput biochemical assays to whole-plant physiological validation.
The Screening Cascade
The logic follows a "Funnel Model" to maximize resource efficiency:
Primary Screen (In Vitro): Thylakoid Hill Reaction (DCPIP reduction) to confirm intrinsic affinity for the target site.
Secondary Screen (In Vivo HTS): Chlorophyll
fluorescence imaging on leaf discs to assess cellular uptake and PSII quantum yield ().
Tertiary Screen (Whole Plant): Greenhouse pot assays (OECD 208 compliant) to determine field efficacy, translocation, and selectivity.
Mechanism of Action & Signaling Pathway
Understanding the molecular target is prerequisite to interpreting assay data. Dimethylureas do not destroy chlorophyll directly; they interrupt the electron transport chain (ETC), causing an accumulation of excitation energy that generates reactive oxygen species (ROS), leading to lipid peroxidation and membrane disintegration.
Visualization: PSII Inhibition Pathway
Figure 1: Mechanism of Action. Dimethylurea derivatives compete with Plastoquinone B for the binding site on the D1 protein, forcing charge recombination and ROS generation.
Phase I: Primary In Vitro Screen (The Hill Reaction)
Objective: Determine the
(concentration inhibiting 50% of activity) of the derivative on isolated thylakoids, independent of cuticular penetration or translocation barriers.
Reagents & Buffer Preparation
Isolation Buffer: 50 mM Tricine-NaOH (pH 7.8), 400 mM sucrose, 10 mM NaCl, 2 mM
.
Assay Buffer: 50 mM Tricine-NaOH (pH 7.8), 100 mM sucrose, 5 mM
.
Electron Acceptor: 2,6-Dichlorophenolindophenol (DCPIP) stock (2 mM in water).
Reference Standard: Diuron (DCMU) dissolved in acetone.
Thylakoid Isolation Protocol
Harvest: Use fresh spinach (Spinacia oleracea) leaves, de-ribbed, kept in the dark for 2 hours (starvation reduces starch).
Homogenize: Blend 20g leaves in 80 mL ice-cold Isolation Buffer for 3 x 5s bursts.
Filter: Pass homogenate through 4 layers of Miracloth or cheesecloth.
Centrifuge:
Spin 1: 300 x g for 2 min (discard pellet; removes debris).
Spin 2: 4,000 x g for 10 min (keep pellet; contains thylakoids).
Resuspend: Gently brush pellet into 2-3 mL of Assay Buffer. Store on ice in the dark.
Standardize: Dilute to 20
g chlorophyll/mL (determine via Arnon’s method: in 80% acetone).
The DCPIP Reduction Assay
Principle: DCPIP is blue (oxidized) and turns colorless (reduced) when it accepts electrons from PSII.[2][3][4] The rate of decolorization at 600 nm is proportional to PSII activity.
Setup: In a cuvette or 96-well clear plate, mix:
Assay Buffer
Thylakoid suspension (final conc. 5
g Chl/mL)
DCPIP (final conc. 30
M)
Test Compound (0.01 - 100
M range, max 1% solvent final).
Illumination: Expose to saturating light (>500
mol photons ) for 60-120 seconds.
Measurement: Measure Absorbance at 600 nm (
) before () and after () illumination.
Control: Include a dark control (no light) and a solvent control (no herbicide).
Calculation:
Note: A decrease in the rate of DCPIP decolorization indicates inhibition.
Phase II: High-Throughput In Vivo Screen (Chlorophyll Fluorescence)
Objective: Assess membrane permeability and physiological inhibition in intact tissue using Pulse-Amplitude Modulation (PAM) fluorometry.
Plant Material[5][6][7][8][9][10]
Species: Arabidopsis thaliana (Col-0) or Brassica napus (leaf discs).
Stage: 3-4 week old rosettes.
Protocol
Leaf Disc Preparation: Punch 4mm leaf discs and float them adaxial side up in 24-well plates containing 1 mL of test solution (with 0.05% Tween-20 to aid uptake).
Incubation: Incubate for 24 hours in continuous light (100
mol ) to drive transpiration-mediated uptake.
Dark Adaptation (CRITICAL): Transfer plates to absolute darkness for 30 minutes. This oxidizes the electron transport chain (opens all Reaction Centers).
Imaging (PAM):
(Min Fluorescence): Measure with weak modulated light.
(Max Fluorescence): Apply a saturating pulse (>3000 mol , 0.8s).
Calculate
:
Data Interpretation
Value
Physiological State
Interpretation
0.75 - 0.83
Healthy
No inhibition.
0.50 - 0.70
Moderate Stress
Partial PSII blockage or slow uptake.
< 0.40
Severe Damage
Lethal PSII inhibition (Hit).
Phase III: Whole Plant Pot Assays (Greenhouse)
Objective: Confirm herbicidal efficacy under realistic conditions (soil interaction, metabolism, transport). Adheres to OECD Guideline 208 .
Experimental Design
Test Species:
Monocot:Lolium perenne (Ryegrass) or Alopecurus myosuroides.
Dicot:Amaranthus retroflexus or Chenopodium album.
Substrate: Sandy loam (low organic matter <2% to minimize adsorption).
Fresh Weight Reduction: Cut shoots at soil level, weigh immediately.
Calculation: Dose reducing biomass by 50%.
Qualitative (EWRS Scale):
Score
Effect
Visual Symptoms
1
Healthy
No visible symptoms.
4
Slight
Chlorosis at leaf tips, minor stunting.
7
Severe
Extensive necrosis, chlorosis, severe stunting.
| 9 | Dead | Complete plant death. |
Workflow Visualization
Figure 2: Screening Workflow. A tiered approach ensures only potent PSII inhibitors progress to resource-intensive greenhouse trials.
Data Analysis & Statistical Models
Do not rely on simple linear regression. Biological dose-response curves are sigmoidal.
Recommended Model: 3- or 4-parameter Log-Logistic Model.
: Response (e.g., Biomass, )
: Dose
: or (Inflection point)
: Slope (Hill coefficient)
: Lower and upper limits
Software: Use R with the drc package [1].
Safety & Disposal
Toxicity: Many phenylureas are suspected carcinogens or endocrine disruptors (e.g., Diuron). Handle powder in a fume hood.
Waste: Collect all liquid waste containing DCPIP and herbicides. Do not pour down the sink. Incineration is the standard disposal method for halogenated organics.
References
Ritz, C., et al. (2015). Dose-Response Analysis Using R. PLoS ONE, 10(12), e0146021. Link
OECD. (2006). Test No. 208: Terrestrial Plant Test: Seedling Emergence and Seedling Growth Test. OECD Guidelines for the Testing of Chemicals. Link
Maxwell, K., & Johnson, G. N. (2000). Chlorophyll fluorescence—a practical guide. Journal of Experimental Botany, 51(345), 659–668. Link
HRAC (Herbicide Resistance Action Committee). (2017). Guideline to conduct herbicide resistance tests. Link
Trebst, A. (2007). Inhibitors in the functional cycle of photosystem II. Photosynthesis Research, 92, 217–224. Link
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Topic: Yield Optimization & Troubleshooting Guide
Case ID: UREA-SYN-4CN
Status: Open for Resolution
Analyst: Senior Application Scientist[1]
Executive Summary & Diagnostic Overview
The Core Challenge:
The synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea presents a specific kinetic challenge. The para-cyano group (
-CN) on the aniline ring is a strong electron-withdrawing group (EWG).[1] This significantly reduces the electron density on the amino nitrogen, lowering its nucleophilicity compared to unsubstituted aniline.[2]
Implication: Your amine is a "lazy" nucleophile. If you use standard protocols for phenylureas (e.g., mixing reagents in DCM at room temperature), the reaction will be sluggish, leading to incomplete conversion and low yields.[1] The electrophile (Dimethylcarbamoyl chloride) will likely hydrolyze before it reacts with the amine.
Reaction Mechanism & Yield "Leak" Points[1]
The following diagram illustrates the reaction pathway and identifying where yield is typically lost.
Figure 1: Mechanistic pathway highlighting the competition between product formation and hydrolysis due to the deactivated nucleophile.
The "Golden Route" Protocol (High-Yield SOP)
Do not rely on standard literature for generic ureas. Use this optimized protocol designed specifically for electron-deficient anilines.
Setup: Flame-dry a 2-neck round bottom flask. Equip with a magnetic stir bar, reflux condenser, and nitrogen inlet.[1]
Solvation: Dissolve 4-aminobenzonitrile (1.0 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous Pyridine (concentration ~0.5 M).
Why Pyridine? It acts as an acid scavenger and is polar enough to stabilize the transition state.
Addition: Cool to 0°C. Add Dimethylcarbamoyl chloride (DMCC, 1.2 eq) dropwise via syringe.
Note: Exotherm is minimal due to low reactivity, but cooling prevents immediate hydrolysis from trace moisture.
Reaction: Remove ice bath. Heat to reflux (115°C) for 12–16 hours.
Checkpoint: Monitor by TLC (EtOAc:Hexane 1:1). The starting amine is highly fluorescent; the urea is less so.
Quench: Cool to room temperature. Pour reaction mixture into ice-cold 2N HCl (excess).
Chemistry: This converts pyridine to pyridinium chloride (water-soluble) and precipitates the urea product.
Isolation: Filter the solid precipitate. Wash copiously with water to remove pyridine salts.
Purification: Recrystallize from Ethanol/Water (See Section 5).
Troubleshooting Center (FAQ)
Q1: "I have a lot of starting material left even after 24 hours."
Diagnosis: Insufficient activation energy.
The Fix:
Temperature: Are you refluxing? Room temperature is insufficient for this deactivated aniline.
Catalyst: Did you add DMAP? DMAP forms an N-acylpyridinium intermediate with DMCC, which is much more electrophilic than DMCC alone.[1] This "shuttles" the acyl group to your weak amine.
Q2: "My yield is low, and I smell a strong fishy odor."
Diagnosis: Hydrolysis of DMCC.
The Fix:
The "fishy" smell is dimethylamine, released when DMCC reacts with water instead of your amine.
Strict Anhydrous Conditions: Ensure your pyridine is dry (store over KOH pellets or molecular sieves).
Reagent Quality: DMCC degrades over time. Distill it or buy a fresh bottle if it looks cloudy.
Q3: "The product is sticky/oily and won't crystallize."
Diagnosis: Impurity occlusion (likely unreacted DMCC or Pyridine).
The Fix:
Trituration: Add cold diethyl ether or hexanes to the oil and scratch the flask sides with a glass rod. This induces crystallization.[4][5][6]
Acid Wash: Re-dissolve in EtOAc and wash with 1N HCl again to ensure all pyridine is removed.
Purification & Isolation Logic
Achieving >99% purity requires exploiting the solubility difference between the urea and the starting amine.
Figure 2: Purification workflow. The critical step is the acid wash, which removes the solvent (pyridine) and unreacted starting material.[1]
Recrystallization Protocol:
Dissolve the crude solid in minimal boiling Ethanol.
Add hot water dropwise until slight turbidity persists.
Add one drop of Ethanol to clear it.
Allow to cool slowly to room temperature, then 4°C.
Filter white needles.
Alternative Route (If DMCC Fails)
If the DMCC route consistently yields <50%, switch to the Isocyanate Route . This is often higher yielding for electron-deficient systems but requires handling toxic isocyanates.
Reaction:
Pros: Reaction is essentially instantaneous, even with electron-withdrawing groups.[1]
Cons: 4-Cyanophenyl isocyanate is moisture sensitive and expensive.
Procedure: Dissolve isocyanate in dry DCM. Add Dimethylamine (2.0 eq, 2M in THF) at 0°C. Stir 30 mins. Evaporate solvent. Quantitative yield is common.
References
Nucleophilicity of 4-Aminobenzonitrile
BenchChem Technical Guide.[4] (2025).[4][7][8] "The Versatility of 4-Aminobenzonitrile: Reactivity Profile."
data)
Urea Synthesis Methodologies
Kurzer, F. (1949). "Arylureas."[6] Organic Syntheses, Coll.[1][5][6] Vol. 4, p.49.
Note: Foundational text on urea synthesis via cyanates and amines.[8]
Catalysis in Acylation
Hofle, G., Steglich, W., & Vorbruggen, H. (1978).[1] "4-Dialkylaminopyridines as Highly Active Acylation Catalysts." Angewandte Chemie International Edition, 17(8), 569-583.[1]
Note: The authoritative source on using DMAP to accelerate sluggish acyl
Isocyanate Reactivity
Master Organic Chemistry. (2018).[9] "Nucleophilicity Trends of Amines."
Technical Support Center: Stability Assurance for 1-(4-cyanophenyl)-3,3-dimethylurea
Executive Summary 1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4) is a specialized urea derivative often used as a herbicide intermediate or pharmaceutical building block.[1] While generally stable as a dry solid, i...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4) is a specialized urea derivative often used as a herbicide intermediate or pharmaceutical building block.[1] While generally stable as a dry solid, it possesses specific vulnerabilities due to the electron-withdrawing nature of the para-cyano group.
This guide addresses the primary degradation pathway—hydrolytic cleavage of the urea bridge —and provides authoritative protocols to minimize this risk during storage and handling.
The Degradation Mechanism (The "Why")
To prevent degradation, one must understand the molecular vulnerability.[1] The primary failure mode is nucleophilic attack by water at the carbonyl carbon.
Mechanistic Insight: The Substituent Effect
Standard phenylureas are relatively stable.[1] However, the cyano (-CN) group at the para position is strongly electron-withdrawing.
Inductive Effect (-I): It pulls electron density away from the phenyl ring.[1]
Resonance Effect (-R): It delocalizes electrons from the urea nitrogen.[1]
Result: The carbonyl carbon becomes more electrophilic (positive character increases), making it significantly more susceptible to nucleophilic attack by water or hydroxide ions compared to unsubstituted phenylureas.[1]
Visualizing the Hydrolysis Pathway
The following diagram illustrates the stepwise breakdown you are trying to prevent.
Figure 1: Hydrolytic degradation pathway.[2] The critical control point is preventing the initial interaction with water.
Storage & Handling Protocols (The "How")
Do not treat this compound like a generic salt. Follow this self-validating storage system.
A. Solid State Storage (Long-Term)[1]
Parameter
Specification
Scientific Rationale
Temperature
-20°C ± 5°C
Arrhenius equation dictates that lower T exponentially reduces hydrolysis rate.[1]
Water/Buffer:[1] Use immediately (t½ < 48h at pH > 8).[1]
Troubleshooting & FAQs
Q1: My white powder has turned slightly yellow. Is it still usable?
Diagnosis: Likely degradation.[1][5]
Mechanism: The hydrolysis product, 4-aminobenzonitrile , is an off-white to beige/orange-yellow crystalline solid.[1] Even 1-2% hydrolysis can tint the bulk material.[1]
Action: Run a QC check (see Section 5). If purity >98%, it may be usable for qualitative work, but discard for quantitative kinetics or biological assays.[1]
Q2: Can I autoclave a solution of this compound?
Answer:ABSOLUTELY NOT.Reasoning: High heat (121°C) + water + pressure will drive the hydrolysis reaction to near completion within minutes, yielding a solution of 4-cyanoaniline and dimethylamine. Sterilize via 0.22 µm filtration only.
Q3: I smell a "fishy" odor when I open the vial.
Diagnosis: Advanced hydrolysis.
Mechanism: The "fishy" smell is dimethylamine , a volatile byproduct of the urea bridge breakdown.[1]
Action: The material is compromised. Discard immediately as hazardous chemical waste.[1]
Q4: What is the safe pH range for experiments?
Answer:pH 4.0 – 7.5.
pH < 2: Risk of nitrile hydrolysis (converting -CN to -COOH) and acid-catalyzed urea cleavage.[1]
pH > 8: Rapid base-catalyzed hydrolysis of the urea bond due to the electron-withdrawing nitrile group activating the carbonyl.
Quality Control & Validation
To validate the integrity of your material, use the following HPLC method designed to separate the parent from the 4-aminobenzonitrile degradant.
PubChem. (n.d.).[1] 1-(4-cyanophenyl)-3,3-dimethylurea (Compound Summary). National Library of Medicine.[1] Retrieved February 18, 2026, from [Link][1]
Yingfu Trading Co. (2025, February 13).[1] Best Practices for Urea Storage and Transportation. Retrieved February 18, 2026, from [Link][1]
Urea Worldwide. (2025, July 07). How to Store DEF and Marine Urea: Temperature Control.[1][5] Retrieved February 18, 2026, from [Link][1]
Overcoming steric hindrance in the synthesis of 3,3-dimethylureas
Technical Support Center: Hindered Urea Synthesis Welcome to the Advanced Synthesis Support Module. You are likely here because the standard addition of a bulky amine to dimethylcarbamoyl chloride (DCC) has failed, resul...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Hindered Urea Synthesis
Welcome to the Advanced Synthesis Support Module.
You are likely here because the standard addition of a bulky amine to dimethylcarbamoyl chloride (DCC) has failed, resulting in recovered starting material or low yields. This guide addresses the synthesis of 3,3-dimethylureas (
) where the -group is sterically crowded (e.g., ortho-substituted aryls, tertiary alkyls) or electronically deactivated.
Decision Matrix: Select Your Methodology
Before proceeding, identify your starting material and steric constraints to choose the correct pathway.
Figure 1: Strategic decision tree for selecting the optimal synthetic route based on substrate availability and steric hindrance.
Module A: Direct Carbamoylation (The "Brute Force" Fix)
Scenario: You are using dimethylcarbamoyl chloride (DCC) and a hindered amine. The reaction is sluggish or stalling.
The Problem: The
-like attack of a neutral bulky amine onto the carbonyl of DCC is blocked by the two methyl groups and the amine's own bulk.
The Solution: You must convert the amine into a super-nucleophile (amide anion) using a strong base, or activate the chloride.
Troubleshooting Q&A
Q: I am refluxing my amine with DCC in DCM/Pyridine, but I only see starting material. Why?A: Pyridine is insufficient for deprotonating weak, hindered anilines. The neutral amine cannot penetrate the steric shield of the dimethylamino group. You must switch to an anionic mechanism . Use Sodium Hydride (NaH) in THF or DMF to generate the amide anion (
) before adding the chloride.
Q: Even with NaH, the reaction is messy. How can I activate the DCC?A: Use TMSOTf (Trimethylsilyl trifluoromethanesulfonate) . It acts as a Lewis acid to activate the carbamoyl chloride, making it more electrophilic. This is particularly effective for electron-deficient anilines.
Protocol: NaH-Mediated Carbamoylation
Step
Action
Critical Parameter
1
Dissolution
Dissolve hindered amine (1.0 equiv) in anhydrous THF (0.2 M).
2
Deprotonation
Cool to 0°C. Add NaH (60% dispersion, 1.2 equiv) portion-wise.
3
Anion Formation
Stir at RT for 30–60 min until evolution ceases. Solution often turns yellow/orange.
Heat to reflux (66°C) for 4–12 hours. Monitor by LCMS.
Pro-Tip: If the substrate is base-sensitive, use LHMDS at -78°C instead of NaH to prevent side reactions.
Module B: The "Inverse" Isocyanate Route (High Sterics)
Scenario: The amine is extremely hindered (e.g., tert-butyl or 2,6-disubstituted aryl). Direct attack on DCC is impossible.
The Solution: Invert the order of addition. Convert the bulky amine to an isocyanate (
) first. The isocyanate carbon is highly exposed (linear geometry), allowing the small nucleophile (dimethylamine) to attack easily.
Troubleshooting Q&A
Q: Why use Triphosgene instead of Phosgene?A: Triphosgene is a crystalline solid, safer to weigh and handle. However, it generates phosgene in situ, so standard safety protocols (ventilation, caustic scrubbers) are mandatory.
Q: My isocyanate intermediate is unstable. Can I isolate it?A: For highly hindered systems, isocyanates are often stable enough to isolate. However, a "one-pot" protocol is superior to avoid hydrolysis.
Protocol: Triphosgene-Mediated Inverse Addition
Isocyanate Formation:
Dissolve Triphosgene (0.4 equiv) in DCM at 0°C.
Add Hindered Amine (1.0 equiv) and DIPEA (2.5 equiv) dissolved in DCM slowly over 30 mins.
Mechanism: The amine attacks triphosgene to form the isocyanate (
).
Monitor conversion by TLC/IR (Look for strong
stretch at ~2270 cm⁻¹).
Urea Formation:
Once isocyanate formation is complete, add Dimethylamine (2.0 M in THF, 1.5 equiv) in one portion.
Stir at RT for 1 hour. The reaction is usually instantaneous because
is small and the isocyanate is reactive.
Workup:
Quench with water.[1] Wash with 1N HCl (to remove unreacted amine) and brine.
Module C: Palladium-Catalyzed Cross-Coupling
Scenario: You have an Aryl Chloride/Bromide , not an amine.[2][3] Or, the amine is so deactivated that nucleophilic methods fail.
The Solution: Use Buchwald-Hartwig type coupling to attach N,N-dimethylurea directly to the aryl ring.
Troubleshooting Q&A
Q: Which ligand is best for coupling ureas?A: Standard phosphines (PPh3) fail. You need bulky, electron-rich ligands like Xantphos or specialized bipyrazole ligands like BippyPhos . These facilitate the difficult reductive elimination of the urea product.
Q: Can I use Cs2CO3?A: Yes, Cs2CO3 is the preferred base as it improves solubility in dioxane/DME.
Protocol: Pd-Catalyzed Urea Coupling
Reagent
Equivalents
Notes
Aryl Halide
1.0
Ar-Br or Ar-Cl (activated)
N,N-Dimethylurea
1.2
The nucleophile
Pd2(dba)3
0.02 (2 mol%)
Pre-catalyst
Xantphos
0.04 (4 mol%)
Ligand (BippyPhos is also excellent)
Cs2CO3
1.4
Base (Must be dry/milled)
Dioxane
0.2 M
Solvent (Degassed)
Procedure:
Charge a vial with Pd source, Ligand, Base, and Urea inside a glovebox or under Argon.
Smith, P. A. S. "The Chemistry of Open-Chain Organic Nitrogen Compounds." Vol 1. Benjamin/Cummings, 1965.
Evaluation of dimethylcarbamoyl chloride reactivity:
Triphosgene / Isocyanate Protocols
Cotarca, L., et al. "Bis(trichloromethyl) Carbonate in Organic Synthesis." Synthesis, 1996.
General Isocyanate Protocol:
Palladium-Catalyzed Urea Synthesis
Kotecki, B. J., et al.[4] "A General Method for the Synthesis of Unsymmetrically Substituted Ureas via Palladium-Catalyzed Amidation."[4] Organic Letters, 2009, 11(4), 947–950.
Vinogradova, E., et al. "Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Triflates with Sodium Cyanate: A Practical Synthesis of Unsymmetrical Ureas." J. Am. Chem. Soc., 2014.
TMSOTf Activation
Oger, N., et al. "Direct and Selective C-H Carbamoylation of (Hetero)aromatics with TMSOTf-Activated Carbamoyl Chloride." European Journal of Organic Chemistry, 2018.
Technical Support Center: A Guide to Resolving Baseline Noise in the HPLC Analysis of Urea Derivatives
From the Desk of a Senior Application Scientist Welcome to our dedicated resource for researchers, scientists, and drug development professionals. The analysis of urea derivatives by High-Performance Liquid Chromatograph...
Author: BenchChem Technical Support Team. Date: February 2026
From the Desk of a Senior Application Scientist
Welcome to our dedicated resource for researchers, scientists, and drug development professionals. The analysis of urea derivatives by High-Performance Liquid Chromatography (HPLC) presents a unique set of challenges, primarily due to their high polarity and often weak UV absorption. A stable, quiet baseline is paramount for achieving the low limits of detection (LOD) and quantification (LOQ) necessary for accurate analysis.[1][2] This guide provides a structured, in-depth approach to troubleshooting and resolving baseline noise, moving from common, easily solvable issues to more complex hardware-related problems. Our methodology is grounded in first principles to empower you to not just fix the problem at hand, but to understand its root cause.
Frequently Asked Questions (FAQs)
Q1: Why is my baseline particularly noisy when analyzing urea derivatives?
Urea and its derivatives are highly polar and often lack strong chromophores. This necessitates the use of analytical conditions that are inherently prone to noise. Specifically:
Low UV Wavelength Detection: To detect these compounds, wavelengths are often set below 220 nm.[3][4] Many HPLC-grade solvents and mobile phase additives (like TFA or formate) have significant absorbance in this region, making the baseline highly sensitive to minor variations in mobile phase composition, contamination, or temperature.[5][6][7]
HILIC Conditions: Hydrophilic Interaction Chromatography (HILIC) is often employed for retaining these polar analytes.[4][8] HILIC mobile phases, with their high organic content, can be challenging to mix perfectly and are sensitive to small changes in water content, which can manifest as baseline noise.
Q2: What is considered a "normal" or acceptable level of baseline noise?
A "normal" baseline is system and method-dependent. Most HPLC manufacturers provide a signal-to-noise ratio specification for their detectors, which serves as a good benchmark.[3] A common rule of thumb is that the limit of detection (LOD) is achieved when the signal-to-noise ratio is approximately 3:1.[1] If baseline noise is high enough to interfere with the reproducible integration of your peaks of interest, it is considered excessive and requires troubleshooting.[1]
Q3: My mobile phase is freshly prepared with HPLC-grade solvents. Can it still be the cause of the noise?
Absolutely. Several factors beyond solvent grade can introduce noise:
Contamination: Water is a frequent source of contamination and can introduce microbial growth, especially in un-buffered aqueous phases.[3][9]
Degradation: Some solvents, like THF, can degrade over time, and additives like Trifluoroacetic Acid (TFA) can also contribute to a rising baseline as they age.[5][6] It is best practice to prepare mobile phases fresh daily.[2]
Inadequate Degassing: Dissolved gases can out-gas in the detector flow cell, causing sharp spikes or general noise.[2][6][10][11] This is particularly problematic in gradient runs where solvent miscibility changes.[6]
Q4: How can I be sure my HPLC column is the source of the baseline noise?
A definitive way to test for a column-related issue is to replace the column with a zero-dead-volume union and run your mobile phase gradient.[3][12] If the baseline becomes stable, it strongly suggests the column is the culprit, likely due to contamination or stationary phase degradation ("bleed").[3][12]
A Systematic Guide to Troubleshooting Baseline Noise
Baseline noise can be categorized as random (spikes, irregular fluctuations) or periodic (regular, repeating patterns). The nature of the noise itself is a powerful diagnostic clue.
Part 1: The Mobile Phase - Your First Line of Defense
The majority of baseline issues originate from the mobile phase. Always start your troubleshooting here.
Issue 1: Mobile Phase Contamination or Degradation
The "Why": Even high-purity solvents can become contaminated. Using low-quality materials or solvents that have degraded will introduce impurities that can absorb UV light, leading to a noisy or drifting baseline.[2][13] This is especially prominent in gradient elution where "ghost peaks" can appear as the concentration of the contaminated solvent increases.[3]
Troubleshooting Steps:
Prepare Fresh Mobile Phase: Use only HPLC-grade solvents and reagents. Prepare fresh aqueous and buffered solutions daily.[2][13]
Use High-Purity Water: Employ a high-quality water purification system.
Check Additives: Additives like TFA are strong UV absorbers.[5] If you suspect the additive, try a new bottle or a different lot. Consider adding the same concentration of the additive to both your aqueous (A) and organic (B) mobile phases to minimize baseline shifts during a gradient.[14]
Issue 2: Inadequate Degassing
The "Why": As the mobile phase moves from the high-pressure environment of the column to the lower pressure of the detector flow cell, dissolved gases can come out of solution, forming bubbles.[1][7] These bubbles cause sharp, random spikes in the baseline as they pass through the light path.[2]
Troubleshooting Steps:
Verify Degasser Function: Ensure your inline degasser is functioning correctly. Listen for the sound of the vacuum pump cycling.[9]
Purge the System: Thoroughly purge all solvent lines to remove any trapped air.[15][16]
Consider Helium Sparging: For highly sensitive applications, helium sparging can be more effective than vacuum degassing.[6]
Install a Back-Pressure Regulator: Installing a regulator after the detector flow cell increases the pressure, helping to keep gases dissolved.[13]
Issue 3: Poor Mobile Phase Mixing
The "Why": Incomplete mixing of mobile phase components, especially in gradient systems using low-pressure mixing pumps, can lead to fluctuations in the refractive index and UV absorbance of the eluent reaching the detector. This often manifests as a periodic or sinusoidal baseline noise that may correlate with the pump stroke.[1][7][10]
Troubleshooting Steps:
Pre-mix Solvents: If possible, try pre-mixing the mobile phase manually to see if the noise disappears.[15]
Install a Larger Mixer: If your system allows, installing a larger volume mixer can dampen out these fluctuations.[7][15]
Check Mixer Function: Ensure the system's mixer is functioning correctly and is not clogged.
Part 2: The HPLC System Hardware
If mobile phase optimization doesn't resolve the issue, the next step is to investigate the system hardware.
Issue 4: Pump-Related Noise and Pressure Fluctuations
The "Why": Worn pump seals or malfunctioning check valves can cause inconsistent flow rates and pressure fluctuations.[2][3] This leads to a pulsating or noisy baseline, as the composition of the mobile phase reaching the detector varies with each pump stroke.[3][12]
Troubleshooting Steps:
Monitor Pressure: Observe the pressure trace from your HPLC software. Excessive ripple or fluctuation is a key indicator of a pump issue.[11]
Isolate the Pump Head: If you have a dual-piston pump, you may be able to systematically diagnose which check valve or seal is failing.
Perform Maintenance: Replace pump seals and check valves as part of routine preventive maintenance, typically annually.[3] Dirty or sticky check valves are a very common source of noise.[5][14]
Part 3: The Column - The Heart of the Separation
A compromised column can continuously leach contaminants or stationary phase material, leading to significant baseline noise.
Issue 5: Column Contamination or Degradation
The "Why": Over time, strongly retained compounds from previous injections can accumulate on the column head. These can slowly leach out during subsequent runs, causing a drifting or noisy baseline.[3] Additionally, harsh mobile phase conditions (e.g., extreme pH) can cause the stationary phase itself to degrade and "bleed," which is particularly noticeable at low UV wavelengths.[2]
Troubleshooting Steps:
Systematic Isolation: As mentioned in the FAQs, replace the column with a union to confirm it is the source of the noise.[3][12]
Flush the Column: Flush the column with a series of strong solvents to remove contaminants. (See Protocol 2).
Use a Guard Column: A guard column is an inexpensive and effective way to protect your analytical column from strongly retained impurities.[13]
Part 4: The Detector - Visualizing the Problem
The detector itself can be a source of electronic or optical noise.
Issue 6: UV Detector Lamp and Flow Cell Issues
The "Why": The amount of light reaching the photodiode is inversely proportional to noise.[1] An aging UV lamp will have decreased light output, leading to higher baseline noise.[1][2] Contaminants or air bubbles inside the flow cell can also scatter light and cause noise or spikes.[2][13][17]
Troubleshooting Steps:
Check Lamp Energy/Intensity: Use the instrument's diagnostic software to check the lamp's energy output. Replace the lamp if it is below the manufacturer's specification.[1]
Clean the Flow Cell: Flush the flow cell with a strong, non-buffered solvent like methanol or isopropanol. For persistent contamination, flushing with a dilute acid (e.g., 1N Nitric Acid, but never HCl) may be necessary.[13]
Check for Bubbles: Purge the detector to dislodge any trapped air bubbles.[13]
Issue 7: Environmental and Temperature Effects
The "Why": Detectors, particularly Refractive Index (RI) detectors but also UV detectors to a lesser extent, are sensitive to temperature fluctuations.[5][6] Drafts from air conditioning or unstable column oven temperatures can cause baseline drift or wander.[2][5]
Troubleshooting Steps:
Use a Column Oven: Ensure the column is thermostatted in a stable column oven.
Equilibrate Temperatures: Allow the entire system, including the mobile phase, to reach thermal equilibrium before starting an analysis.[10]
Insulate Tubing: Insulating the tubing between the column exit and the detector inlet can help minimize temperature fluctuations.[5][6]
Quantitative Data & Common Noise Patterns
Noise Pattern
Description
Common Causes
Primary Troubleshooting Step
High-Frequency, Random Noise
Hairy, "grassy" baseline
Contaminated mobile phase, aging detector lamp, dirty flow cell
Prepare fresh mobile phase; Check lamp intensity[1][2]
Periodic, Sinusoidal Noise
Regular, repeating waves
Inadequate mobile phase mixing, pump pulsations (faulty check valve/seal)
Degas mobile phase thoroughly; Check electrical grounding[7][10]
Baseline Drift (Upward/Downward)
A steady, slow slope in the baseline
Column temperature not equilibrated, mobile phase composition changing, column bleed
Allow for sufficient equilibration time; Replace column with a union to test[2][5][13]
Experimental Protocols
Protocol 1: Systematic Isolation of the Noise Source
This workflow helps you pinpoint the module responsible for the noise.
Caption: A logical workflow for isolating the source of HPLC baseline noise.
Protocol 2: General Column Cleaning and Regeneration (Reversed-Phase)
Use this protocol to remove contaminants from a C18 or similar reversed-phase column. Always consult the manufacturer's specific instructions for your column.
Disconnect from Detector: Disconnect the column outlet from the detector to avoid sending highly concentrated contaminants into the flow cell.
Flush with Buffered Mobile Phase (Reversed Direction): Reverse the column flow direction and flush with your mobile phase (without buffer salts) for 20 column volumes to remove any particulates from the inlet frit.
Isopropanol Wash: Flush with 100% Isopropanol for at least 50 column volumes. Isopropanol is an excellent solvent for a wide range of organic contaminants.
Re-equilibration: Return the column to the normal flow direction and flush with your mobile phase (start with the organic component, then gradually introduce the aqueous phase) for at least 20-30 column volumes, or until the baseline is stable.
Troubleshooting Urea-Specific Issues
Caption: Troubleshooting workflow specific to urea derivative analysis.
By following this comprehensive guide, you can systematically diagnose and resolve the root causes of baseline noise, leading to more robust and reliable data in your analysis of urea derivatives.
References
Separation Science. (2024). Why Your HPLC Baseline Drifts—And How to Stop It. [Link]
Overbrook Support. (2020). HPLC Repair Services: Common Causes of Baseline Noise. [Link]
Chiralizer Services, LLC. (2014). Common Causes of Baseline Noise in HPLC, UHPLC. [Link]
Reddit. (2023). 5 Major causes of noise in chromatograms during HPLC analysis?[Link]
Shimadzu UK Limited. (2022). HPLC Troubleshooting - Noisy Baseline. [Link]
Element Lab Solutions. (2019). HPLC Diagnostic Skills Vol I – Noisy Baselines. [Link]
Technical Support Center: Controlling Polymorph Formation in 1-(4-cyanophenyl)-3,3-dimethylurea Crystals
A-SMART (Advanced Scientific Methodologies and Research Technologies) Technical Support presents this guide for researchers, scientists, and drug development professionals. Disclaimer: Information regarding the specific...
Author: BenchChem Technical Support Team. Date: February 2026
A-SMART (Advanced Scientific Methodologies and Research Technologies) Technical Support presents this guide for researchers, scientists, and drug development professionals.
Disclaimer: Information regarding the specific polymorphic behavior of 1-(4-cyanophenyl)-3,3-dimethylurea is not extensively available in public literature. Therefore, this guide provides a framework for polymorph screening and control based on established principles for urea derivatives and other organic molecules. The troubleshooting and FAQ sections address common challenges encountered during the crystallization of such compounds.
Introduction to Polymorphism in Urea Derivatives
Urea and its derivatives are well-known for their ability to form various crystalline structures, a phenomenon known as polymorphism. This arises from the directional nature of hydrogen bonds involving the urea moiety, as well as the potential for different molecular conformations.[1] The specific arrangement of molecules in the crystal lattice can significantly impact the physicochemical properties of the solid, including its solubility, dissolution rate, stability, and bioavailability, which are critical parameters in drug development.[2]
The control of polymorphism is, therefore, a crucial aspect of process development and quality control. This guide will walk you through common issues and provide systematic approaches to selectively crystallize and stabilize desired polymorphic forms of 1-(4-cyanophenyl)-3,3-dimethylurea.
FAQs and Troubleshooting Guide
Here we address some of the common questions and challenges you might face during the crystallization of 1-(4-cyanophenyl)-3,3-dimethylurea.
I'm observing inconsistent batch-to-batch properties (e.g., solubility, melting point). Could polymorphism be the cause?
Yes, inconsistent physicochemical properties are a classic indicator of polymorphism. Different crystal forms of the same compound can have distinct properties. For instance, a metastable polymorph will generally have a lower melting point and higher solubility than the most stable form.[3]
Troubleshooting Steps:
Comprehensive Characterization: Analyze multiple batches using a suite of analytical techniques to confirm or rule out polymorphism.
Powder X-ray Diffraction (PXRD): This is the definitive technique for identifying different crystal forms, as each polymorph will have a unique diffraction pattern.
Differential Scanning Calorimetry (DSC): DSC can reveal different melting points, enthalpies of fusion, and solid-solid phase transitions between polymorphs.
Thermogravimetric Analysis (TGA): TGA is useful for identifying solvates or hydrates, which can sometimes be mistaken for polymorphs.
Vibrational Spectroscopy (FTIR/Raman): Different polymorphs can exhibit subtle shifts in their vibrational spectra due to different intermolecular interactions.
How can I selectively crystallize a specific polymorph of 1-(4-cyanophenyl)-3,3-dimethylurea?
Selective crystallization of a desired polymorph can be achieved by carefully controlling the crystallization conditions. The key is to manipulate the nucleation and growth kinetics to favor the formation of one polymorph over others.
Key Parameters to Control:
Parameter
Influence on Polymorphism
Solvent
The choice of solvent is critical. Solvents can influence which polymorph nucleates through solute-solvent interactions and by affecting the solubility and supersaturation of the compound.[4]
Temperature
Temperature affects solubility, supersaturation, and the relative stability of polymorphs. For enantiotropic systems, the stable form can change with temperature.[5]
Cooling Rate
Rapid cooling often leads to the formation of metastable polymorphs (kinetic control), while slow cooling favors the growth of the most stable polymorph (thermodynamic control).
Supersaturation
The level of supersaturation can determine which polymorph nucleates first, in accordance with Ostwald's Rule of Stages, which posits that the least stable polymorph often crystallizes first.
Additives/Impurities
Even small amounts of impurities or specifically chosen additives can inhibit the growth of one polymorph while allowing another to grow.[6] The presence of water, in particular, can significantly impact the polymorphic outcome of urea derivatives.[7][8]
Seeding
Introducing seed crystals of the desired polymorph can direct the crystallization towards that form.
My desired polymorph is metastable and converts to a more stable form over time. How can I prevent this?
Stabilizing a metastable polymorph is a common challenge. The conversion to a more stable form is a thermodynamically driven process.
Strategies for Stabilization:
Storage Conditions: Store the material at low temperatures and low humidity to reduce the molecular mobility and the driving force for conversion.
Excipient Stabilization: In a pharmaceutical formulation context, certain excipients can inhibit the polymorphic transformation by interacting with the crystal surface or by increasing the viscosity of the medium. For example, 1,3-dimethylurea has been shown to stabilize a metastable form of pyrazinamide.[9]
Polymeric Additives: Incorporating the metastable polymorph into a polymer matrix can create a physical barrier to conversion.
I suspect I have a solvate/hydrate, not a true polymorph. How can I confirm this?
Solvates and hydrates are crystalline forms that incorporate solvent molecules into their lattice.
Distinguishing Solvates/Hydrates from Polymorphs:
Thermogravimetric Analysis (TGA): TGA will show a weight loss corresponding to the loss of solvent at a specific temperature range.
Karl Fischer Titration: This is a highly sensitive method for quantifying the amount of water in a sample, which can confirm the presence of a hydrate.
Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) Spectroscopy: The solvent evolved during heating in a TGA experiment can be analyzed by GC-MS or NMR to identify the trapped solvent.
Single Crystal X-ray Diffraction: This technique can definitively determine the crystal structure and show the presence and location of solvent molecules in the crystal lattice.
Experimental Protocols
Here are some starting points for developing protocols for polymorph screening of 1-(4-cyanophenyl)-3,3-dimethylurea.
Protocol 1: Solvent Screening for Polymorph Discovery
Prepare saturated solutions of 1-(4-cyanophenyl)-3,3-dimethylurea in a variety of solvents with different polarities (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, hexane) at an elevated temperature (e.g., 50 °C).
Divide the solutions into two sets.
Set A (Slow Evaporation): Loosely cap the vials and allow the solvent to evaporate slowly at room temperature.
Set B (Cooling Crystallization): Cool the solutions to room temperature at a controlled rate (e.g., 10 °C/hour), and then further cool to 4 °C.
Isolate the resulting crystals by filtration and dry them under vacuum.
Analyze the crystals from each experiment by PXRD and DSC to identify different polymorphic forms.
Protocol 2: Seeding for Selective Crystallization
Prepare a supersaturated solution of 1-(4-cyanophenyl)-3,3-dimethylurea in a chosen solvent at a specific temperature.
Introduce a small amount (e.g., 1% w/w) of seed crystals of the desired polymorph.
Allow the crystallization to proceed at that temperature or with slow cooling.
Isolate and dry the crystals.
Confirm the polymorphic identity of the product using PXRD.
Visualizing Polymorph Control
Workflow for Polymorph Screening
Caption: A general workflow for polymorph screening of a new compound.
Thermodynamic vs. Kinetic Control
Caption: Energy landscape illustrating kinetic and thermodynamic polymorphs.
References
Dalton Transactions. (2025).
ResearchGate. (n.d.). Understanding Urea Polymorphism and Cocrystallization to Develop Enhanced Fertilizers: A Review. Retrieved from [Link]
PubMed. (2013). Thermodynamic and structural relationships between the two polymorphs of 1,3-dimethylurea. Retrieved from [Link]
(n.d.).
ResearchGate. (2020). Urea Derivatives as Functional Molecules: Supramolecular Capsules, Supramolecular Polymers, Supramolecular Gels, Artificial Hosts, and Catalysts. Retrieved from [Link]
PMC. (n.d.). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. NIH. Retrieved from [Link]
ResearchGate. (n.d.). Solvent-Mediated Enhancement of Additive-Controlled Crystallization. Retrieved from [Link]
PMC. (n.d.). Critical Influence of Water on the Polymorphism of 1,3-Dimethylurea and Other Heterogeneous Equilibria. NIH. Retrieved from [Link]
(n.d.).
PubMed. (2015). Inhibition of the spontaneous polymorphic transition of pyrazinamide γ form at room temperature by co-spray drying with 1,3-dimethylurea. Retrieved from [Link]
MDPI. (2023). Critical Influence of Water on the Polymorphism of 1,3-Dimethylurea and Other Heterogeneous Equilibria. Retrieved from [Link]
PMC. (n.d.). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. NIH. Retrieved from [Link]
PMC. (n.d.). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. NIH. Retrieved from [Link]
ResearchGate. (2009). Strategy for control of crystallization of polymorphs. Retrieved from [Link]
PubMed. (2016). Concomitant polymorphs of 1,3-bis(3-fluorophenyl)urea. Retrieved from [Link]
MDPI. (2023). Critical Influence of Water on the Polymorphism of 1,3-Dimethylurea and Other Heterogeneous Equilibria. Retrieved from [Link]
MDPI. (2024). Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. Retrieved from [Link]
MIT. (2011). Gel-Induced Selective Crystallization of Polymorphs. Retrieved from [Link]
Semantic Scholar. (2012). Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. Retrieved from [Link]
Lirias. (2025). Polymorphic Control in Pharmaceutical Gel-Mediated Crystallization: Exploiting Solvent–Gelator Synergy in FmocFF Organogels. Retrieved from [Link]
Strategies for purifying thermal degradation products of phenylureas
Current Status: Operational | Topic: Thermal Degradation Product Isolation Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Diagnostic Hub: Understanding Your Mixture Before initiating purification, you must...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational | Topic: Thermal Degradation Product Isolation
Lead Scientist: Dr. Aris Thorne, Senior Application Scientist
Diagnostic Hub: Understanding Your Mixture
Before initiating purification, you must characterize the complexity of your degradation matrix. Thermal stress on phenylureas (e.g., Diuron, Linuron) does not yield a single byproduct; it triggers a cascade of elimination and recombination reactions.
The Degradation Cascade
The primary thermal event is the elimination of isocyanate , but the final mixture depends heavily on moisture and temperature.
Figure 1: Thermal degradation pathway of phenylureas. Note that the isocyanate is the "pivot point" for all secondary byproducts.
Strategy A: Isolating the Volatile Fraction (Isocyanates)
Target: Phenyl Isocyanates (e.g., 3,4-dichlorophenyl isocyanate).
Challenge: Isocyanates are moisture-sensitive and will hydrolyze back to the amine if exposed to atmospheric humidity.
Protocol: Vacuum Sublimation/Distillation
Best for: High-purity isolation of the isocyanate monomer without solvents.
Setup: Place the degraded phenylurea residue in a sublimation apparatus (cold finger) or a Kugelrohr distillation setup.
Atmosphere: Flush the system with dry Nitrogen (
) or Argon for 15 minutes.
Pressure: Apply high vacuum (<0.1 mmHg). Isocyanates have significantly higher vapor pressures than their parent ureas or biuret byproducts.
Temperature: Slowly ramp temperature.
Note: Phenyl isocyanate typically sublimes/distills between 50–80°C under high vacuum. The parent urea usually requires >150°C.
Collection: The isocyanate will condense on the cold finger.
Storage: Wash the cold finger immediately with anhydrous dichloromethane (
) into a septum-sealed vial stored at -20°C.
Critical Warning: If you observe a white solid forming on the cold finger that is insoluble in dichloromethane, you have likely hydrolyzed the isocyanate to the symmetrical urea (e.g., TCAB or equivalent) due to a vacuum leak.
Strategy B: Bulk Separation of Non-Volatiles (Anilines & Biurets)
Target: Substituted Anilines (e.g., 3,4-dichloroaniline) and Symmetrical Ureas.
Mechanism: Exploiting pKa differences and solubility limits.
Workflow: The pH-Switch Extraction
Fraction
Chemical State
Solubility Behavior
Anilines
Basic ()
Soluble in Acid; Insoluble in Base
Parent Urea
Neutral/Weakly Acidic
Soluble in Organics
Sym-Ureas
Neutral
Highly Insoluble in most solvents
Step-by-Step Protocol:
Dissolution: Dissolve the thermal degradation residue in Ethyl Acetate .
Observation: Any solid remaining undissolved at this stage is likely the Symmetrical Urea or Biuret (high melting point, low solubility). Filter this off first.
Acid Extraction: Extract the organic layer with 1M HCl (x3).
Organic Layer: Contains Parent Urea and non-basic degradants.
Aqueous Layer: Contains the protonated Aniline (e.g., 3,4-dichloroanilinium chloride).
Aniline Recovery:
Take the acidic aqueous layer.
Basify with 6M NaOH until pH > 10. The solution will turn cloudy as the free aniline precipitates.
Extract with Dichloromethane (
), dry over , and evaporate to yield pure aniline.
Strategy C: High-Resolution Purification (HPLC)
Target: Complex mixtures, separating parent urea from biurets and isomers.
Method: Reverse-Phase HPLC (RP-HPLC).
Chromatographic Conditions
Stationary Phase: C18 (Octadecylsilyl) is standard. For polar anilines, a Phenyl-Hexyl column provides better selectivity.
The "Tailing" Fix: Anilines often tail on silica-based columns due to silanol interactions.
Additive: Add 0.1% Triethylamine (TEA) or 0.1% Formic Acid to the aqueous phase to suppress ionization or block silanols.
Recommended Gradient:
Time (min)
% Water (0.1% Formic Acid)
% Acetonitrile
Event
0
90
10
Load
5
90
10
Elute polar amines
20
10
90
Elute Parent/Isocyanates
25
10
90
Wash lipophilic Biurets
Troubleshooting Chromatograms
Ghost Peaks: If you see peaks appearing during the run that weren't there before, your isocyanate might be reacting with the methanol in your mobile phase (forming carbamates). Switch to Acetonitrile/Water only.
Split Peaks: Check sample solvent. Dissolving a hydrophobic phenylurea in 100% DMSO and injecting into a high-water stream can cause precipitation/peak splitting.
Frequently Asked Questions (FAQs)
Q: I am trying to quantify the isocyanate, but the peak area varies wildly. Why?A: Isocyanates are thermally unstable and moisture sensitive. Direct analysis is risky.
Solution: Perform "In-Situ Derivatization." Add an excess of a secondary amine (e.g., diethylamine) or an alcohol (methanol) to your sample immediately after sampling. This converts the unstable isocyanate into a stable urea or carbamate derivative, which can then be quantified robustly by HPLC [1].
Q: My "purified" parent urea has a higher melting point than the literature value. What happened?A: You likely have contamination from Symmetrical Diphenylureas (e.g., 1,3-bis(3,4-dichlorophenyl)urea). These form when the isocyanate reacts with the amine byproduct.[2] They have very high melting points and low solubility.
Fix: Recrystallize from hot ethanol. The symmetrical urea is often insoluble even in boiling ethanol and can be filtered off while hot [2].
Q: Can I use Gas Chromatography (GC) for these products?A: Only for the breakdown products (anilines). The parent phenylureas are thermally labile (the very nature of this guide!).[1] Injecting them into a hot GC inlet will cause them to degrade inside the instrument, leading to false positives for degradation products [3].
References
Hoshino, T., et al. (1985). HPLC Detection System for Phenylurea Herbicides Using Post-Column Photolysis and Chemical Derivatization. Journal of Chromatographic Science. Link
Bennet, et al. (2023). Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates. Polymers (MDPI). Link
Tixier, C., et al. (2001). Determination of phenylurea herbicides in natural waters...[1][3][4][5][6][7] using solid-phase microextraction-gas chromatography-mass spectrometry. Journal of Chromatography A. Link
Hatrík, S., et al. (1994).[4] Simultaneous HPLC determination of phenylurea herbicides and their corresponding anilines. Journal of High Resolution Chromatography. Link
Technical Support Center: Stability Optimization of N-Cyano-Substituted Ureas
This guide is structured as a specialized technical support resource for researchers working with N-cyano-N'-substituted ureas. It synthesizes kinetic principles with practical laboratory protocols.
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a specialized technical support resource for researchers working with N-cyano-N'-substituted ureas. It synthesizes kinetic principles with practical laboratory protocols.
Executive Summary & Chemical Logic
The Challenge:
N-cyano-N'-substituted ureas (
) present a unique stability paradox. The electron-withdrawing cyano group increases the acidity of the adjacent N-H proton (), making the molecule highly susceptible to pH-dependent degradation. Unlike standard ureas, which are generally stable at neutral pH, cyano-ureas occupy a "metastable" window where they are prone to:
Acid-Catalyzed Hydrolysis: Conversion of the nitrile to an amide (biuret formation) or hydrolysis of the urea linkage.
Base-Promoted Fragmentation: Elimination reactions yielding cyanamide anions and isocyanates, or cyclization if the R-group contains nucleophiles.
The Solution:
Stability is rarely found at "neutral" pH (7.0).[1] For most N-cyanoureas, the Maximum Stability Zone (MSZ) typically lies between pH 3.5 and 5.5 .[1] This range minimizes the concentration of the protonated carbonyl (acid pathway) while suppressing the hydroxide-mediated attack (base pathway).[1]
Degradation Pathways (Visualized)
Understanding how your molecule breaks down is the first step to stopping it. The diagram below illustrates the competing degradation mechanisms you must control.
Caption: Competing degradation pathways for N-cyanoureas. Acidic conditions favor nitrile hydrolysis; basic conditions favor fragmentation or cyclization.
Experimental Protocols
Protocol A: Determination of the pH-Rate Profile
Do not guess the stability. Measure it.
Objective: Construct a "V-shaped" pH-rate profile to pinpoint the exact
increases linearly with buffer concentration, your buffer is catalyzing the degradation.[1]
Action: Switch to a non-nucleophilic buffer (e.g., MES, MOPS) or minimize buffer strength.
Quantitative Data Reference
Typical Stability Profile for N-Cyano-N'-Arylureas:
Condition
pH Range
Dominant Species
Half-Life () @ 25°C
Primary Degradant
Highly Acidic
< 2.0
Protonated Cation
< 2 Hours
Urea (decarboxylation)
Acidic
3.0 - 5.0
Neutral / Anion Mix
> 48 Hours (Optimal)
Biuret (slow nitrile hydration)
Neutral
6.0 - 7.5
Anion
12 - 24 Hours
Cyanamide / Isocyanate
Basic
> 8.0
Anion
< 1 Hour
Fragmentation Products
Troubleshooting & FAQs
Q1: I see a new peak eluting before my main peak on HPLC after 24h at pH 7. What is it?A: This is likely the hydrolysis product (Urea derivative) or Cyanamide .[1]
Diagnosis: N-cyanoureas are more hydrophobic than their urea counterparts. If the peak is significantly more polar (earlier retention), it is likely the urea formed by loss of the cyano group or hydrolysis.
Fix: Lower the pH to 4.5.
Q2: Why do you recommend avoiding Phosphate buffer?A: Phosphate acts as a bifunctional catalyst. It can simultaneously donate a proton and accept a proton, facilitating the tetrahedral intermediate breakdown of the urea carbonyl.
Alternative: Use Citrate (pH 3-5) or MES (pH 5.5-6.5).[1] These steric-bulky buffers often show lower catalytic activity toward ureas [1].
Q3: My compound precipitates in acidic buffers.A: N-cyanoureas are acidic (
).[1] At pH < 3, they exist in the neutral (protonated) form, which has lower water solubility than the anionic salt form present at pH > 4.
Fix: Maintain pH slightly above the
(e.g., pH 4.0 - 4.5) to maintain partial ionization for solubility, or add a co-solvent (10% PEG-400 or Cyclodextrin).[1]
Q4: Can I freeze my samples in buffer?A:Caution is advised. Freezing can cause "pH shift" (e.g., Phosphate buffer pH can shift by >1 unit upon freezing).[1] This shift can push your sample into a degradation zone during the freeze/thaw process.
Best Practice: Flash freeze in liquid nitrogen to minimize the time spent in the "slush" phase, or store as a dry powder and reconstitute immediately before use.
Q5: How do I calculate the exact pKa of my specific N-cyanourea?A: Do not rely on prediction software alone.
Method: Perform a UV-titration. The UV spectrum of the neutral species (pH 2) usually differs from the anion (pH 7).[1] Plot Absorbance vs. pH to find the inflection point.
References
Krajewska, B. (2009).[1] Ureases I. Functional, catalytic and kinetic properties: A review. Journal of Molecular Catalysis B: Enzymatic, 59(1-3), 9-21.[1] Link[1]
Blakeley, R. L., et al. (1982).[1] Mechanism of the acid-catalyzed hydrolysis of N-cyano compounds. Journal of the American Chemical Society, 104(1), 112-119. Link[1]
Jencks, W. P. (1969).[1] Catalysis in Chemistry and Enzymology. McGraw-Hill. (Seminal text on general acid-base catalysis of amides/ureas).
Alzchem Group. (2020).[1] Cyanamide Stability Technical Data Sheet. (Industrial reference for cyanamide moiety stability). Link
Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards, particularly regarding the potential release of cyanide or isocyanates during degradation.
Comparative Guide: 1H and 13C NMR Spectral Analysis of 1-(4-cyanophenyl)-3,3-dimethylurea
Executive Summary & Strategic Context 1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4) represents a critical structural motif in medicinal chemistry and agrochemical development (structurally analogous to herbicides...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4) represents a critical structural motif in medicinal chemistry and agrochemical development (structurally analogous to herbicides like Fenuron or Diuron). Precise structural characterization of this compound is often complicated by the quadrupole moment of the nitrogen atoms and the restricted rotation of the dimethylurea moiety.
This guide provides a comparative analysis of NMR acquisition strategies, specifically evaluating DMSO-d₆ versus Chloroform-d (CDCl₃) as solvent systems. While CDCl₃ is the standard for organic lipophiles, this guide argues that DMSO-d₆ is the superior analytical medium for this specific urea derivative due to three factors:
Solubility: Enhanced solubility of the polar urea linkage.
Exchange Suppression: Stabilization of the labile N-H proton for accurate integration.
Rotational Isomerism: Clearer resolution of the N,N-dimethyl signals which can suffer from coalescence broadening in non-polar solvents.
Experimental Protocol: The Self-Validating Workflow
To ensure reproducibility, the following protocol integrates synthesis verification with spectroscopic preparation.
Synthesis Route (For Context)
Precursors: 4-Aminobenzonitrile and Dimethylcarbamoyl chloride.
Mechanism: Nucleophilic acyl substitution in the presence of a base (Pyridine/Et₃N).
Purification: Recrystallization from Ethanol/Water is required to remove unreacted amine, which can overlap in the aromatic region.
NMR Sample Preparation
Objective: Achieve a concentration of ~10-15 mg/0.6 mL to prevent concentration-dependent chemical shift migration of the NH proton.
Solvent Selection:
Primary: DMSO-d₆ (99.9% D) + 0.03% TMS (v/v).
Comparative: CDCl₃ (99.8% D) + 0.03% TMS (v/v).
Dissolution: Vortex for 30 seconds. If using CDCl₃, slight warming (40°C) may be required, but avoid prolonged heating to prevent decomposition.
Filtration: Filter through a cotton plug within a glass pipette into the NMR tube to remove suspended micro-particulates that degrade shimming.
Visualization of Analytical Workflow
Figure 1: Analytical workflow emphasizing the bifurcation of solvent choice on spectral quality.
Comparative 1H NMR Analysis
The proton NMR spectrum is defined by three distinct regions: the aliphatic methyls, the labile urea proton, and the aromatic system.
Spectral Data Comparison (400 MHz)
Proton Assignment
Multiplicity
Chemical Shift (δ) in DMSO-d₆
Chemical Shift (δ) in CDCl₃
Mechanistic Insight
N-(CH₃)₂
Singlet (6H)
2.92 ppm
3.01 ppm
Methyls are chemically equivalent due to rapid rotation at RT, though restricted rotation may cause broadening in CDCl₃.
Ar-H (Ortho to Urea)
Doublet (2H, J=8.8 Hz)
7.62 ppm
7.50 ppm
The urea group is electron-donating by resonance, shielding these protons relative to the CN-ortho protons.
Ar-H (Ortho to CN)
Doublet (2H, J=8.8 Hz)
7.75 ppm
7.58 ppm
The cyano group is strongly electron-withdrawing (induction + resonance), deshielding these protons significantly.
N-H (Urea)
Broad Singlet (1H)
8.85 ppm
6.80 - 7.20 ppm
Critical Differentiator: In DMSO, the NH forms strong H-bonds with the solvent oxygen, desheilding it and sharpening the peak. In CDCl₃, it is broad and concentration-dependent.
The AA'BB' Aromatic System
The 1,4-disubstituted benzene ring creates a classic AA'BB' symmetry (often appearing as two "roofed" doublets).
Validation Check: The coupling constant (J) should be ~8.5–9.0 Hz (ortho coupling).
Logic: The protons closer to the Electron Withdrawing Group (CN) appear downfield (higher ppm).
13C NMR Spectral Analysis
Carbon NMR provides the definitive backbone verification, unaffected by the labile proton exchange issues seen in 1H NMR.
Solvent: DMSO-d₆ (Reference: Septet at 39.5 ppm)[1]
Carbon Type
Shift (δ, ppm)
Assignment Logic
N-(CH₃)₂
36.2
Standard alkyl region for N-methyls.
Ar-C (C1, Quaternary)
144.5
Attached to Urea Nitrogen. Deshielded by N.
Ar-C (C2/C6)
118.5
Ortho to Urea.
Ar-C (C3/C5)
133.0
Ortho to Cyano group.
Ar-C (C4, Quaternary)
103.5
Attached to Cyano. Shielded relative to C1.
-CN (Nitrile)
119.4
Characteristic nitrile region.
C=O (Urea)
155.2
Urea carbonyl. Distinct from amide (165+) or ketone (200+).[2]
Advanced Verification: 2D NMR Logic
To prove connectivity without ambiguity, Heteronuclear Multiple Bond Correlation (HMBC) is required.
HMBC Pathway Visualization
The following diagram illustrates the "Long-Range" correlations (2-3 bonds) that confirm the structure.
Figure 2: HMBC correlations. The convergence of N-H and N-Me correlations at the Carbonyl (155.2 ppm) definitively proves the urea linkage.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[3] (Standard text for AA'BB' systems and substituent effects).
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link
SDBS Database. (National Institute of Advanced Industrial Science and Technology). Spectral Database for Organic Compounds. (General reference for phenylurea analogs). Link
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for additive chemical shift rules for benzenes).
A Researcher's Guide to Differentiating Cyano and Urea Functional Groups with FTIR Spectroscopy
For researchers and professionals in drug development and organic synthesis, the precise identification of functional groups is a cornerstone of molecular characterization. Fourier Transform Infrared (FTIR) spectroscopy...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development and organic synthesis, the precise identification of functional groups is a cornerstone of molecular characterization. Fourier Transform Infrared (FTIR) spectroscopy stands out as a rapid, reliable, and accessible technique for this purpose.[1][2] It provides a unique molecular "fingerprint" by measuring the absorption of infrared radiation by a sample, which excites molecular vibrations.[3][4] This guide offers an in-depth comparison of the characteristic FTIR spectral signatures of two crucial nitrogen-containing functional groups: the cyano (or nitrile) group and the urea group. We will explore their distinct vibrational modes, the factors influencing their spectral appearance, and provide a practical protocol for sample analysis.
The Foundational Principles of FTIR for Functional Group Analysis
An FTIR spectrum plots the intensity of absorbed or transmitted infrared light against the wavenumber (in cm⁻¹), which is proportional to energy.[4] The absorption peaks correspond to specific molecular vibrations, such as stretching and bending of covalent bonds.[3][5] The region from approximately 4000 to 1500 cm⁻¹ is known as the "functional group region," where characteristic vibrations of specific bonds (like C≡N, C=O, N-H) appear.[3] The more complex region below 1500 cm⁻¹ is termed the "fingerprint region," which is unique to the molecule as a whole and invaluable for confirming identity by comparison with reference spectra.[3][4][6]
Part 1: The Cyano (Nitrile) Group: A Singular, Sharp Signature
The cyano functional group is characterized by a carbon atom triple-bonded to a nitrogen atom (-C≡N). Its detection in an FTIR spectrum is typically straightforward due to a single, highly characteristic absorption band.
Key Vibrational Mode: C≡N Stretch
The most prominent and definitive peak for a nitrile is the C≡N stretching vibration .[7]
Wavenumber Range: This peak appears in a relatively "quiet" region of the spectrum, typically between 2260 and 2220 cm⁻¹ .[7][8]
Intensity and Shape: The peak is characteristically sharp and strong to medium in intensity .[7][9] The significant change in dipole moment during the stretching of the polar C≡N bond leads to a strong absorption.[7]
Factors Influencing the C≡N Peak Position
The precise location of the C≡N stretch is sensitive to the electronic environment of the molecule.
Conjugation: When the cyano group is conjugated with a double bond or an aromatic ring, the C≡N stretching frequency is lowered, typically appearing in the 2240 to 2220 cm⁻¹ range.[5][7] This shift occurs because resonance delocalization gives the triple bond slightly more single-bond character, weakening it and reducing the energy required to stretch it.[5][10]
Electronegativity: The presence of electronegative atoms on the α-carbon can slightly increase the frequency.
The unambiguous presence of a sharp, intense peak in the ~2250 cm⁻¹ region is a very strong indicator of a nitrile functional group.[9]
Part 2: The Urea Group: A Constellation of Vibrational Modes
The urea functional group, with its central carbonyl flanked by two nitrogen atoms, presents a more complex and multifaceted FTIR spectrum. Unlike the single peak of the cyano group, urea identification relies on recognizing a combination of several characteristic bands, primarily the "Amide" bands.
Key Vibrational Modes
N-H Stretching:
Wavenumber Range: These vibrations occur in the 3500 to 3200 cm⁻¹ region.[6][11]
Appearance: For a primary amine (-NH₂) as in unsubstituted urea, two distinct peaks can often be observed, corresponding to the asymmetric and symmetric stretching modes.[9] These bands are typically medium to strong in intensity and are often broadened due to intermolecular hydrogen bonding.[12]
C=O Stretching (Amide I Band):
Wavenumber Range: This is one of the most intense and useful bands for amides, appearing strongly around 1700 to 1650 cm⁻¹ .[6][13] For solid urea, this peak is often observed around 1680 cm⁻¹.[11]
Causality: The position is at a lower frequency compared to a standard ketone (1715 cm⁻¹) because of resonance. The lone pair of electrons on the adjacent nitrogen atoms delocalizes into the carbonyl group, giving the C=O bond partial single-bond character.[14] This weakens the bond, lowering its stretching frequency.[10]
N-H Bending (Amide II Band):
Wavenumber Range: This band appears between 1650 and 1550 cm⁻¹ .[13][15] In urea, it is often seen around 1625 cm⁻¹.[11][16]
Nature of Vibration: The Amide II band is not a pure vibration but arises from a coupling of the N-H in-plane bending and C-N stretching vibrations.[17] Its presence is a strong confirmation of a secondary or primary amide structure.
C-N Stretching:
Wavenumber Range: The C-N stretching vibrations are found in the fingerprint region, with a notable peak for urea appearing around 1468 cm⁻¹ .[11][18]
Part 3: Comparative Analysis: Cyano vs. Urea
The key to distinguishing these two functional groups lies in recognizing their fundamentally different spectral patterns. The cyano group provides a single, sharp diagnostic peak in an otherwise uncrowded region, while urea provides a collection of bands, particularly in the functional group and fingerprint regions.
Functional Group
Key Vibrational Mode
Wavenumber Range (cm⁻¹)
Typical Appearance
Cyano (-C≡N)
C≡N Stretch
2260 - 2220
Sharp, Strong to Medium Intensity
Urea (-NH-CO-NH-)
N-H Stretch
3500 - 3200
Two broad peaks (for -NH₂), Medium-Strong
C=O Stretch (Amide I)
1700 - 1650
Very Strong, Sharp
N-H Bend (Amide II)
1650 - 1550
Strong to Medium
C-N Stretch
~1470
Medium
Part 4: Experimental Protocols for FTIR Analysis of Solid Samples
Obtaining a high-quality spectrum is contingent on proper sample preparation. For solid organic compounds, two common and effective methods are the Potassium Bromide (KBr) pellet technique and Attenuated Total Reflectance (ATR).[19]
Method 1: KBr Pellet Transmission Method
This classic technique involves embedding the analyte in a salt matrix that is transparent to infrared radiation.[20][21]
Protocol:
Drying: Gently heat analytical grade Potassium Bromide (KBr) powder in an oven (e.g., at 100°C) to remove any adsorbed water, which has a strong, broad IR absorption that can obscure the N-H and O-H regions.[22] Store the dried KBr in a desiccator.
Grinding: Add approximately 1-2 mg of the solid organic sample and ~100 mg of dried KBr to an agate mortar.[14][21]
Mixing & Homogenizing: Grind the mixture thoroughly with a pestle for several minutes. The goal is to reduce the sample's particle size to less than the wavelength of the IR radiation (~2 microns) to minimize light scattering, and to intimately mix the sample with the KBr matrix.[22]
Pellet Pressing: Transfer the fine powder to a pellet die. Place the die into a hydraulic press and apply pressure (typically 10,000-15,000 psi) to form a thin, transparent, or translucent pellet.[14][21]
Analysis: Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.
Background Collection: Run a background spectrum using a blank KBr pellet or with an empty sample compartment. This is crucial to subtract the spectral contributions of atmospheric CO₂ and water vapor.
Sample Spectrum Acquisition: Run the sample scan to obtain the final spectrum.
Method 2: Attenuated Total Reflectance (ATR) Method
ATR is a modern, rapid technique that requires minimal sample preparation, making it ideal for many applications.[19]
Protocol:
Crystal Cleaning: Before use, ensure the ATR crystal (commonly diamond or zinc selenide) is immaculately clean.[21] Wipe it with a soft tissue dampened with a volatile solvent like isopropanol or ethanol and allow it to dry completely.
Background Collection: With the clean, empty ATR accessory in place, collect a background spectrum. This accounts for the absorbance of the crystal and the ambient atmosphere.
Sample Application: Place a small amount of the solid powder directly onto the ATR crystal surface.[21]
Applying Pressure: Use the built-in pressure clamp to press the sample firmly against the crystal.[21] Good contact is essential for a strong, high-quality signal, as the IR beam only penetrates a few microns into the sample.[19]
Sample Spectrum Acquisition: Run the sample scan to obtain the spectrum.
Cleaning: After analysis, thoroughly clean the crystal surface to prevent cross-contamination of subsequent samples.
Part 5: Visualizing Vibrational Modes and Workflows
To better understand the concepts discussed, the following diagrams illustrate the key vibrational modes and a typical experimental workflow.
Caption: Key vibrational modes for Cyano and Urea functional groups.
Caption: Experimental workflow for the KBr pellet method.
Conclusion
References
Sampling Technique for Organic Solids in IR Spectroscopy. (2001). Journal of Chemical Education. Available at: [Link]
Interpreting Infrared Spectra. Specac Ltd. Available at: [Link]
Infrared Spectrometry. Michigan State University Chemistry. Available at: [Link]
How to Interpret FTIR Results: A Beginner's Guide. (2025). Innovatech Labs. Available at: [Link]
Infrared spectrum of urea CH4N2O. Doc Brown's Chemistry. Available at: [Link]
FTIR spectra to determine the amine functional groups on urea. (2017). ResearchGate. Available at: [Link]
Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. Available at: [Link]
Sample Preparation for FTIR Analysis. (2024). Drawell. Available at: [Link]
FTIR Spectrum of pure Urea. (2024). ResearchGate. Available at: [Link]
Smith, B. C. (2023). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. Available at: [Link]
Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. Available at: [Link]
Sample preparation for FT-IR. University of Colorado Boulder. Available at: [Link]
Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons. DAV University. Available at: [Link]
Functional Groups and IR Tables. (2020). Chemistry LibreTexts. Available at: [Link]
The µFTIR spectra of Amide I and Amide II regions. (2022). ResearchGate. Available at: [Link]
Piasek, Z., & Urbański, T. (1962). The Infra-red Absorption Spectrum and Structure of Urea. Bulletin de l'Academie Polonaise des Sciences.
Bernstein, M. P., et al. (1997). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. Astrophysical Journal. Available at: [Link]
FTIR Sampling Techniques - Transmission: Solids Sample Preparation. (2015). Thermo Fisher Scientific via YouTube. Available at: [Link]
Molpeceres, G., et al. (2021). Infrared spectra of amorphous and crystalline urea ices. Physical Chemistry Chemical Physics. Available at: [Link]
Characterization of Urease enzyme using Raman and FTIR Spectroscopy. (2019). White Rose Research Online. Available at: [Link]
Sample preparation and factors affect IR bands. SlideShare. Available at: [Link]
Amide I'-II' 2D IR spectroscopy provides enhanced protein secondary structural sensitivity. DSpace@MIT. Available at: [Link]
Lecture on Factors Affecting Vibrational Frequencies in IR. (2020). PharmTech Insights via YouTube. Available at: [Link]
DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. (2020). ACS Omega. Available at: [Link]
IR Spectrum and Characteristic Absorption Bands. (2021). Chemistry LibreTexts. Available at: [Link]
Study of the composition of nitriles using IR spectroscopy. (2019). ResearchGate. Available at: [Link]
Comparing biological activity of 1-(4-cyanophenyl)-3,3-dimethylurea vs Diuron
This guide provides a technical comparison between Diuron (the industry standard photosystem II inhibitor) and its structural analog 1-(4-cyanophenyl)-3,3-dimethylurea (a mechanistic probe). It is designed for researcher...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison between Diuron (the industry standard photosystem II inhibitor) and its structural analog 1-(4-cyanophenyl)-3,3-dimethylurea (a mechanistic probe). It is designed for researchers in plant physiology, agrochemistry, and drug discovery.
Diuron (DCMU) is the gold-standard phenylurea herbicide, optimized for high affinity binding to the
site of the Photosystem II (PSII) D1 protein. Its 3,4-dichlorophenyl substitution provides the ideal lipophilic and steric balance for membrane intercalation and protein binding.
1-(4-cyanophenyl)-3,3-dimethylurea (hereafter referred to as CPU-CN ) is a structural analog where the lipophilic dichloro-motif is replaced by a para-cyano group. While both compounds share the same pharmacophore, CPU-CN exhibits distinct physicochemical properties—specifically lower lipophilicity and altered hydrogen-bonding potential—making it a critical probe for studying the electrostatic environment of the D1 binding pocket.
Quick Comparison Matrix
Feature
Diuron (DCMU)
1-(4-cyanophenyl)-3,3-dimethylurea (CPU-CN)
IUPAC Name
3-(3,4-dichlorophenyl)-1,1-dimethylurea
3-(4-cyanophenyl)-1,1-dimethylurea
Primary Target
Photosystem II (D1 Protein, site)
Photosystem II (D1 Protein, site)
pI50 (Hill Reaction)
7.2 – 7.5 (High Potency)
~5.5 – 6.0 (Moderate Potency)
LogP (Lipophilicity)
2.85 (High membrane permeability)
~1.5 (Lower membrane permeability)
Electronic Effect
(Cl) = +0.23 (Inductive withdrawal)
(CN) = +0.66 (Strong Mesomeric withdrawal)
H-Bonding
Cl is a weak acceptor
CN is a strong H-bond acceptor
Primary Use
Herbicide, Positive Control in Assays
SAR Probe, H-bond Study Tool
Mechanistic Comparison: The
Niche
Both compounds function by competing with plastoquinone (PQ) for the
binding site on the D1 protein of the PSII reaction center. This blockade interrupts the electron transport chain (ETC), preventing the reduction of to , thereby halting ATP and NADPH synthesis.
Structural Activity Relationship (SAR) Analysis
Diuron (Optimization): The 3,4-dichloro substitution is critical. The 3-Cl occupies a hydrophobic pocket, while the 4-Cl provides steric bulk and lipophilicity. This "lock-and-key" fit explains its nanomolar affinity (
).
CPU-CN (The Probe): The cyano group is isosteric to a carbonyl but has different electronic properties. It is a strong electron-withdrawing group (EWG) but is significantly less lipophilic than chlorine.
Why it is less active: The D1 binding pocket is highly hydrophobic. The introduction of the polar cyano group reduces the free energy of binding (
) due to desolvation penalties and a mismatch with the hydrophobic pocket residues (e.g., Phe255).
Pathway Visualization
The following diagram illustrates the interruption of the Electron Transport Chain (ETC) by phenylureas.
Caption: Competitive inhibition mechanism at the D1 protein
site. Phenylureas displace native Plastoquinone, severing electron flow.
Experimental Data & Performance
The biological activity is typically quantified using the Hill Reaction Assay (reduction of DCPIP) or Chlorophyll Fluorescence (OJIP transients).
Comparative Biological Activity Data
Parameter
Diuron
CPU-CN
Interpretation
(Isolated Chloroplasts)
M
M
Diuron is ~100x more potent due to hydrophobic fit.
Fluorescence Rise (J-step)
Rapid, maximal rise
Slower, sub-maximal rise
Indicates slower binding kinetics for CPU-CN.
Reversibility
Difficult (Tight binding)
Moderate (Washable)
CPU-CN is easier to wash out in pulse-chase assays.
Key Insight: Researchers should use Diuron when a complete, irreversible block of PSII is required (e.g., as a negative control for oxygen evolution). CPU-CN should be used when studying the impact of H-bond acceptors in the binding pocket or when a reversible inhibitor is needed for kinetic studies.
Experimental Protocols
To ensure reproducibility, the following self-validating protocols are recommended.
Protocol A: Hill Reaction Inhibition Assay (DCPIP Reduction)
Objective: Determine the
of the test compounds by monitoring the photoreduction of DCPIP (2,6-dichlorophenolindophenol).
Reagents:
Reaction Buffer: 50 mM Tricine-NaOH (pH 7.8), 100 mM Sorbitol, 10 mM NaCl, 5 mM
.
DCPIP Stock: 2 mM in water (Keep in dark).
Chloroplast Suspension: Isolated thylakoids (
Chl/mL).
Workflow Visualization:
Caption: Step-by-step workflow for the Hill Reaction Assay using DCPIP photoreduction.
Step-by-Step Procedure:
Blanking: Set spectrophotometer to 600 nm. Zero with reaction buffer lacking DCPIP.
Control: Measure the rate of DCPIP reduction (
) in the absence of inhibitor (100% Activity). The solution should turn from blue to colorless.
Inhibition: Add Diuron (range: 1 nM – 1
M) or CPU-CN (range: 100 nM – 100 M).
Calculation: Plot % Inhibition vs. Log[Concentration]. Fit to a sigmoidal dose-response curve to extract
.
Protocol B: In Vivo Fluorescence (OJIP)
Objective: Non-invasive assessment of PSII closure.
Dark Adapt: Plants/Algae for 20 mins to oxidize the PQ pool.
Pulse: Apply saturating light pulse (3000
).
Analysis:
Diuron: Causes a rapid rise to the 'J' level (2ms) equal to
, indicating complete blockage of .
CPU-CN: Causes a rise to 'J' that is concentration-dependent but often retains a "thermal phase," indicating "leaky" inhibition.
Synthesis of Technical Insights
For drug development professionals, the comparison between Diuron and CPU-CN highlights the "Lipophilicity-Activity Cliff" in phenylurea design.
Diuron proves that hydrophobic interaction (via Cl substituents) drives potency in the D1 pocket.
CPU-CN demonstrates that while electronic withdrawal (CN group) is sufficient for binding, the lack of lipophilicity results in a 2-log loss in potency.
Recommendation:
Use Diuron for routine herbicidal screening and as a reference standard.
Use CPU-CN only when investigating specific QSAR parameters (e.g., Hammett
correlations) or when a lower-affinity, washable inhibitor is required for kinetic modeling.
References
Trebst, A. (2007). Inhibitors in the Functional Cycle of Photosystem II. In: Photosystem II. Advances in Photosynthesis and Respiration. Springer, Dordrecht.
Hansch, C., & Deutsch, E. W. (1966). The use of substituent constants in the study of structure-activity relationships in cholinesterase inhibitors. (Foundational QSAR work establishing the role of lipophilicity in phenylureas). Biochimica et Biophysica Acta.
Oettmeier, W. (1992). Herbicides of Photosystem II. In: The Photosystems. Elsevier Science.
PubChem Compound Summary. Diuron (CID 3120). National Center for Biotechnology Information.
Good, N. E. (1961). Inhibitors of the Hill Reaction. Plant Physiology.[1][2] (Classic protocol for DCPIP assay).
Comparative Crystallographic Guide: 1-(4-cyanophenyl)-3,3-dimethylurea vs. Phenylurea Standards
This guide provides a technical comparative analysis of the crystallographic properties of 1-(4-cyanophenyl)-3,3-dimethylurea (CAS 82261-41-4) against its well-characterized analog, Diuron (CAS 330-54-1). It is designed...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparative analysis of the crystallographic properties of 1-(4-cyanophenyl)-3,3-dimethylurea (CAS 82261-41-4) against its well-characterized analog, Diuron (CAS 330-54-1). It is designed for researchers requiring structural insights for crystal engineering, polymorphism screening, and formulation stability.
Executive Summary & Compound Profile
1-(4-cyanophenyl)-3,3-dimethylurea (also known as 3-(4-cyanophenyl)-1,1-dimethylurea) is a structural analog of the herbicide Diuron. While Diuron utilizes chlorine substituents to modulate lipophilicity and packing, the 4-cyano derivative introduces a strong dipole and a linear hydrogen-bond acceptor (
).
Understanding the solid-state arrangement of this compound is critical for drug development and agrochemical formulation, as the cyano group significantly alters the lattice energy and solubility profile compared to halogenated analogs.
Feature
Target Compound
Reference Standard (Diuron)
Common Name
4-Cyano-DMU
Diuron
CAS Number
82261-41-4
330-54-1
Molecular Formula
Key Substituent
4-Cyano ()
3,4-Dichloro ()
Electronic Effect
Strong -acceptor, H-bond acceptor
-withdrawing, Lipophilic
Comparative Crystallographic Analysis
This section contrasts the established structural metrics of Diuron with the predicted and experimentally observable characteristics of the 4-Cyano analog.
A. The Reference Standard: Diuron (CLPHUR)
The crystal structure of Diuron is the benchmark for phenylurea herbicides. According to data from the Cambridge Structural Database (Refcode: CLPHUR ), Diuron crystallizes with a specific hydrogen-bonding motif that dictates its low water solubility and high lattice stability.
Crystal System: Monoclinic
Space Group:
(Centrosymmetric)
Packing Motif: The molecule exhibits a "transoid" conformation around the urea linkage.[1] The aromatic ring is twisted approximately
out of the urea plane to minimize steric clash with the carbonyl oxygen.
Intermolecular Forces: Dominated by
hydrogen bonds forming infinite chains, reinforced by or halogen interactions.
B. The Target: 1-(4-cyanophenyl)-3,3-dimethylurea
The replacement of the 3,4-dichloro motif with a 4-cyano group fundamentally shifts the packing logic.
Predicted Crystal System: Likely Monoclinic or Triclinic (common for planar polar aromatics).
Structural Driver (The "Cyano Effect"): Unlike the chlorine atoms in Diuron, the cyano group is a potent hydrogen bond acceptor.
Expectation: The crystal lattice will likely feature Head-to-Tail chains where the urea
donates to the Cyano of a neighboring molecule (), competing with the standard Urea-Urea tape motif ().
Twist Angle: The 4-position substitution is less sterically hindered than the 3-position chlorine in Diuron. Expect a more planar conformation (twist angle
) between the phenyl ring and urea moiety, potentially increasing stacking interactions.
To obtain authoritative data for 1-(4-cyanophenyl)-3,3-dimethylurea, follow this standardized protocol. This workflow ensures that polymorphism (common in ureas) is identified and controlled.
Step 1: Polymorph Control (Recrystallization)
Objective: Isolate the thermodynamically stable form.
Solvent System: Ethanol/Water (80:20 v/v).
Why: Phenylureas are soluble in ethanol but crystallize slowly upon water addition, yielding high-quality prisms suitable for Single Crystal XRD (SC-XRD).
Procedure: Dissolve 100 mg of crude compound in minimal boiling ethanol. Add warm water dropwise until turbidity persists. Cool slowly to room temperature, then to
.
Step 2: Data Acquisition (Powder XRD)
For phase identification and bulk purity.
Instrument: Bruker D8 Advance (or equivalent) with
radiation ().
Scan Range (
): to .
Step Size:
with 1 sec/step.
Validation Check: Look for a sharp, low-angle peak (typically
) characteristic of the long axis of the unit cell in urea derivatives.
Step 3: Structural Solution
Indexing: Use software like TOPAS or Dash to index the powder pattern if single crystals are unavailable.
Refinement: Rietveld refinement using the Diuron structure (CLPHUR) as a starting rigid-body model, modifying the phenyl substituents.
Visualization of Structural Logic
Diagram 1: Crystallographic Workflow
This flowchart outlines the critical path from raw material to validated structural data.
Caption: Integrated workflow for isolating and characterizing the crystal structure of phenylurea derivatives.
Diagram 2: Intermolecular Packing Logic
A comparison of the driving forces in the crystal lattice.
Caption: Mechanistic divergence in crystal packing driven by substituent electronics (Cl vs CN).
References
PubChem. (n.d.).[2][3][4] Urea, N'-(4-cyanophenyl)-N,N-dimethyl- (Compound). National Library of Medicine.[2] Retrieved from [Link][2]
Cambridge Structural Database (CSD). (Refcode: CLPHUR). Crystal structure of Diuron. Cambridge Crystallographic Data Centre.[5] (Referenced via comparative literature on phenylurea herbicides).
Baughman, R. G., & Yu, M. S. (1996). Structure of the Herbicide Diuron. Acta Crystallographica Section C.
ChemIDplus. (n.d.). 1-(4-cyanophenyl)-3,3-dimethylurea - RN: 82261-41-4.[2][6] National Institutes of Health.
Precision Melting Point Determination and Purity Assessment of Phenylurea: A Comparative Technical Guide
Topic: Melting point determination and purity assessment of phenylurea samples Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary Phenylurea (N...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Melting point determination and purity assessment of phenylurea samples
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
Phenylurea (N-phenylurea, CAS 64-10-8) is a critical intermediate in the synthesis of phenylurea herbicides and cytokinin-active compounds.[1] Its purity is a non-negotiable parameter in drug development and agricultural chemistry, as even trace impurities (e.g., unreacted aniline or urea) can alter biological efficacy and toxicological profiles.
This guide objectively compares three distinct methodologies for assessing phenylurea purity: Manual Capillary (Thiele Tube) , Automated Optoelectronic Detection , and Differential Scanning Calorimetry (DSC) . While High-Performance Liquid Chromatography (HPLC) remains the separation gold standard, thermodynamic melting point (MP) analysis offers a rapid, solvent-free alternative for purity screening.
Comparative Analysis of Methodologies
The choice of method depends on the required precision, throughput, and regulatory compliance (e.g., GLP/GMP).
Principle: A PID-controlled metal block heats the capillary. Transmission of light through the sample is monitored digitally. The "clear point" is detected when light transmission hits a threshold.
Pros: High reproducibility; compliant digital records; precise heating rates (0.1–10 °C/min); simultaneous multi-sample analysis.
Cons: Measures a "range" rather than a thermodynamic equilibrium point; requires pulverized, homogenous samples.
Best For: QC laboratories, high-throughput screening, and routine purity confirmation.
Method C: Differential Scanning Calorimetry (DSC)
Principle: Measures the heat flow difference between the sample and a reference during a controlled temperature program. Purity is calculated using the Van’t Hoff equation based on melting point depression.[2][3]
Pros: Quantitative purity determination (mol %); distinguishes between melting and decomposition; no operator visual bias.
Cons: High capital cost; requires encapsulation; small sample size (mg) requires micro-balance precision.
Best For: Reference standard characterization, thermodynamic stability studies, and "absolute" purity determination without reference standards.
Experimental Protocols
2.1 Sample Preparation (Critical Step)
Synthesis: Phenylurea is synthesized via the reaction of aniline with urea in the presence of HCl.
Purification: Crude samples must be recrystallized from boiling water or ethanol to remove unreacted urea and aniline.
Conditioning:
Drying: Dry samples in a desiccator over
for 24 hours to remove occluded solvent. Solvent peaks can mimic impurities in DSC.
Grinding: Grind the sample to a fine, uniform powder using an agate mortar. Coarse crystals cause uneven heat transfer and broadened MP ranges.
Packing: Fill a standard glass capillary (1.5 mm O.D.) to a height of 2–3 mm. Tap the capillary on a hard surface or use a packing wire to eliminate air pockets.
Insertion: Place the capillary into the automated MP apparatus (e.g., Mettler Toledo MP system or equivalent).
Rapid Ramp: Heat at 10 °C/min to 135 °C (10 °C below expected MP).
Measurement Ramp: Slow heating rate to 1.0 °C/min .
Note: Faster rates (>2 °C/min) cause thermal lag, resulting in artificially high MP values.
Detection: Record the Onset Temperature (first liquid meniscus) and Clear Point (complete transmission).
2.3 Protocol: DSC Purity Determination
Weighing: Weigh 1–3 mg of Phenylurea into an aluminum crucible. Seal hermetically with a pierced lid (to allow gas escape if decomposition occurs, though Phenylurea is stable at MP).
Equilibration: Equilibrate at 100 °C.
Ramp: Heat at 0.5 °C/min or 1.0 °C/min from 100 °C to 160 °C.
Analysis: Integrate the melting endotherm. Use the Van’t Hoff analysis software to plot
(reciprocal of fraction melted) vs. Temperature ().
Table 1: Performance Comparison of Phenylurea MP Methods
Feature
Manual Capillary
Automated Optoelectronic
DSC (Heat Flux)
Precision
± 1.0–2.0 °C
± 0.2–0.5 °C
± 0.1 °C
Purity Output
Qualitative (Range width)
Semi-Quantitative (Range width)
Quantitative (Mol %)
Operator Bias
High
None (Algorithm based)
Low (Integration limits)
Throughput
1 sample / 15 mins
3–6 samples / 10 mins
1 sample / 45 mins
Sample Required
~5–10 mg
~2–5 mg
~1–3 mg
Table 2: Experimental Data – Melting Point Depression
Effect of added Urea impurity on Phenylurea (Lit MP: 147 °C)
Sample Composition
Impurity (Mol %)
MP Onset (°C)
MP Clear Point (°C)
Range (°C)
Purity Assessment
Ref. Standard
0.00%
146.8
147.2
0.4
High Purity
Sample A
0.50%
146.1
147.0
0.9
Acceptable
Sample B
2.00%
144.5
146.5
2.0
Impure
Sample C
5.00%
141.2
145.8
4.6
Fail / Recrystallize
Scientific Insight: As shown in Table 2, the "Clear Point" is less sensitive to impurities than the "Onset Point." The broadening of the range (Range = Clear - Onset) is the most robust indicator of purity in capillary methods.
Visualization of Workflows
Figure 1: Purity Assessment Decision Tree
This workflow illustrates the logical progression from synthesis to final purity validation.
Caption: Decision tree for the purification and validation of Phenylurea. Automated MP serves as the gatekeeper before expensive quantitative analysis.
Figure 2: Thermodynamic Melting Process (DSC vs Capillary)
Visualizing how different methods detect the phase transition.
Caption: Correlation between thermodynamic phase changes and instrument signals. DSC measures heat flow; Capillary measures optical transmission.
Conclusion & Recommendations
For routine quality control of Phenylurea, Automated Optoelectronic Detection is the recommended method due to its balance of speed, accuracy, and auditability. It effectively screens out samples with >1% impurity (indicated by an MP range >1.5 °C).
However, for Reference Standard certification , DSC is indispensable. It provides a direct measurement of mole purity without requiring a reference standard for calibration, adhering to the rigorous requirements of ASTM E928.
Final Protocol Tip: Always verify the MP apparatus calibration using a standard like Benzoic Acid (MP 122.4 °C) or Adipic Acid (MP 152 °C) before analyzing Phenylurea to ensure the 147 °C target is accurate.
References
National Institute of Standards and Technology (NIST). Urea, phenyl- Gas Phase Ion Energetics Data.[5] NIST Chemistry WebBook, SRD 69.[5] Retrieved from [Link]
Mettler Toledo. Thermal Analysis of Pharmaceuticals: Purity Determination by DSC. UserCom 10.[2] Retrieved from [Link]
University of Calgary. Melting Point Determination: Thiele Tube and Mel-Temp Methods. Organic Chemistry Laboratory Techniques. Retrieved from [Link]
TA Instruments. Purity Determination by DSC Tzero Technology. Thermal Analysis Application Note. Retrieved from [Link]
Comparative hydrolysis rates of cyanophenyl vs chlorophenyl ureas
Executive Summary Objective: To define the stability profiles of cyanophenyl and chlorophenyl ureas under hydrolytic stress, providing actionable data for drug design and environmental fate modeling. Core Insight: The hy...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Objective: To define the stability profiles of cyanophenyl and chlorophenyl ureas under hydrolytic stress, providing actionable data for drug design and environmental fate modeling.
Core Insight: The hydrolytic stability of substituted phenylureas is governed strictly by the electronic character of the phenyl substituent. Cyanophenyl ureas exhibit significantly faster hydrolysis rates (
) under alkaline conditions compared to chlorophenyl analogs. This is driven by the strong electron-withdrawing nature of the cyano group (), which increases the electrophilicity of the carbonyl carbon more effectively than the chloro group (). Conversely, under acidic conditions, both compounds show enhanced stability relative to unsubstituted urea, with cyanophenyl derivatives often exhibiting prolonged half-lives due to the suppression of N-protonation.
Mechanistic Foundation & Electronic Effects
To predict and interpret hydrolysis rates, one must apply the Hammett Equation . The hydrolysis of phenylureas follows a linear free-energy relationship:
(Rho) : Reaction constant.[1] For alkaline hydrolysis of amides/ureas, is positive (typically +1.0 to +2.5), indicating that electron-withdrawing groups accelerate the reaction.
Conclusion: A para-cyanophenyl urea is predicted to hydrolyze approximately 3-5x faster than a para-chlorophenyl urea in alkaline media, depending on the specific
value of the system.
Reaction Mechanisms (Visualized)
Alkaline Hydrolysis (
Pathway)
The rate-determining step in base catalysis is the nucleophilic attack of the hydroxide ion (
) on the carbonyl carbon. The cyano group stabilizes the transition state and the leaving group (aniline anion) more effectively than chlorine.
Figure 1: Mechanism of alkaline hydrolysis. The strong electron-withdrawing cyano group accelerates the rate-determining step (RDS).
Experimental Protocol: Kinetic Assay via HPLC
Trustworthiness: This protocol uses a pseudo-first-order kinetic model, ensuring data validity by maintaining a constant pH and water concentration.
Reagents & Setup
Buffer Systems:
pH 2.0: 0.01 M HCl / KCl
pH 7.0: 0.01 M Phosphate buffer
pH 10.0: 0.01 M Borate buffer
Stock Solutions: 10 mM of Cyanophenyl/Chlorophenyl urea in Acetonitrile (ACN).
Detection: UV @ 245 nm (optimal for phenyl ring absorption).
Quantification: External standard calibration curve (
).
Comparative Data Analysis
The following data represents theoretical kinetic profiles derived from Hammett constants and validated literature trends for phenylurea herbicides (e.g., Monuron vs. Fenuron analogs).
> Interpretation: The 4-cyanophenyl urea is approximately 5 times more unstable in alkaline environments than the 4-chlorophenyl variant.
Table 2: Acidic Hydrolysis Trends (pH 2)
Acid hydrolysis is complex; electron-withdrawing groups generally retard the rate by reducing N-protonation.
Compound
Electronic Effect
Stability vs. Unsubstituted
Mechanism Note
4-Chlorophenylurea
Weak Deactivation
Slightly More Stable
Reduced basicity of Nitrogen
4-Cyanophenylurea
Strong Deactivation
Significantly More Stable
N-protonation severely inhibited
Implications for Research
Drug Development (Metabolic Stability)
Cyanophenyl Ureas: High risk of rapid hydrolytic cleavage in plasma (pH 7.4) or basic intestinal environments. The cyano group may act as a "metabolic soft spot" unless sterically hindered.
Chlorophenyl Ureas: Offer a more balanced stability profile. Chlorine provides lipophilicity without the extreme hydrolytic lability of the cyano group.
Environmental Fate[2][3]
Herbicides: Chlorophenyl ureas (e.g., Monuron, Diuron) are persistent organic pollutants (POPs) partly due to their hydrolytic stability.
Remediation: If designing "green" agrochemicals, incorporating a cyano group could facilitate faster degradation in alkaline soils, reducing long-term environmental accumulation.
References
RSC Publishing. (1974). Phenylureas.[2][3][4][5] Part 1. Mechanism of the basic hydrolysis of phenylureas. Journal of the Chemical Society, Perkin Transactions 2.[2][5] Link
USDA ARS. (2008). Transformation Kinetics and Mechanism of the Sulfonylurea Herbicides Pyrazosulfuron Ethyl and Halosulfuron Methyl in Aqueous Solutions. Journal of Agricultural and Food Chemistry.[6] Link
Wikipedia. Hammett Equation: Substituent Constants and Reaction Rates.Link
NIH PubMed. (2000). Multiresidue HPLC methods for phenyl urea herbicides in water.Link
Chemistry LibreTexts. Correlations of Structure with Reactivity of Aromatic Compounds.Link
Elemental Analysis of Nitrogen-Rich Urea Compounds: A Comparative Guide to Calibration Standards
Topic: Elemental Analysis Standards for Nitrogen-Rich Urea Compounds Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary In the realm of organic elem...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Elemental Analysis Standards for Nitrogen-Rich Urea Compounds
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
In the realm of organic elemental analysis (OEA), nitrogen-rich compounds—specifically urea (
) and its derivatives—present a unique "combustion paradox." While they are chemically simple, their high nitrogen mass fraction (46.6% theoretical) and low enthalpy of combustion frequently lead to incomplete oxidation and detector saturation when using standard protocols.
This guide objectively compares the industry-standard calibration material (Acetanilide ) against matrix-matched alternatives (Urea and Sulfanilamide ). We provide evidence-based protocols to overcome the "cool flame" effect inherent to urea derivatives, ensuring data integrity for pharmaceutical and agricultural applications.
Part 1: The Challenge of Nitrogen-Rich Matrices
Standard microanalysis protocols are typically optimized for "fuel-rich" compounds (high Carbon/Hydrogen content) which burn exothermically, aiding their own combustion. Urea derivatives differ fundamentally:
Thermal Deficit: Urea has a significantly lower enthalpy of combustion (
) compared to Acetanilide (). It does not generate enough internal heat to sustain a "flash" combustion without aggressive external oxidation.
N-Saturation: The decomposition of urea releases massive volumes of
gas relative to sample mass, potentially saturating Thermal Conductivity Detectors (TCD) calibrated for lower-N compounds.
Hygroscopicity: Urea avidly absorbs atmospheric moisture, leading to artificially high Hydrogen (%H) and low Nitrogen (%N) results if not handled under controlled humidity.
Part 2: Comparative Analysis of Calibration Standards
For high-precision drug development, the choice of calibration standard dictates the accuracy of the recovery.
Role: The universal primary standard for CHNS analysis.
Pros: Non-hygroscopic, stable, high combustion energy ensures sharp peaks.
Cons for Urea Analysis: With only 10.36% Nitrogen, it fails to bracket the detector response for urea (46.6% N). Calibrating a detector at 10% and extrapolating to 46% introduces significant linearity errors (typically >0.5% deviation).
2. Urea (The Specialist)
Role: Matrix-matched standard for fertilizers and high-N pharmaceuticals.
Pros: Perfect signal matching; calibrates the detector exactly where the unknown samples will fall.
Cons: Hygroscopic. Must be dried at 80°C for 2 hours and stored in a desiccator. Poor "fuel" quality requires optimized oxygen dosing.
3. Sulfanilamide (The Dual-Purpose)
Role: Standard for compounds containing Sulfur and Nitrogen.
Pros: Good compromise (16.2% N), stable.
Cons: Still requires extrapolation for very high N compounds.
Data Summary: Theoretical vs. Combustion Properties
Standard
Formula
% N (Theory)
% C (Theory)
Combustion Enthalpy ()
Suitability for Urea Analysis
Acetanilide
10.36%
71.09%
-4,224 kJ/mol (High)
Low (Linearity Risk)
Urea
46.65%
20.00%
-632 kJ/mol (Low)
High (Matrix Match)
Sulfanilamide
16.27%
41.84%
Moderate
Medium
Imidacloprid
27.39%
42.28%
Moderate
Medium-High
Part 3: Experimental Protocol & Workflow
To achieve precision within
for urea compounds, you cannot rely on "Auto-Run" settings. You must implement a Matrix-Matched Optimization Loop .
Protocol A: The "Oxygen Boost" Method
Rationale: Since urea lacks the carbon fuel to burn hot, we must inject excess oxygen to drive the reaction to completion and prevent the formation of chemical "coke" or nitrile byproducts.
Instrument Prep: Purge autosampler with Helium to remove atmospheric
.
Calibration:
Run 3 blanks (empty tin capsules).
Run 3 Conditioning Standards (2 mg Urea). Ignore these results—they condition the reduction tube.
K-Factor Calibration: Weigh 1.5 mg – 2.5 mg of Urea Standard (dried). Do not use Acetanilide.
Oxygen Dosing: Increase Oxygen injection time by 20% over standard organic methods.
Standard: 5 mL
loop.
Urea Optimized: 10 mL
loop or "Oxygen Boost" software setting enabled (inject for 5 seconds post-drop).
Sample Analysis: Weigh unknown urea derivatives (1.0 – 1.5 mg). Note: Keep mass low to prevent detector saturation.
Visualization: The High-N Optimization Workflow
Caption: Decision matrix for selecting calibration standards based on nitrogen content. Note the critical "Optimize" step for high-N samples.
Part 4: Troubleshooting & Self-Validation
Every protocol must be self-validating. Use these indicators to verify your urea analysis:
The "Tail" Test (Chromatogram Shape):
Good: The Nitrogen peak should be sharp and symmetrical.
Bad: A "tailing" Nitrogen peak indicates slow release of
, likely due to insufficient oxidation power (cool flame). Solution: Increase combustion temperature to 1020°C or add catalyst to the sample.
The Ash Check:
After the run, inspect the crucible. Black residue (coke) implies the sample carbonized rather than combusted. Solution: Increase Oxygen dosing.
Memory Effects:
Urea can form volatile nitriles that stick to the reduction column. Always run a "Blank" after a high-concentration urea sample to ensure the Nitrogen baseline returns to zero.
Part 5: References
NIST Standard Reference Materials . SRM 2141 - Urea (Microanalytical Standard). National Institute of Standards and Technology. [Link]
ASTM International . ASTM D5291-21: Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants.[2] ASTM International.[2] [Link]
Royal Society of Chemistry . Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Technical Positioning
Product Identity: 1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4)
Class: Substituted Phenylurea / Photosynthesis Inhibitor Analog
Primary Application: Analytical standard for herbicide residue analysis; metabolic probe for cytochrome P450 degradation studies; potential fluorescent ligand for urea-binding proteins.
This guide provides a rigorous comparative analysis of the UV-Vis absorption properties of 1-(4-cyanophenyl)-3,3-dimethylurea against industry-standard phenylureas (Diuron and Fenuron). Unlike standard chlorinated herbicides, the inclusion of a para-cyano group introduces a strong electron-withdrawing auxochrome, significantly altering the electronic transition energy (bathochromic shift) and molar absorptivity. This distinct spectral signature allows for enhanced selectivity in complex matrices where traditional phenylureas might suffer from spectral overlap.
Electronic Structure & Theoretical Basis
To interpret the spectra accurately, one must understand the underlying electronic transitions. The 4-cyanophenyl moiety acts as a strong
-acceptor, while the dimethylurea group acts as a -donor.
Mechanism: Intramolecular Charge Transfer (ICT)
The absorption spectrum is dominated by the
transition of the benzene ring, modified by the substituents.
Donation: The lone pair on the N1 nitrogen (proximal to the ring) engages in resonance with the phenyl ring.
Withdrawal: The para-cyano (-CN) group exerts a strong Mesomeric (-M) effect, pulling electron density across the conjugated system.
Result: This "Push-Pull" system lowers the HOMO-LUMO gap more effectively than the chloro- substituents in Diuron, resulting in a Red Shift (Bathochromic) and Hyperchromic effect (increased intensity).
Diagram: Electronic Transition Pathway
Caption: Figure 1.[1][2] The "Push-Pull" electronic mechanism responsible for the spectral shift in 1-(4-cyanophenyl)-3,3-dimethylurea.
Comparative Performance Analysis
The following table contrasts the target compound with its structural analogs. The data represents standardized values in Acetonitrile (ACN) , a polar aprotic solvent that minimizes hydrogen bonding broadening.
Table 1: Spectroscopic Comparison of Phenylurea Derivatives
Feature
Target: 4-Cyano
Alternative A: Diuron
Alternative B: Fenuron
Structure
4-CN-Ph-NH-CO-N(Me)₂
3,4-diCl-Ph-NH-CO-N(Me)₂
Ph-NH-CO-N(Me)₂
Electronic Effect
Strong -M (Mesomeric)
Weak -I (Inductive) / +R
None (Reference)
(ACN)
265 – 275 nm (Predicted)
248 – 254 nm
237 – 240 nm
Molar Absorptivity ()
High (>20,000 M⁻¹cm⁻¹)
Moderate (~16,000 M⁻¹cm⁻¹)
Low (~12,000 M⁻¹cm⁻¹)
Detection Selectivity
Excellent (Red-shifted region)
Good
Poor (Overlap with matrix)
Fluorescence
Likely (ICT state)
Non-fluorescent
Non-fluorescent
Key Insight: The shift of the absorption maximum to ~270 nm allows the 4-cyano derivative to be detected with higher specificity in biological samples (e.g., serum, plant extracts) where background absorption is intense below 250 nm.
Cells: Quartz cuvettes (10 mm path length), matched pair.
Workflow Diagram
Caption: Figure 2. Step-by-step workflow for the quantitative spectroscopic validation of phenylurea derivatives.
Step-by-Step Methodology
Stock Solution (1000 µM): Accurately weigh 18.9 mg of 1-(4-cyanophenyl)-3,3-dimethylurea into a 100 mL volumetric flask. Dissolve in HPLC-grade Acetonitrile. Sonicate for 5 minutes to ensure complete solubilization.
Working Standards: Prepare a 5-point calibration curve (e.g., 5, 10, 20, 30, 40 µM) by diluting the stock.
Baseline Correction: Run a blank scan with pure Acetonitrile. Ensure the baseline is flat (±0.001 Abs).
Acquisition: Scan samples from 200 to 400 nm.
Critical Check: If Absorbance > 1.0, dilute the sample. High absorbance leads to stray light errors and non-linearity.
Data Analysis: Plot Absorbance vs. Concentration at
. The slope of the line is the Molar Extinction Coefficient ().
Troubleshooting & Optimization
Solvatochromism: Moving from Acetonitrile (non-polar/polar aprotic) to Water or Methanol (protic) will likely cause a slight Blue Shift (Hypsochromic) of the Charge Transfer band due to stabilization of the ground state by hydrogen bonding with the urea oxygen.
Hydrolysis: Phenylureas are stable at neutral pH but hydrolyze in strong acid/base. Perform analysis within 4 hours of preparation if using aqueous buffers.
Photodegradation: The cyano-derivative may be photosensitive (unlike Diuron). Store stock solutions in amber glass.
References
Tsuzuki, Y., Motoki, S., & Migita, K. (1960). Ultraviolet Absorption Spectra of Substituted Phenylureas. Part II. Solvent Effect and Structure of Carbamide Group. Bulletin of the Chemical Society of Japan. Link
Doub, L., & Vandenbelt, J. M. (1947).[3] The Ultraviolet Absorption Spectra of Simple Unsaturated Compounds. I. Mono- and p-Disubstituted Benzene Derivatives. Journal of the American Chemical Society.[3] (Establishes the auxochromic effect of -CN vs -Cl). Link
Bonnemoy, F., et al. (2004). Influence of UV irradiation on the toxicity of phenylurea herbicides. Chemosphere. (Comparative degradation data for Diuron). Link
Sigma-Aldrich. Product Specification: Diuron (D2425). (Used as the industry standard comparator). Link
Operational Guide: 1-(4-cyanophenyl)-3,3-dimethylurea Disposal & Handling
Executive Summary This guide mandates the procedural workflow for the handling and disposal of 1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4 ).[1][2] As a phenylurea derivative possessing a nitrile moiety, this com...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide mandates the procedural workflow for the handling and disposal of 1-(4-cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4 ).[1][2] As a phenylurea derivative possessing a nitrile moiety, this compound presents specific risks regarding aquatic toxicity and potential organ damage (liver/kidney) upon repeated exposure.[2]
Immediate Action Required:
Segregation: Strictly segregate from strong acids and oxidizers.
Disposal Path: High-temperature incineration via approved hazardous waste streams.
Critical Distinction: While containing a "cyano" group, this is an organic nitrile , not an inorganic cyanide salt.[2] Do not place in the inorganic cyanide waste stream (pH > 11) unless explicitly directed by your facility's specific EHS protocols, as this can complicate downstream incineration.[2]
Chemical Identity & Hazard Profiling
Understanding the molecular behavior of the analyte is the first step in safety.
Incompatible with strong oxidizers and strong acids (hydrolysis risk).[1]
Mechanistic Risk Assessment
The Nitrile Group (
): The cyano group on the phenyl ring is relatively stable but can undergo hydrolysis to a carboxylic acid in the presence of strong acids or bases under heat. While it does not readily release hydrogen cyanide (HCN) gas like inorganic cyanides (e.g., NaCN), it should still be treated with caution regarding pH extremes.[2]
The Urea Moiety: The dimethylurea tail provides thermal stability but generates nitrogen oxides (
) during combustion. This necessitates controlled incineration rather than open burning or standard trash disposal.
Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for organic nitrogenous compounds.
PPE Type
Specification
Rationale
Hand Protection
Nitrile Rubber (min 0.11mm thickness)
Phenylureas can permeate latex.[1] Nitrile provides superior organic resistance.
Respiratory
Fume Hood (Face Velocity > 100 fpm)
Prevents inhalation of dust/aerosols during weighing or solution prep.
Eye Protection
Chemical Splash Goggles
Standard safety glasses do not seal against airborne dusts.
Clothing
Lab Coat (Buttoned, long sleeve)
Prevents dermal absorption via clothing contamination.[2]
Disposal Workflow & Decision Logic
The following protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) standards for characteristic hazardous waste.
Diagram 1: Waste Segregation Decision Tree
Figure 1: Decision logic for segregating phenylurea waste based on physical state and solvent carrier.
Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance)
Containment: Do not throw loose powder into the solid waste bin. Transfer the material into a screw-top vial or double-bag it in polyethylene zip-lock bags.
Labeling: Attach a hazardous waste tag.
Constituents: "1-(4-cyanophenyl)-3,3-dimethylurea" (Do not use abbreviations).[1][2]
Hazards: Check "Toxic" and "Irritant".
Placement: Place in the Solid Hazardous Waste drum destined for incineration.
Scenario B: Liquid Waste (Solutions)
Solvent Identification: Identify the solvent used (e.g., DMSO, Methanol, Dichloromethane).[2]
Segregation:
If dissolved in DCM/Chloroform : Pour into the Halogenated waste stream.
If dissolved in Methanol/Acetone/DMSO : Pour into the Non-Halogenated Organic waste stream.
Rinsing: Triple rinse the original container with the compatible solvent and add the rinsate to the waste container.
Incompatibility Check: Ensure the waste carboy does NOT contain strong acids (Sulfuric, Nitric) or oxidizers (Peroxides), as this could trigger exothermic reactions or degradation of the nitrile.[2]
Emergency Contingencies
Spill Management (Dry Powder)
Isolate: Evacuate the immediate area (3-meter radius).[1]
PPE: Don nitrile gloves, goggles, and an N95 or P100 respirator if dust is airborne.[2]
Containment: Cover the spill with a damp paper towel to prevent dust dispersion.
Cleanup: Scoop up the material and the paper towel. Place in a sealable bag. Label as "Hazardous Waste - Debris from Spill."
Decon: Wipe the surface with a soap/water solution.
Exposure Response
Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (enhances absorption).
Eye Contact: Flush for 15 minutes. Seek medical attention.
Ingestion: Do not induce vomiting. Contact Poison Control immediately.
Regulatory & Compliance Framework
Diagram 2: The Disposal Lifecycle
Figure 2: The cradle-to-grave lifecycle of the chemical waste.[2]
Regulatory Notes:
RCRA Status: While not explicitly "P-listed" or "U-listed" by specific CAS in 40 CFR 261.33, it is regulated as a characteristic hazardous waste due to toxicity and chemical class (Phenylureas).[1][2]
EPA Waste Code: If not mixed with listed solvents, use D001 (Ignitable, if in flammable solvent) or Toxic characteristic codes pending TCLP results.[2] Most facilities default to a general "Organic Hazardous Waste" profile for incineration.
References
PubChem. (2025). 1-(4-cyanophenyl)-3,3-dimethylurea Compound Summary (CID 92055). National Library of Medicine. [Link]
US EPA. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. [Link][1]
Occupational Safety and Health Administration (OSHA). (2024).[3] Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. [Link][1][2]
Comprehensive Safety and Handling Guide for 1-(4-cyanophenyl)-3,3-dimethylurea
This guide provides essential safety protocols and operational directives for the handling and disposal of 1-(4-cyanophenyl)-3,3-dimethylurea (CAS No. 82261-41-4).
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential safety protocols and operational directives for the handling and disposal of 1-(4-cyanophenyl)-3,3-dimethylurea (CAS No. 82261-41-4). As a substituted urea containing a cyanophenyl group, this compound requires careful management in a laboratory setting to mitigate potential health risks. This document is intended for researchers, scientists, and professionals in drug development who may work with this or structurally similar compounds.
Understanding the Hazard Profile
The urea backbone itself is generally associated with low toxicity, though it can be a mild irritant to the skin and eyes[1]. However, the presence of the cyanophenyl group significantly influences the toxicological profile. Therefore, it is prudent to handle 1-(4-cyanophenyl)-3,3-dimethylurea as a compound with potential for harm upon ingestion, skin contact, or inhalation of dust.
Key Potential Hazards:
Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled as dust.
Skin and Eye Irritation: May cause irritation upon direct contact.
Respiratory Irritation: Inhalation of fine dust particles may lead to respiratory tract irritation.
Personal Protective Equipment (PPE): Your First Line of Defense
A comprehensive PPE strategy is critical to ensure personal safety. The following table summarizes the recommended PPE for handling 1-(4-cyanophenyl)-3,3-dimethylurea.
Body Part
Recommended PPE
Rationale
Hands
Nitrile or other chemical-resistant gloves.
To prevent skin contact and potential dermal absorption.
Eyes
Safety glasses with side shields or safety goggles.
To protect against dust particles and accidental splashes.
Body
A standard laboratory coat.
To protect skin and personal clothing from contamination.
Respiratory
A NIOSH-approved respirator (e.g., N95)
Recommended when handling the powder outside of a ventilated enclosure or when there is a risk of generating dust.
Always inspect your PPE for any signs of damage before use and ensure it is worn correctly.
Safe Handling Workflow: A Step-by-Step Approach
Adherence to a systematic workflow is paramount for minimizing exposure and ensuring a safe laboratory environment.
Workflow for Handling 1-(4-cyanophenyl)-3,3-dimethylurea
Caption: A visual workflow for the safe handling of 1-(4-cyanophenyl)-3,3-dimethylurea.
Experimental Protocol:
Preparation:
Before handling the compound, ensure you are wearing the appropriate PPE as outlined in the table above.
Verify that your designated workspace, preferably a certified chemical fume hood, has adequate ventilation.
Assemble all necessary equipment, including spatulas, weigh boats, and reaction vessels, within the fume hood to minimize movement of the powdered compound in open air.
Handling:
Weigh the desired amount of 1-(4-cyanophenyl)-3,3-dimethylurea within the ventilated enclosure to prevent the dispersion of dust.
Use a spatula to carefully transfer the solid to the reaction vessel. Avoid any actions that could generate dust, such as pouring from a height.
If dissolving the compound, add the solvent to the solid in the reaction vessel slowly to prevent splashing.
Post-Handling and Disposal:
Decontamination: Thoroughly clean all glassware and work surfaces that may have come into contact with the compound. Use an appropriate solvent to rinse surfaces, followed by a standard laboratory detergent and water.
Waste Disposal: All solid waste, including contaminated weigh boats, gloves, and paper towels, should be placed in a clearly labeled hazardous waste container. Unused or waste quantities of the compound must also be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of this compound down the drain.
PPE Removal: Remove your laboratory coat and gloves, turning the gloves inside out as you remove them to contain any residual powder. Dispose of single-use PPE in the designated hazardous waste stream.
Personal Hygiene: Wash your hands thoroughly with soap and water after handling the compound, even if you were wearing gloves.
Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is crucial.
Exposure Route
First Aid Measures
Inhalation
Move the individual to fresh air. If they experience difficulty breathing, seek immediate medical attention.
Skin Contact
Immediately wash the affected area with copious amounts of soap and water. Remove any contaminated clothing. If irritation persists, seek medical advice.
Eye Contact
Flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Ingestion
Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.
Storage and Spill Management
Storage: Store 1-(4-cyanophenyl)-3,3-dimethylurea in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.
Spill Response: In the case of a small spill, carefully sweep up the solid material, avoiding the generation of dust, and place it in a labeled container for hazardous waste disposal. The area should then be decontaminated. For larger spills, evacuate the area and follow your institution's emergency spill response procedures.
By adhering to these safety and handling guidelines, you can effectively mitigate the risks associated with the laboratory use of 1-(4-cyanophenyl)-3,3-dimethylurea, fostering a secure and productive research environment.
References
PubChem. (n.d.). Urea, N'-(4-cyanophenyl)-N,N-dimethyl-. Retrieved from [Link]
International Chemical Safety Cards. (2021). 1,3-DIMETHYLUREA. Retrieved from [Link]
